N-Hexanoyl-biotin-sulfatide

Core Science & Biosynthesis

N-Hexanoyl-biotin-sulfatide: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Hexanoyl-biotin-sulfatide, a biotinylated derivative of sulfatide, designed for use in molecular biology and drug discovery research. This document details its structure, physicochemical properties, and its application in studying lipid-protein interactions, particularly within the context of the nervous system and myelin sheath biology.

Core Structure and Properties

N-Hexanoyl-biotin-sulfatide is a semi-synthetic glycosphingolipid. Its structure consists of a naturally occurring sulfatide molecule to which a biotin (B1667282) moiety is attached via an N-hexanoyl spacer. This design retains the essential biochemical features of the parent sulfatide while enabling its use as a probe in affinity-based assays.

The molecule is composed of four key components:

• Sphingosine (B13886) Backbone: A long-chain amino alcohol that forms the fundamental structure of sphingolipids.

• Fatty Acyl Chain: In the native sulfatide portion, this is typically a long-chain fatty acid.

• Sulfated Galactose Headgroup: A galactose sugar with a sulfate (B86663) group at the 3-O position, which is critical for its biological recognition.

• N-Hexanoyl-biotin Linker: A biotin molecule connected to the sphingosine amine group via a six-carbon linker (hexanoic acid). This linker minimizes potential steric hindrance between the biotin tag and the sulfatide, allowing for effective interaction with both binding partners and streptavidin.

Physicochemical Data

The following table summarizes the key quantitative data for N-Hexanoyl-biotin-sulfatide.

Property	Value	Reference
Molecular Formula	C40H72N4O13S2	[1]
Molecular Weight	881.15 g/mol	[1]
CAS Number	2692623-25-7	[1]
Purity	>99%	[1]
Physical State	Solid	[1]
Storage	-20°C	[2]
Solubility	Chloroform/Methanol (2:1), Methanol, DMF	[2]

Biological Context: The Role of Sulfatides

Sulfatides, or 3-O-sulfogalactosylceramides, are major components of the myelin sheath in both the central and peripheral nervous systems. They play crucial roles in:

• Myelin Maintenance and Function: Sulfatides are essential for the structural integrity and maintenance of the myelin sheath, which insulates axons and facilitates rapid nerve impulse conduction.

• Glial-Axon Signaling: They are involved in the complex signaling between glial cells (oligodendrocytes and Schwann cells) and axons, which is vital for neuronal health.

• Protein Trafficking and Localization: Sulfatides can influence the distribution and function of specific myelin-associated proteins.

• Inhibition of Axon Outgrowth: Myelin-associated lipids, including sulfatide, can act as inhibitors of axon regeneration after injury.

The biotinylated form of sulfatide allows researchers to investigate these functions by identifying and characterizing the proteins that interact with this important lipid.

Experimental Applications and Protocols

N-Hexanoyl-biotin-sulfatide is primarily designed as a molecular tool for affinity-based experiments to study lipid-protein interactions. The biotin tag allows for high-affinity binding to streptavidin or avidin, which can be conjugated to solid supports like beads or microplates.

Generalized Synthesis Pathway

Below is a conceptual workflow for the synthesis of N-acyl biotinylated sphingolipids.

References

• 1. larodan.com [larodan.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]

An In-depth Technical Guide to the Synthesis and Purification of N-Hexanoyl-biotin-sulfatide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical synthesis and purification of N-Hexanoyl-biotin-sulfatide, a critical tool for investigating the biological roles of sulfatides (B1148509) in various physiological and pathological processes. This document outlines a detailed synthetic pathway, purification methodologies, and characterization techniques, supplemented with quantitative data and visual diagrams to facilitate understanding and replication in a laboratory setting.

Introduction

Sulfatides, or 3-O-sulfo-galactosylceramides, are sulfated glycosphingolipids predominantly found in the myelin sheath of the nervous system.[1][2] They play crucial roles in myelin maintenance, glial-axon signaling, and neuronal plasticity.[1] Dysregulation of sulfatide metabolism is implicated in several neurological disorders, including metachromatic leukodystrophy, Alzheimer's disease, and Parkinson's disease.[1] N-Hexanoyl-biotin-sulfatide is a valuable molecular probe for studying these processes. The biotin (B1667282) moiety allows for high-affinity binding to avidin (B1170675) or streptavidin, enabling the isolation and identification of sulfatide-binding proteins and the investigation of their downstream signaling pathways.[3]

Synthesis of N-Hexanoyl-biotin-sulfatide

The synthesis of N-Hexanoyl-biotin-sulfatide is a multi-step process that begins with a commercially available precursor, lyso-sulfatide (sulfogalactosyl-sphingosine). The overall synthetic strategy involves the N-acylation of the free amino group of lyso-sulfatide with a six-carbon chain, followed by the attachment of a biotin molecule.

Synthetic Pathway Overview

The synthesis can be conceptually divided into two main stages:

• N-acylation of Lyso-sulfatide: The primary amine of lyso-sulfatide is acylated with hexanoic acid to form N-hexanoyl-lyso-sulfatide.

• Biotinylation: The terminal end of the hexanoyl chain is then coupled with a biotin derivative to yield the final product, N-Hexanoyl-biotin-sulfatide. A more efficient approach involves using a pre-activated biotinylated hexanoic acid derivative for the acylation step.

Experimental Protocols

2.2.1. N-acylation of Lyso-sulfatide with Hexanoic Anhydride (B1165640)

This protocol describes the addition of a hexanoyl group to the primary amine of lyso-sulfatide.

• Materials:

  • Lyso-sulfatide (bovine, ammonium (B1175870) salt)

  • Hexanoic anhydride

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Triethylamine (B128534) (TEA)

  • Chloroform (B151607)

  • Methanol

  • Deionized water

• Procedure:

  • Dissolve lyso-sulfatide (1 equivalent) in anhydrous DMF.

  • Add triethylamine (2 equivalents) to the solution and stir under an inert atmosphere (e.g., argon or nitrogen).

  • Slowly add hexanoic anhydride (1.5 equivalents) to the reaction mixture.

  • Allow the reaction to proceed at room temperature for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction by adding a small amount of water.

  • The crude product is then extracted using a biphasic mixture of chloroform and methanol/water. The organic layer containing the N-hexanoyl-lyso-sulfatide is collected and the solvent is removed under reduced pressure.

2.2.2. Biotinylation of N-hexanoyl-lyso-sulfatide

For the purpose of this guide, we will focus on a more direct and efficient one-step approach where a biotinylated hexanoic acid is directly coupled to the lyso-sulfatide. This method utilizes a commercially available activated biotin derivative, such as Biotin-LC-NHS ester (Succinimidyl-6-(biotinamido)hexanoate).

• Materials:

  • Lyso-sulfatide (bovine, ammonium salt)

  • Biotin-LC-NHS ester

  • Anhydrous N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO)

  • Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Procedure:

  • Dissolve lyso-sulfatide (1 equivalent) in anhydrous DMF or DMSO.[4]

  • Add TEA or DIPEA (2 equivalents) to the solution and stir under an inert atmosphere.

  • In a separate vial, dissolve Biotin-LC-NHS ester (1.2 equivalents) in anhydrous DMF or DMSO.[4]

  • Add the Biotin-LC-NHS ester solution dropwise to the lyso-sulfatide solution.

  • The reaction mixture is stirred at room temperature for 2-4 hours or overnight at 4°C.[4] The progress of the reaction should be monitored by TLC.

  • After the reaction is complete, the solvent is removed under vacuum.

Purification of N-Hexanoyl-biotin-sulfatide

Purification of the final product is critical to remove unreacted starting materials, by-products, and excess reagents. A combination of silica (B1680970) gel column chromatography and reverse-phase high-performance liquid chromatography (RP-HPLC) is recommended.

Thin Layer Chromatography (TLC) Analysis

TLC is an essential tool for monitoring the reaction progress and for determining the appropriate solvent system for column chromatography.

• Stationary Phase: Silica gel 60 F254 plates.

• Mobile Phase: A solvent system of chloroform:methanol:water (e.g., 65:25:4, v/v/v) is a good starting point for separating sulfatides. The polarity can be adjusted by varying the ratio of the solvents to achieve optimal separation.

• Visualization: The spots can be visualized under UV light (if the compound is UV active) or by staining with a suitable reagent such as 50% aqueous H₂SO₄ followed by heating, or a phosphomolybdic acid solution.[5]

Silica Gel Column Chromatography

Initial purification of the crude product is typically performed using silica gel column chromatography.

• Stationary Phase: Silica gel (230-400 mesh).

• Mobile Phase: A gradient elution is often employed, starting with a less polar solvent system (e.g., chloroform:methanol, 95:5) and gradually increasing the polarity by increasing the proportion of methanol. The fractions are collected and analyzed by TLC to identify those containing the desired product.

Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC)

For final purification to achieve high purity (>98%), RP-HPLC is the method of choice.

• Column: A C18 reverse-phase column is commonly used for lipid separations.

• Mobile Phase: A gradient of acetonitrile (B52724) and water, often with a small amount of an acid modifier like formic acid or trifluoroacetic acid to improve peak shape, is typically used.[6][7] For example, a linear gradient from 50% to 100% acetonitrile in water over 30 minutes.

• Detection: The eluent can be monitored using a UV detector (if the molecule has a chromophore) or, more universally, with an evaporative light scattering detector (ELSD) or a mass spectrometer.

Characterization

The identity and purity of the synthesized N-Hexanoyl-biotin-sulfatide should be confirmed by mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Mass Spectrometry

Electrospray ionization mass spectrometry (ESI-MS) is a powerful technique for determining the molecular weight of the final product. The expected molecular weight for N-Hexanoyl-biotin-sulfatide (C₄₀H₇₂N₄O₁₃S₂) is 881.15 g/mol .[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy can be used to confirm the structure of the molecule. Specific proton and carbon signals corresponding to the biotin moiety, the hexanoyl chain, the sphingosine (B13886) backbone, and the galactose-sulfate headgroup should be identifiable.[9][10]

Quantitative Data Summary

Step	Product	Expected Yield	Purity
N-acylation	N-hexanoyl-lyso-sulfatide	70-85%	>90% after silica gel chromatography
Biotinylation	N-Hexanoyl-biotin-sulfatide	60-75%	>98% after RP-HPLC

Note: Yields are estimates and can vary depending on reaction conditions and purification efficiency.

Application in Research: Experimental Workflow and Signaling Pathway

N-Hexanoyl-biotin-sulfatide is a valuable tool for affinity-based proteomics to identify sulfatide-binding proteins.

Experimental Workflow: Pull-down Assay

This workflow allows for the specific isolation of proteins that interact with sulfatide from a complex biological sample.

Sulfatide Signaling in Glial-Axon Interaction

Sulfatides are integral components of the myelin sheath and are involved in maintaining the integrity of the paranodal axo-glial junctions. They are thought to interact with proteins on both the glial and axonal membranes to regulate ion channel clustering and ensure proper nerve impulse conduction.

This diagram illustrates a potential signaling pathway where sulfatide on the myelin sheath interacts with axonal proteins to regulate the organization of the cytoskeleton and the clustering of ion channels, which is essential for proper neuronal function.

Conclusion

This technical guide provides a detailed framework for the synthesis, purification, and characterization of N-Hexanoyl-biotin-sulfatide. The methodologies described herein, combined with the illustrative diagrams, offer a valuable resource for researchers in the fields of neuroscience, glycobiology, and drug development. The availability of this well-characterized molecular probe will facilitate further investigations into the multifaceted roles of sulfatides in health and disease.

References

• 1. Sulfatide - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Interaction between biotin lipids and streptavidin in monolayers: formation of oriented two-dimensional protein domains induced by surface recognition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. proteochem.com [proteochem.com]
• 5. Frontiers | Sulfation Pathways During Neurodevelopment [frontiersin.org]
• 6. Separation of Biotin on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 7. ualberta.ca [ualberta.ca]
• 8. larodan.com [larodan.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Complete 1H and 13C NMR assignment of mono-sulfated galactosylceramides with four types of ceramides from human kidney - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Biological Functions of Biotinylated Sulfatides

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfatides (B1148509), or 3-O-sulfogalactosylceramides, are a class of sulfated glycosphingolipids predominantly found in the myelin sheath of the central and peripheral nervous systems.[1][2] They are also expressed in various other tissues and cells, including the kidneys, gastrointestinal tract, and immune cells.[3][4] Sulfatides are not merely structural components of cell membranes; they are increasingly recognized as critical players in a wide array of biological processes. These include cell adhesion, migration, signaling, and host-pathogen interactions.[4][5]

The functional investigation of these lipids has been significantly advanced by the use of biotinylated sulfatide probes. Biotinylation, the process of covalently attaching biotin (B1667282) to a molecule of interest, allows for highly specific and sensitive detection and isolation of binding partners through the high-affinity interaction between biotin and avidin (B1170675) or streptavidin.[][7][] This technical guide provides a comprehensive overview of the biological functions of biotinylated sulfatides, detailing their roles in key physiological and pathological processes. It also includes experimental protocols for their synthesis and use in functional assays, quantitative data from binding studies, and visualizations of associated signaling pathways.

Core Biological Functions of Sulfatides

Sulfatides are multifaceted molecules involved in numerous cellular activities:

• Nervous System: In the nervous system, sulfatides are crucial for the maintenance of the myelin sheath, the proper localization of ion channels, and the formation of axo-glial junctions.[2][9] Depletion of sulfatides can lead to myelin abnormalities and axonal degeneration.[2][9]

• Immune System: Sulfatides act as ligands for selectins, particularly P-selectin and L-selectin, mediating cell adhesion processes in the immune system.[10] They are involved in leukocyte rolling and activation.[10]

• Cancer Biology: Altered expression of sulfatides has been observed in various cancers. They can influence cancer cell adhesion, migration, and invasion by interacting with molecules like P-selectin on platelets and endothelial cells, potentially promoting metastasis.[1][]

• Infectious Diseases: Sulfatides can serve as receptors or co-receptors for various viruses, including influenza viruses, facilitating viral entry and replication.[5]

Biotinylated Sulfatides as Research Tools

The use of biotinylated sulfatides has been instrumental in elucidating these functions. Biotinylated sulfatides can be immobilized on streptavidin-coated surfaces to create platforms for studying protein-lipid interactions, or they can be used as probes in cell-based assays to investigate cellular responses.[][]

Quantitative Data: Sulfatide-Protein Interactions

The interaction between sulfatides and their binding partners is often characterized by specific binding affinities. The use of techniques like surface plasmon resonance (SPR) and enzyme-linked immunosorbent assays (ELISA) with sulfatide-containing liposomes has provided valuable quantitative data.

Interacting Protein	Ligand	Method	Dissociation Constant (Kd)	Reference
P-selectin	Sf28 liposomes (28% sulfatide)	ELISA	57 ± 5 nM	[11]
P-selectin	Sf42 liposomes (42% sulfatide)	ELISA	10.3 ± 0.7 nM	[11]
P-selectin	Sf57 liposomes (57% sulfatide)	ELISA	8.4 ± 1.3 nM	[11]

Note: The data presented here utilized sulfatide-containing liposomes. While not explicitly biotinylated in this study, these values provide a strong indication of the binding affinities that can be investigated using biotinylated sulfatides in similar solid-phase assays.

Experimental Protocols

Synthesis of Biotinylated Sulfatides

• Activation of the carbohydrate moiety: The galactose residue of the sulfatide can be chemically modified to introduce a reactive group.

• Coupling of a biotin linker: A biotin derivative containing a reactive group (e.g., an amine-reactive NHS ester or a hydrazide) is then covalently attached to the activated sulfatide. The use of a spacer arm (e.g., polyethylene (B3416737) glycol or a hydrocarbon chain) between the biotin and the sulfatide is recommended to minimize steric hindrance.[13]

• Purification and Characterization: The resulting biotinylated sulfatide is purified using chromatographic techniques such as high-performance liquid chromatography (HPLC). Characterization and confirmation of the structure can be performed using mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.[14][15]

Solid-Phase Protein Binding Assay

This protocol describes a method to quantify the interaction between a protein of interest and biotinylated sulfatides immobilized on a streptavidin-coated plate.

• Immobilization of Biotinylated Sulfatide:

  • Coat a high-binding 96-well microplate with streptavidin.

  • Wash the plate to remove unbound streptavidin.

  • Add a solution of biotinylated sulfatide to the wells and incubate to allow binding to the immobilized streptavidin.

  • Wash the wells to remove unbound biotinylated sulfatide.

• Blocking: Block the remaining protein-binding sites on the plate with a blocking buffer (e.g., bovine serum albumin solution).

• Protein Binding:

  • Add serial dilutions of the protein of interest to the wells.

  • Incubate to allow the protein to bind to the immobilized sulfatide.

• Detection:

  • Wash the wells to remove unbound protein.

  • Add a primary antibody specific to the protein of interest.

  • Add a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase).

  • Add a substrate for the enzyme and measure the resulting signal (e.g., colorimetric or chemiluminescent).

• Data Analysis: The binding affinity (Kd) can be determined by plotting the signal against the protein concentration and fitting the data to a binding curve.

Cell Adhesion Assay

This protocol outlines a method to investigate the role of biotinylated sulfatides in cell adhesion.

• Plate Preparation:

  • Coat a 96-well plate with streptavidin.

  • Immobilize biotinylated sulfatides as described in the solid-phase binding assay protocol.

  • Block non-specific binding sites.

• Cell Seeding:

  • Label the cells of interest (e.g., cancer cells, leukocytes) with a fluorescent dye.

  • Seed the labeled cells into the prepared wells.

• Adhesion and Washing:

  • Incubate the plate to allow cells to adhere to the immobilized sulfatides.

  • Gently wash the wells to remove non-adherent cells.

• Quantification:

  • Measure the fluorescence intensity in each well to quantify the number of adherent cells.

• Controls: Include control wells with no sulfatide or with a non-binding biotinylated molecule to determine non-specific cell binding.

Signaling Pathways and Visualizations

Sulfatide-mediated cell adhesion and signaling often involve the activation of downstream pathways that regulate cell behavior. For instance, in cancer metastasis, the binding of sulfatides on tumor cells to P-selectin on platelets or endothelial cells can trigger signaling cascades that promote cell survival and migration.[]

Sulfatide-Mediated Cancer Cell Adhesion and Migration Signaling

Sulfatide-P-Selectin Signaling Pathway in Cancer Metastasis

This diagram illustrates how the interaction between sulfatides on a tumor cell and P-selectin on platelets or endothelial cells can initiate a signaling cascade involving integrins, Focal Adhesion Kinase (FAK), Akt, and Extracellular signal-regulated kinase (ERK), ultimately promoting cancer cell adhesion, migration, and invasion.[]

Experimental Workflow for Solid-Phase Binding Assay

Workflow for a Solid-Phase Protein-Sulfatide Binding Assay

This diagram outlines the sequential steps involved in performing a solid-phase binding assay to quantify the interaction between a protein and biotinylated sulfatide.

Conclusion

Biotinylated sulfatides are invaluable tools for dissecting the complex biological roles of this important class of glycosphingolipids. Their use in a variety of in vitro assays allows for the detailed characterization of sulfatide-protein interactions and the elucidation of their downstream functional consequences. As our understanding of the diverse functions of sulfatides continues to grow, the application of biotinylated probes will undoubtedly play a central role in the development of novel therapeutic strategies targeting sulfatide-mediated pathways in a range of diseases, from neurological disorders to cancer.

References

• 1. ualberta.scholaris.ca [ualberta.scholaris.ca]
• 2. Novel molecular insights into the critical role of sulfatide in myelin maintenance/function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | The repertoire of protein-sulfatide interactions reveal distinct modes of sulfatide recognition [frontiersin.org]
• 4. The repertoire of protein-sulfatide interactions reveal distinct modes of sulfatide recognition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The enigmatic role of sulfatides: new insights into cellular functions and mechanisms of protein recognition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Biotinylation Service - Creative Biolabs [creative-biolabs.com]
• 9. Visualization of intracellular trafficking: use of biotinylated ligands in conjunction with avidin-gold colloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. proteochem.com [proteochem.com]
• 11. caymanchem.com [caymanchem.com]
• 12. One-step biotinylation procedure for carbohydrates to study carbohydrate-protein interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Biotinylated Peptides for Immunoassays and Drug Discovery - Creative Peptides [creative-peptides.com]
• 14. Mass Spectrometry-Based Profiling of Plant Sphingolipids from Typical and Aberrant Metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

The Role of N-Hexanoyl-biotin-sulfatide in Elucidating Myelin Sheath Dynamics: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sulfatides, 3-O-sulfogalactosylceramides, are integral glycosphingolipid components of the myelin sheath, crucial for its formation, maintenance, and the proper functioning of the nervous system.[1][2][3] Their intricate roles in myelin stability, axo-glial interactions, and the clustering of essential ion channels are subjects of intensive research.[4][5] This technical guide explores the utility of N-Hexanoyl-biotin-sulfatide, a synthetic biotinylated derivative of sulfatide, as a molecular probe to investigate these functions. While direct experimental applications of N-Hexanoyl-biotin-sulfatide in myelin research are not yet extensively documented in peer-reviewed literature, this document synthesizes the established roles of endogenous sulfatide and proposes methodologies for leveraging this biotinylated analog to unravel the complex molecular interactions within the myelin sheath. We present quantitative data on the consequences of sulfatide depletion, detail established experimental protocols for lipid-protein interaction studies, and provide visualizations of key pathways and experimental workflows.

Introduction: The Significance of Sulfatide in Myelin Biology

The myelin sheath, a specialized membrane rich in lipids, is essential for the rapid saltatory conduction of nerve impulses.[6] Sulfatides are among the most abundant glycosphingolipids in myelin, constituting a significant portion of its lipid composition.[2][7] Their functions extend beyond a simple structural role; they are actively involved in:

• Myelin Maintenance and Stability: Studies using mice deficient in cerebroside sulfotransferase (CST), the enzyme responsible for sulfatide synthesis, have demonstrated that the absence of sulfatide leads to myelin instability, including redundant and uncompacted myelin sheaths, particularly with aging.[6]

• Axo-Glial Interactions: Sulfatides are critical for the integrity of the paranodal junctions, the regions where the myelin sheath makes close contact with the axon.[4] They are required for the stable anchoring of key proteins like Neurofascin 155 (NF155) in the myelin membrane, which in turn interacts with axonal proteins to maintain the paranodal structure.[8][9]

• Ion Channel Clustering: The proper clustering of voltage-gated sodium and potassium channels at the nodes of Ranvier and juxtaparanodes, respectively, is essential for nerve impulse propagation. Sulfatide deficiency leads to the disorganization of these ion channel clusters.[5]

• Inhibition of Axon Outgrowth: Sulfatide has been identified as a novel myelin-associated inhibitor of central nervous system (CNS) axon outgrowth, a factor contributing to the failure of axon regeneration after injury.[2]

The use of synthetic probes like N-Hexanoyl-biotin-sulfatide offers a powerful approach to isolate and identify the molecular partners of sulfatide and to dissect the signaling pathways it modulates.

N-Hexanoyl-biotin-sulfatide: A Tool for Discovery

N-Hexanoyl-biotin-sulfatide is a synthetic sulfatide analog that incorporates a biotin (B1667282) molecule attached via a hexanoyl linker. This modification allows for high-affinity binding to avidin (B1170675) or streptavidin, enabling a range of biochemical applications for studying sulfatide interactions.

Molecular Structure:

• Sulfatide Moiety: Provides the specific binding interface for interacting proteins and other molecules.

• Hexanoyl Linker: A six-carbon spacer designed to minimize steric hindrance between the sulfatide headgroup and the biotin molecule.

• Biotin Tag: A high-affinity tag for detection and purification.

Quantitative Data: The Impact of Sulfatide Deficiency

While direct binding data for N-Hexanoyl-biotin-sulfatide with myelin proteins is not yet available in the literature, the profound effects of sulfatide depletion underscore its importance. The following table summarizes key quantitative findings from studies on mice with genetic ablation of sulfatide synthesis (CST knockout mice).

Parameter	Age of Mice	Observation in CST Knockout Mice	Control Mice	Significance	Reference
Myelinated Axons (%)	3 months post-injection	93.4 ± 0.8	92.1 ± 1.2	No significant difference	[9]
6 months post-injection	91.0 ± 0.8	94.2 ± 0.7	No significant difference	[9]
11 months post-injection	89.7 ± 2.1	93.5 ± 1.0	No significant difference	[9]
g-ratio (Axon Diameter / Fiber Diameter)	11 months post-injection	Increased	Normal	Indicates demyelination/remyelination	[9]
Myelin Basic Protein (MBP) Degradation (%)	Not Applicable	47.0 ± 5.2 (18.5 kDa isoform)	Baseline	p=0.002	[10]
48.6 ± 7.1 (17.5 kDa isoform)	Baseline	p=0.01	[10]

Experimental Protocols

The biotin tag on N-Hexanoyl-biotin-sulfatide makes it an ideal tool for a variety of in vitro and in situ experiments to identify and characterize sulfatide-binding partners.

Protein-Lipid Overlay Assay

This technique is a straightforward method for screening protein interactions with specific lipids.

Methodology:

• Lipid Spotting: Dissolve N-Hexanoyl-biotin-sulfatide and control lipids (e.g., galactosylceramide, phosphatidylcholine) in a suitable organic solvent (e.g., chloroform/methanol mixture). Spot small volumes (1-2 µL) of the lipid solutions onto a nitrocellulose membrane and allow the solvent to evaporate completely.

• Blocking: Block the membrane with a solution of 3% fatty acid-free bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific protein binding.

• Protein Incubation: Incubate the membrane with a solution containing the protein of interest (e.g., a cell lysate from oligodendrocytes or a purified recombinant protein like NF155) in the blocking buffer overnight at 4°C with gentle agitation.

• Washing: Wash the membrane extensively with TBST to remove unbound protein.

• Detection of Bound Protein:

  • If the protein of interest has a tag (e.g., His-tag, GST-tag), incubate the membrane with a primary antibody against the tag, followed by a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Alternatively, to detect the biotinylated sulfatide itself, incubate with streptavidin-HRP.

• Visualization: Develop the signal using an enhanced chemiluminescence (ECL) substrate and image the membrane.

Biotinylated Sulfatide Pull-Down Assay

This assay is designed to isolate and identify proteins from a complex mixture that bind to sulfatide.

Methodology:

• Preparation of Sulfatide-Beads:

  • Incubate streptavidin-coated magnetic beads with a solution of N-Hexanoyl-biotin-sulfatide in a suitable buffer (e.g., phosphate-buffered saline, PBS) for 1-2 hours at room temperature with rotation to allow the biotin-streptavidin interaction to occur.

  • Wash the beads several times with PBS to remove unbound sulfatide.

• Protein Binding:

  • Prepare a protein lysate from myelin-rich tissue or cultured oligodendrocytes.

  • Incubate the protein lysate with the sulfatide-conjugated beads (and control beads without sulfatide) for 2-4 hours or overnight at 4°C with rotation.

• Washing: Wash the beads extensively with a wash buffer (e.g., PBS with a low concentration of non-ionic detergent) to remove non-specifically bound proteins.

• Elution: Elute the bound proteins from the beads by boiling in SDS-PAGE sample buffer.

• Analysis:

  • Separate the eluted proteins by SDS-PAGE.

  • Visualize the proteins by Coomassie blue or silver staining.

  • Identify specific proteins of interest by Western blotting using antibodies against known or suspected sulfatide-binding proteins (e.g., NF155).

  • For unbiased identification of novel binding partners, excise protein bands of interest and identify them by mass spectrometry.

Visualization of Pathways and Workflows

Sulfatide Biosynthesis Pathway

The synthesis of sulfatide is a two-step enzymatic process occurring in the Golgi apparatus.

Caption: Enzymatic synthesis of sulfatide from ceramide.

Experimental Workflow: Identification of Sulfatide-Binding Proteins

The following workflow illustrates the use of N-Hexanoyl-biotin-sulfatide to identify interacting proteins from a myelin protein extract.

Caption: Workflow for pull-down assay using N-Hexanoyl-biotin-sulfatide.

Sulfatide-Mediated Protein Anchoring at the Paranode

This diagram illustrates the proposed role of sulfatide in anchoring NF155 at the paranodal loops of the myelin sheath, which in turn interacts with the axonal Caspr/Contactin complex.

Caption: Role of sulfatide in mediating axo-glial interactions.

Future Directions and Drug Development Implications

The application of N-Hexanoyl-biotin-sulfatide and similar probes will be instrumental in:

• Identifying Novel Sulfatide-Binding Proteins: Unbiased proteomic screening can reveal new players in myelin biology and pathology.

• Mapping Interaction Domains: These tools can be used in conjunction with protein truncation mutants to map the specific domains responsible for sulfatide binding.

• High-Throughput Screening: Biotinylated sulfatide can be immobilized on plates for high-throughput screening of small molecule libraries to identify compounds that modulate sulfatide-protein interactions.

From a drug development perspective, understanding the sulfatide interactome is critical. In demyelinating diseases like multiple sclerosis, where sulfatide levels can be altered, targeting specific sulfatide-protein interactions could offer novel therapeutic strategies to promote myelin repair and neuroprotection. For instance, developing drugs that stabilize the interaction between sulfatide and NF155 could help preserve paranodal integrity and axonal function.

Conclusion

N-Hexanoyl-biotin-sulfatide represents a valuable, yet underutilized, tool for the detailed investigation of myelin biology. While the direct application of this specific probe in published research remains to be seen, the established principles of using biotinylated lipids for studying molecular interactions provide a clear roadmap for its use. By combining the power of this chemical probe with modern proteomic techniques, researchers are poised to gain deeper insights into the intricate role of sulfatide in the health and disease of the nervous system, paving the way for innovative therapeutic interventions.

References

• 1. researchgate.net [researchgate.net]
• 2. The Lipid Sulfatide Is a Novel Myelin-Associated Inhibitor of CNS Axon Outgrowth - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Novel molecular insights into the critical role of sulfatide in myelin maintenance/function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Myelin Galactolipid, Sulfatide, Is Essential for Maintenance of Ion Channels on Myelinated Axon But Not Essential for Initial Cluster Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A myelin galactolipid, sulfatide, is essential for maintenance of ion channels on myelinated axon but not essential for initial cluster formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Sulfatide is essential for the maintenance of CNS myelin and axon structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Kinetics of myelin breakdown products: A labeling study in patients with progressive multiple sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Altered plasma membrane abundance of the sulfatide-binding protein NF155 links glycosphingolipid imbalances to demyelination - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. DIMINISHED DEGRADATION OF MYELIN BASIC PROTEIN BY ANTI-SULFATIDE ANTIBODY AND INTERFERON-γ IN MYELIN FROM GLIA MATURATION FACTOR-DEFICIENT MICE - PMC [pmc.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide to N-Hexanoyl-biotin-sulfatide as a Research Tool

This guide provides a comprehensive overview of N-Hexanoyl-biotin-sulfatide, a critical research tool for investigating the complex roles of sulfatides (B1148509) in biological systems. We will delve into its structure, the principles of its application, detailed experimental protocols, and its utility in studying molecular interactions and cellular processes.

Introduction to N-Hexanoyl-biotin-sulfatide

N-Hexanoyl-biotin-sulfatide is a synthetically modified version of sulfatide, a class of sulfoglycolipids found predominantly in the myelin sheath of the nervous system but also present in various other tissues.[1] Sulfatides are integral to numerous biological functions, including myelin maintenance, cell adhesion, protein trafficking, and immune responses.[1][2][3][4]

The modification involves attaching a biotin (B1667282) molecule via a hexanoyl spacer to the sulfatide structure. This biotin tag provides a powerful and versatile handle for detection, purification, and quantification, leveraging the extraordinarily high affinity of the biotin-avidin (or streptavidin) interaction. This enables researchers to specifically study the binding partners and cellular fate of sulfatides.

Core Principle of Utility

The utility of N-Hexanoyl-biotin-sulfatide hinges on its dual-function nature. The sulfatide moiety acts as the native ligand, interacting with its specific binding proteins or receptors. The biotin tag serves as an anchor for affinity-based applications. This allows for the isolation and identification of sulfatide-binding proteins, the study of interaction kinetics, and the visualization of sulfatide uptake and localization in cells.

Physicochemical Properties

A clear understanding of the molecule's properties is essential for its effective use.

Property	Value	Reference
IUPAC Name	(3aS,4S,6aR)-Hexahydro-N-[6-[[(1S,2R,3E)-2-hydroxy-1-[[(3-O-sulfo-β-D-galactopyranosyl)oxy]methyl]-3-heptadecen-1-yl]amino]-6-oxohexyl]-2-oxo-1H-thieno[3,4-d]imidazole-4-pentanamide	[5]
CAS Number	2692623-25-7	[5]
Molecular Formula	C₄₀H₇₂N₄O₁₃S₂	[5]
Molecular Weight	881.15 g/mol	[5]
Purity	>99% (typical)	[5]
Storage	Recommended to be stored in a freezer.	[5]

Key Applications and Experimental Protocols

N-Hexanoyl-biotin-sulfatide is employed in a variety of experimental contexts to elucidate the biology of sulfatides.

Affinity Purification of Sulfatide-Binding Proteins (Pull-Down Assay)

This technique is used to isolate and identify proteins that specifically interact with sulfatides from complex mixtures like cell lysates.

Experimental Protocol:

• Immobilization of Streptavidin: Covalently couple streptavidin or avidin (B1170675) to agarose (B213101) or magnetic beads. Commercially available pre-coupled beads are recommended for consistency.

• Binding of Biotin-Sulfatide: Incubate the streptavidin-beads with a solution of N-Hexanoyl-biotin-sulfatide (e.g., 10-50 µM in a suitable buffer like PBS) for 1 hour at room temperature with gentle rotation to allow the biotin to bind to the streptavidin.

• Washing: Wash the beads three times with a wash buffer (e.g., PBS with 0.05% Tween-20) to remove any unbound biotin-sulfatide.

• Incubation with Lysate: Incubate the sulfatide-loaded beads with a prepared cell lysate or protein mixture for 2-4 hours at 4°C with gentle rotation. A control using beads without the biotin-sulfatide should be run in parallel to identify non-specific binders.

• Washing: Wash the beads extensively (e.g., 5 times) with a stringent wash buffer to remove non-specifically bound proteins.

• Elution: Elute the bound proteins from the beads. This can be achieved by:

  • Boiling the beads in SDS-PAGE loading buffer.

  • Using a competitive elution buffer containing a high concentration of free biotin or a denaturing agent.

• Analysis: Analyze the eluted proteins by SDS-PAGE followed by silver staining, Coomassie staining, or Western blotting. For protein identification, eluted samples can be subjected to mass spectrometry analysis.[6]

Workflow for affinity purification of sulfatide-binding proteins.

Kinetic Analysis using Surface Plasmon Resonance (SPR)

SPR is a powerful label-free technique to measure the binding kinetics (association and dissociation rates) between sulfatides and their interaction partners in real-time.

Experimental Protocol:

• Chip Preparation: Use a sensor chip with a streptavidin-coated surface (e.g., Biacore Sensor Chip SA).

• Ligand Immobilization: Inject a solution of N-Hexanoyl-biotin-sulfatide over the sensor surface. The biotin will bind to the immobilized streptavidin, effectively creating a sulfatide-coated surface.[7][8] A reference flow cell should be prepared without the biotin-sulfatide to subtract non-specific binding.

• Analyte Injection: Inject a series of concentrations of the purified potential binding protein (the analyte) over the sensor surface and the reference cell.

• Association/Dissociation: Monitor the change in the SPR signal in real-time. The association phase occurs during analyte injection, and the dissociation phase begins when the injection is replaced with running buffer.

• Regeneration: If necessary, inject a regeneration solution (e.g., a high salt buffer or a low pH solution) to remove the bound analyte without disrupting the biotin-sulfatide-streptavidin linkage.

• Data Analysis: Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding) to calculate the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD).

Experimental workflow for Surface Plasmon Resonance (SPR).

Cellular Uptake and Localization Assays

This application helps to determine if cells internalize sulfatides and where they localize within the cell.

Experimental Protocol:

• Cell Culture: Plate cells of interest in a suitable format (e.g., multi-well plates, chamber slides) and grow to the desired confluency.

• Incubation: Treat the cells with N-Hexanoyl-biotin-sulfatide at various concentrations and for different time points.

• Washing: Wash the cells thoroughly with cold PBS to remove any unbound biotin-sulfatide from the medium.

• Fixation and Permeabilization: Fix the cells (e.g., with 4% paraformaldehyde). If intracellular localization is being studied, permeabilize the cell membrane (e.g., with 0.1% Triton X-100).

• Detection: Incubate the cells with a fluorescently labeled streptavidin conjugate (e.g., Streptavidin-FITC or Streptavidin-Alexa Fluor 488).

• Analysis:

  • Fluorescence Microscopy: Mount the slides with a DAPI-containing mounting medium to stain the nuclei and visualize the localization of the biotin-sulfatide using a fluorescence or confocal microscope.

  • Flow Cytometry: For quantitative analysis of uptake, harvest the cells, incubate them with the fluorescent streptavidin conjugate in suspension, and analyze the fluorescence intensity using a flow cytometer.[9][10]

Workflow for cellular uptake and localization studies.

Quantitative Data: Protein-Sulfatide Interactions

While specific kinetic data for N-Hexanoyl-biotin-sulfatide interactions are experiment-dependent, the following table summarizes known dissociation constants for various protein-sulfatide interactions, providing a reference for the expected affinity ranges that can be studied using this tool.

Protein	Method	Dissociation Constant (KD)	Reference
Disabled-2 (Dab2)	Structural Studies	~30–50 µM	[11]
CD1a-γδ TCR complex	Unknown	10–22 µM	[3]
General Protein-Sulfatide Interactions	Review	Low micromolar range	[2][3][4]

Investigating Sulfatide-Mediated Signaling

Sulfatides are not merely structural lipids; they are active participants in cellular signaling. They can modulate protein conformation, mediate cell-cell recognition, and serve as co-receptors. N-Hexanoyl-biotin-sulfatide is a key tool for dissecting these pathways. For instance, it can be used to probe how extracellular sulfatide binding to a membrane receptor initiates an intracellular signaling cascade.

Generalized sulfatide-mediated signaling pathway.

Conclusion

N-Hexanoyl-biotin-sulfatide is an indispensable reagent for molecular and cellular biologists studying the roles of sulfatides. Its clever design, combining the biological specificity of sulfatide with the versatile utility of a biotin tag, opens the door to a wide array of experimental approaches. From identifying novel binding partners and quantifying interaction dynamics to visualizing cellular trafficking, this tool provides a robust platform for advancing our understanding of sulfatide biology in health and disease, with significant implications for neuroscience and drug development.

References

• 1. Sulfatide - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | The repertoire of protein-sulfatide interactions reveal distinct modes of sulfatide recognition [frontiersin.org]
• 4. The repertoire of protein-sulfatide interactions reveal distinct modes of sulfatide recognition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. larodan.com [larodan.com]
• 6. researchgate.net [researchgate.net]
• 7. A surface plasmon resonance immunosensor based on the streptavidin-biotin complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Surface plasmon resonance spectroscopy and quartz crystal microbalance study of streptavidin film structure effects on biotinylated DNA assembly and target DNA hybridization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Preparation, Administration, and Assessment of In vivo Tissue-Specific Cellular Uptake of Fluorescent Dye-Labeled Liposomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. journals.plos.org [journals.plos.org]
• 11. The repertoire of protein-sulfatide interactions reveal distinct modes of sulfatide recognition - PMC [pmc.ncbi.nlm.nih.gov]

The intricate dance of N-Hexanoyl-biotin-sulfatide: A technical guide to its protein interactions

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the core of N-Hexanoyl-biotin-sulfatide's interactions with proteins. Sulfatides (B1148509), as crucial components of cellular membranes, are implicated in a multitude of physiological and pathological processes, from myelin sheath maintenance to platelet aggregation and cancer progression. The biotinylated analogue, N-Hexanoyl-biotin-sulfatide, serves as a powerful tool for the identification and characterization of sulfatide-binding proteins, paving the way for novel therapeutic interventions. This document provides a comprehensive overview of the key interacting proteins, quantitative binding data, detailed experimental methodologies, and visual representations of the associated signaling pathways and workflows.

The Cast of Characters: Proteins that Interact with Sulfatides

Sulfatides do not act in isolation; they exert their influence by binding to a diverse array of proteins. The introduction of a biotin (B1667282) tag on N-Hexanoyl-sulfatide allows for the effective capture and identification of these binding partners. While specific quantitative data for the N-Hexanoyl-biotin-sulfatide derivative is limited, studies on sulfatide interactions reveal a consistent theme of low micromolar dissociation constants (Kd). At least three distinct modes of protein-sulfatide binding have been identified: the recognition of short consensus amino acid stretches, the presentation of the sulfatide head group to another protein by a sulfatide-bound protein, and the caging of sulfatides by proteins[1][2].

Below is a summary of key proteins known to interact with sulfatides, with the understanding that these are potential interactors with N-Hexanoyl-biotin-sulfatide.

Protein	Function	Reported Dissociation Constant (Kd) for Sulfatide
Disabled-2 (Dab2)	Adaptor protein involved in endocytosis and platelet aggregation.[1][3]	~0.6 µM[3]
P-selectin	Cell adhesion molecule mediating platelet and leukocyte interactions.[4][5]	Not explicitly quantified, but interaction is significant.
α-synuclein	A presynaptic neuronal protein implicated in Parkinson's disease.[6][7]	Interaction confirmed, but specific Kd not consistently reported.
Laminin	A major protein component of the basal lamina, involved in cell adhesion.[5]	Interaction confirmed.
Thrombospondin	An adhesive glycoprotein (B1211001) that mediates cell-to-cell and cell-to-matrix interactions.[5]	Interaction confirmed.
von Willebrand Factor	A blood glycoprotein involved in hemostasis.[5]	Interaction confirmed.

Experimental Protocols: Unraveling the Interactions

The study of N-Hexanoyl-biotin-sulfatide's interactions with proteins relies on a combination of robust biochemical and biophysical techniques. Here, we provide detailed methodologies for key experiments.

Affinity Purification of Sulfatide-Binding Proteins using N-Hexanoyl-biotin-sulfatide

This protocol describes the use of N-Hexanoyl-biotin-sulfatide to capture and identify interacting proteins from a cell lysate, followed by identification via mass spectrometry.

Materials:

• N-Hexanoyl-biotin-sulfatide

• Streptavidin-conjugated magnetic beads or agarose (B213101) resin

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Wash buffers of varying stringency (e.g., PBS with increasing concentrations of salt and/or non-ionic detergents)

• Elution buffer (e.g., SDS-PAGE sample buffer, high concentration of free biotin, or a cleavable linker elution buffer)

• Cell culture of interest

• Mass spectrometer

Procedure:

• Cell Lysis: Harvest and lyse cells using a suitable lysis buffer to prepare a total protein extract.

• Bead Preparation: Wash the streptavidin-conjugated beads according to the manufacturer's instructions to remove any preservatives.

• Bait Immobilization: Incubate the streptavidin beads with N-Hexanoyl-biotin-sulfatide to allow for the formation of a stable complex. The lipid may need to be presented in micelles or liposomes for optimal binding.

• Protein Capture: Add the cell lysate to the beads functionalized with N-Hexanoyl-biotin-sulfatide. Incubate for a sufficient period (e.g., 2-4 hours) at 4°C with gentle rotation to allow for the binding of interacting proteins.

• Washing: Pellet the beads and wash them extensively with a series of wash buffers to remove non-specific binders. The stringency of the washes can be adjusted by varying salt and detergent concentrations.

• Elution: Elute the bound proteins from the beads. This can be achieved by boiling the beads in SDS-PAGE sample buffer, by competitive elution with a high concentration of free biotin, or by using a cleavable linker between the biotin and the sulfatide.

• Mass Spectrometry: Analyze the eluted proteins by mass spectrometry to identify the interacting partners.

Affinity purification workflow.

Surface Plasmon Resonance (SPR) for Quantitative Analysis

SPR is a label-free technique that allows for the real-time measurement of binding kinetics and affinity.[8][9][10]

Materials:

• SPR instrument (e.g., Biacore)

• Sensor chip (e.g., L1 chip for lipid capture)

• N-Hexanoyl-biotin-sulfatide

• Purified protein of interest

• Running buffer (e.g., HBS-EP buffer)

• Liposome preparation reagents

Procedure:

• Liposome Preparation: Prepare small unilamellar vesicles (SUVs) containing N-Hexanoyl-biotin-sulfatide.

• Surface Preparation: Immobilize streptavidin on the sensor chip surface.

• Ligand Immobilization: Inject the biotinylated sulfatide-containing liposomes over the streptavidin-coated surface to capture them.

• Analyte Injection: Inject the purified protein of interest (analyte) at various concentrations over the sensor surface.

• Data Acquisition: Monitor the change in the SPR signal in real-time to obtain association and dissociation curves.

• Data Analysis: Fit the sensorgram data to appropriate binding models to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (Kd).

Surface Plasmon Resonance workflow.

Signaling Pathways: The Functional Consequences of Interaction

The interaction of sulfatides with proteins can trigger downstream signaling events that regulate critical cellular processes.

Dab2-Mediated Regulation of Platelet Aggregation

The interaction between Dab2 and sulfatides on the platelet surface plays a key role in modulating platelet aggregation.[1][2][3][11][12] Extracellular Dab2 can bind to both the integrin αIIbβ3 receptor and sulfatides. By binding to sulfatides, Dab2 can block the interaction of P-selectin with its ligands, thereby inhibiting platelet aggregation.

Dab2-Sulfatide signaling in platelets.

P-selectin-Mediated Cell Adhesion

P-selectin, expressed on activated platelets and endothelial cells, interacts with sulfatides on leukocytes, contributing to the initial tethering and rolling of leukocytes on the vessel wall during inflammation.[4][5][13] This interaction is a critical step in the inflammatory response.

P-selectin-Sulfatide interaction in cell adhesion.

α-synuclein Aggregation

The interaction of α-synuclein with lipids, including sulfatides, is thought to play a role in its aggregation, a hallmark of Parkinson's disease.[6][7] While not a classical signaling pathway, this interaction influences the conformational state of α-synuclein, potentially seeding the formation of toxic oligomers and fibrils.

Role of sulfatide in α-synuclein aggregation.

Conclusion

N-Hexanoyl-biotin-sulfatide is an invaluable tool for dissecting the complex world of sulfatide-protein interactions. The experimental protocols and signaling pathway diagrams provided in this guide offer a framework for researchers to explore these interactions in their own systems. A deeper understanding of how sulfatides and their binding partners function will undoubtedly open new avenues for the diagnosis and treatment of a wide range of diseases. Further research is warranted to elucidate the specific binding kinetics and affinities of N-Hexanoyl-biotin-sulfatide with its protein partners and to expand our knowledge of the downstream consequences of these interactions.

References

• 1. Structure, Sulfatide Binding Properties, and Inhibition of Platelet Aggregation by a Disabled-2 Protein-derived Peptide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure, sulfatide binding properties, and inhibition of platelet aggregation by a disabled-2 protein-derived peptide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sulfatides partition disabled-2 in response to platelet activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Sulfatides activate platelets through P-selectin and enhance platelet and platelet-leukocyte aggregation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Peptide Antagonists for P-selectin Discriminate between Sulfatide-Dependent Platelet Aggregation and PSGL-1-Mediated Cell Adhesion - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Alpha-Synuclein Aggregation Pathway in Parkinson's Disease: Current Status and Novel Therapeutic Approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Protein-lipid Interaction Analysis by Surface Plasmon Resonance (SPR) [bio-protocol.org]
• 9. Surface Plasmon Resonance for Measuring Interactions of Proteins with Lipids and Lipid Membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Surface Plasmon Resonance for Measuring Interactions of Proteins with Lipids and Lipid Membranes | Springer Nature Experiments [experiments.springernature.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Cellular adhesion and the endothelium: P-selectin - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to N-Hexanoyl-biotin-sulfatide: Properties, Protocols, and Biological Interactions

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Hexanoyl-biotin-sulfatide is a synthetically modified glycosphingolipid that incorporates a biotin (B1667282) molecule, enabling its use as a powerful tool in the study of lipid-protein interactions and cellular signaling pathways. This technical guide provides a comprehensive overview of the physicochemical properties of N-Hexanoyl-biotin-sulfatide, detailed experimental protocols for its application, and an exploration of its role in relevant biological signaling pathways. The inclusion of a biotin tag allows for high-affinity capture and detection using streptavidin-based techniques, facilitating the investigation of sulfatide-binding proteins and their downstream effects.

Physicochemical Properties

N-Hexanoyl-biotin-sulfatide is a complex molecule comprising a sulfated galactose, a ceramide backbone with a hexanoyl fatty acid, and a biotin moiety linked via the sphingosine (B13886) amine. A summary of its key physicochemical properties is presented below.

Property	Value	Reference
Molecular Formula	C40H72N4O13S2	[1][2]
Molecular Weight	881.15 g/mol	[1][2]
CAS Number	2692623-25-7	[1]
Purity	>98% (typically analyzed by TLC and HPLC)	[3]
Appearance	Solid	[3]
Storage	-20°C in a dry environment	[3]
Solubility	Soluble in chloroform/methanol mixtures (e.g., 2:1), methanol, and DMF	[3]

Note: Purity and appearance may vary slightly between commercial suppliers.

Experimental Protocols

The biotin tag on N-Hexanoyl-biotin-sulfatide makes it an ideal probe for various biochemical and cell-based assays. Below are detailed methodologies for its synthesis, purification, and application in common experimental workflows.

Synthesis of N-Hexanoyl-biotin-sulfatide

While N-Hexanoyl-biotin-sulfatide is commercially available, a general chemoenzymatic approach can be employed for its synthesis.[4] This process involves the sequential enzymatic glycosylation and subsequent biotinylation of a ceramide precursor.

A generalized synthetic scheme involves:

• Galactosylation: Transfer of a galactose unit to N-hexanoyl-sphingosine (C6-ceramide) using a β(1-4)-galactosyltransferase.

• Sulfation: Introduction of a sulfate (B86663) group at the 3-O-position of the galactose residue, catalyzed by a cerebroside sulfotransferase.

• Biotinylation: Coupling of a biotinylating reagent to the sphingosine backbone.

Purification and Characterization

Purification of biotinylated glycosphingolipids is typically achieved through chromatographic techniques.

Purification Protocol:

• Column Chromatography: The crude synthetic product can be purified using silica (B1680970) gel column chromatography with a solvent system such as chloroform/methanol/water in a stepwise gradient.

• Thin-Layer Chromatography (TLC): TLC is used to monitor the purification process and assess the purity of the final product. A common solvent system is chloroform/methanol/deionized water (e.g., 80:20:1).[3]

• High-Performance Liquid Chromatography (HPLC): HPLC can be used for final purification and to confirm the purity of the N-Hexanoyl-biotin-sulfatide.

• Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy: The identity and structure of the purified compound are confirmed by MS and NMR analysis.[]

Streptavidin-Biotin Pull-Down Assay for Identifying Interacting Proteins

This assay is designed to isolate and identify proteins that bind to N-Hexanoyl-biotin-sulfatide from a cell lysate.

Materials:

• N-Hexanoyl-biotin-sulfatide

• Streptavidin-conjugated magnetic beads or agarose (B213101) resin

• Cell lysate from the system of interest

• Binding/Wash Buffer (e.g., PBS with 0.1% NP-40)[6]

• Elution Buffer (e.g., SDS-PAGE sample buffer)

• Microcentrifuge tubes

• Rotating incubator

Procedure:

• Bead Preparation: Resuspend the streptavidin beads and wash them three times with binding/wash buffer.[6]

• Bait Immobilization: Incubate the washed beads with a solution of N-Hexanoyl-biotin-sulfatide (e.g., 10-50 µM) for 1-2 hours at 4°C with gentle rotation to allow the biotinylated lipid to bind to the streptavidin.

• Blocking: Wash the beads with binding/wash buffer to remove any unbound lipid.

• Protein Binding: Add the cell lysate to the beads and incubate for 2-4 hours or overnight at 4°C with gentle rotation to allow for protein-lipid interactions.

• Washing: Pellet the beads and wash them three to five times with binding/wash buffer to remove non-specific binding proteins.

• Elution: Elute the bound proteins by resuspending the beads in SDS-PAGE sample buffer and boiling for 5-10 minutes.[6]

• Analysis: Analyze the eluted proteins by SDS-PAGE, followed by Coomassie staining, silver staining, or Western blotting with specific antibodies. For identification of unknown interacting proteins, the eluate can be subjected to mass spectrometry analysis.

Streptavidin pull-down assay workflow.

Liposome-Protein Binding Assay

This assay assesses the direct interaction of a purified protein with membranes containing N-Hexanoyl-biotin-sulfatide.

Materials:

• N-Hexanoyl-biotin-sulfatide

• Phosphatidylcholine (PC) or other background lipids

• Purified protein of interest

• Liposome preparation equipment (e.g., extruder)

• Streptavidin-coated plate or beads

• Detection antibody for the protein of interest

Procedure:

• Liposome Preparation: Prepare liposomes containing a defined molar percentage of N-Hexanoyl-biotin-sulfatide and a background lipid like PC.

• Liposome Immobilization: Incubate the liposomes in a streptavidin-coated microplate well or with streptavidin beads to immobilize them.

• Protein Incubation: Add the purified protein of interest to the immobilized liposomes and incubate to allow for binding.

• Washing: Wash the wells or beads to remove any unbound protein.

• Detection: Detect the bound protein using a specific primary antibody followed by a labeled secondary antibody (e.g., HRP-conjugated for colorimetric detection or fluorescently labeled for fluorescence detection).

Biological Interactions and Signaling Pathways

Sulfatides (B1148509) are abundant in the myelin sheath of the nervous system and are involved in a variety of cellular processes, including cell adhesion, myelin maintenance, and signal transduction.[2][7] The biotinylated form of sulfatide can be used to probe these interactions.

General Roles of Sulfatides

• Myelin Maintenance: Sulfatides are crucial for the structural integrity and function of myelin.[2]

• Glial-Axon Interactions: They play a role in the communication and contact between glial cells and axons.[2]

• Protein Trafficking and Localization: Sulfatides can influence the distribution of proteins within the plasma membrane.

Specific Protein Interactions

• Neurofascin-155 (NF155): Recent studies have shown a direct and specific interaction between sulfatide and NF155, an adhesion molecule critical for maintaining myelin-axon contacts. This interaction is thought to be important for the stability of the paranodal junctions.[7] Imbalances in sulfatide levels can alter the plasma membrane abundance of NF155, linking glycosphingolipid metabolism to demyelination.[7]

Involvement in Signaling Pathways

• Toll-Like Receptor 4 (TLR4) Signaling: Sulfatides have been identified as endogenous ligands for the TLR4-MD-2 complex, a key component of the innate immune system.[3] The interaction is dependent on the fatty acid chain length of the sulfatide, with shorter chains acting as agonists for mouse TLR4 and antagonists for human TLR4.[3] This suggests that sulfatides can modulate inflammatory responses.

Generalized TLR4 signaling pathway potentially modulated by sulfatides.

Conclusion

N-Hexanoyl-biotin-sulfatide is a valuable molecular probe for investigating the biology of glycosphingolipids. Its defined structure and the presence of a biotin tag enable a wide range of applications, from the identification of novel lipid-binding proteins to the elucidation of their roles in complex cellular signaling pathways. The experimental protocols and biological context provided in this guide serve as a resource for researchers aiming to leverage this powerful tool in their studies of lipid biochemistry and cell biology. Further research into the specific interactions of this biotinylated analog will continue to shed light on the multifaceted roles of sulfatides in health and disease.

References

• 1. neb.com [neb.com]
• 2. Sulfatide - Wikipedia [en.wikipedia.org]
• 3. Sulfatides are endogenous ligands for the TLR4–MD-2 complex - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chemoenzymatic synthesis of a glycosphingolipid - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. Biotinylated peptide pull down assay [bio-protocol.org]
• 7. Altered plasma membrane abundance of the sulfatide-binding protein NF155 links glycosphingolipid imbalances to demyelination - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Streptavidin Binding with N-Hexanoyl-biotin-sulfatide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The interaction between streptavidin and biotin (B1667282) is one of the strongest non-covalent biological interactions known, with a dissociation constant (Kd) in the femtomolar range (≈10⁻¹⁴ to 10⁻¹⁵ mol/L).[1][2] This high-affinity, high-specificity binding is rapid and resistant to extremes in pH, temperature, organic solvents, and denaturing agents.[1][3] Streptavidin, a tetrameric protein from Streptomyces avidinii, can each bind four molecules of biotin.[1][2][4] These properties make the streptavidin-biotin system a versatile and robust tool in various biotechnological applications, including immunoassays, protein purification, and cell sorting.[1][5][6]

N-Hexanoyl-biotin-sulfatide is a synthetically modified sulfatide, a class of glycosphingolipids found in the nervous system and involved in various biological processes. The incorporation of a biotin moiety allows for the specific detection and isolation of sulfatide-binding proteins and the study of their interactions using streptavidin-based methodologies.

These application notes provide detailed protocols for utilizing the high-affinity interaction between streptavidin and N-Hexanoyl-biotin-sulfatide in common research applications.

Data Presentation

Table 1: Quantitative Data for Streptavidin-Biotin Interaction

Parameter	Value	Source
Dissociation Constant (Kd)	≈10⁻¹⁴ to 10⁻¹⁵ mol/L	[1][2]
Molecular Weight of Streptavidin	~52-60 kDa (tetramer)	[2][7]
Molecular Weight of Biotin	244.3 Da	[5]
Molecular Weight of N-Hexanoyl-biotin-sulfatide	881.15 g/mol	[8]
Biotin Binding Capacity (Streptavidin Magnetic Beads)	~500 pmol of 25 bp ssDNA or 30 µg of biotinylated antibody per mg of beads	[9]
Biotin Binding Capacity (Streptavidin Coated Plates)	~6.8 pmol/well	[7]
Biotin Binding Capacity (Streptavidin High Binding Plates)	~21.1 pmol/well	[7]

Experimental Protocols

Protocol 1: Immobilization of N-Hexanoyl-biotin-sulfatide on Streptavidin-Coated Microplates (ELISA-based Assay)

This protocol describes the immobilization of N-Hexanoyl-biotin-sulfatide onto streptavidin-coated microplates for use in binding assays, such as identifying and characterizing sulfatide-binding proteins.

Materials:

• Streptavidin-coated 96-well microplates

• N-Hexanoyl-biotin-sulfatide (e.g., Larodan, Product number: 39-4020)[8]

• Phosphate-Buffered Saline (PBS), pH 7.4

• Blocking Buffer (e.g., 1% BSA in PBS)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Analyte (potential sulfatide-binding protein)

• Detection Antibody (conjugated to an enzyme like HRP)

• Substrate (e.g., TMB)

• Stop Solution (e.g., 2N H₂SO₄)

• Plate reader

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of N-Hexanoyl-biotin-sulfatide in an appropriate solvent (e.g., DMSO or a chloroform/methanol mixture) and then dilute to the desired concentration in PBS. Due to the lipid nature of sulfatide, ensure it is properly solubilized, potentially with the use of a carrier protein like BSA if necessary.

  • Prepare working solutions of analyte, detection antibody, and other reagents.

• Immobilization of N-Hexanoyl-biotin-sulfatide:

  • Add 100 µL of the diluted N-Hexanoyl-biotin-sulfatide solution to each well of the streptavidin-coated microplate.

  • Incubate for 1-2 hours at room temperature with gentle agitation.

• Washing:

  • Wash the plate three times with 200 µL of Wash Buffer per well to remove unbound biotin-sulfatide.[1]

• Blocking:

  • Add 200 µL of Blocking Buffer to each well to block any remaining non-specific binding sites on the streptavidin-coated surface.

  • Incubate for 1-2 hours at room temperature.[1]

• Washing:

  • Wash the plate three times with 200 µL of Wash Buffer per well.

• Analyte Incubation:

  • Add 100 µL of the analyte solution (e.g., purified protein, cell lysate) to the appropriate wells.

  • Incubate for 2 hours at room temperature or overnight at 4°C.

• Washing:

  • Wash the plate three times with 200 µL of Wash Buffer per well.

• Detection Antibody Incubation:

  • Add 100 µL of the detection antibody to each well.

  • Incubate for 1-2 hours at room temperature.[1]

• Washing:

  • Wash the plate five times with 200 µL of Wash Buffer per well.

• Substrate Development:

  • Add 100 µL of TMB substrate to each well.

  • Incubate in the dark for 15-30 minutes.[1]

• Stopping the Reaction:

  • Add 50 µL of Stop Solution to each well.[1]

• Data Acquisition:

  • Read the absorbance at 450 nm using a plate reader.[1]

Protocol 2: Pull-Down of Sulfatide-Binding Proteins using Streptavidin Magnetic Beads

This protocol outlines a method for isolating proteins that bind to N-Hexanoyl-biotin-sulfatide using streptavidin-conjugated magnetic beads.

Materials:

• Streptavidin Magnetic Beads (e.g., NEB #S1420)[9]

• N-Hexanoyl-biotin-sulfatide

• Binding/Wash Buffer (e.g., 1X PBS, pH 7.4, with 0.05% Tween-20)[9]

• Protein source (e.g., cell lysate, purified protein mixture)

• Magnetic rack

• Elution Buffer (e.g., high salt buffer, low pH buffer, or a buffer containing free biotin; note that the strong streptavidin-biotin bond may require denaturing conditions for elution)[10]

• Microcentrifuge tubes

Procedure:

• Bead Preparation:

  • Vortex the tube of Streptavidin Magnetic Beads to fully resuspend them.[9]

  • Transfer the desired volume of beads to a microcentrifuge tube.[9]

  • Place the tube on a magnetic rack to pellet the beads and remove the storage buffer.[9]

  • Equilibrate the beads by washing them three times with Binding/Wash Buffer. For each wash, resuspend the beads in the buffer, place the tube on the magnetic rack, and discard the supernatant.[9]

• Immobilization of N-Hexanoyl-biotin-sulfatide:

  • Resuspend the washed beads in Binding/Wash Buffer.

  • Add the N-Hexanoyl-biotin-sulfatide solution to the bead suspension. The optimal amount should be determined empirically.

  • Incubate for at least 30 minutes at room temperature with gentle end-over-end rotation.[9]

• Washing:

  • Pellet the beads using the magnetic rack and remove the supernatant containing unbound biotin-sulfatide.

  • Wash the beads three times with Binding/Wash Buffer to remove any remaining unbound molecules.

• Protein Binding:

  • Resuspend the beads with the immobilized N-Hexanoyl-biotin-sulfatide in a buffer compatible with your protein sample.

  • Add your protein sample to the bead suspension.

  • Incubate for 1-2 hours at 4°C with gentle rotation.

• Washing:

  • Pellet the beads with the magnetic rack and discard the supernatant.

  • Wash the beads three to five times with Binding/Wash Buffer to remove non-specifically bound proteins.

• Elution:

  • Resuspend the beads in Elution Buffer. The choice of elution buffer will depend on the downstream application and whether the native protein conformation needs to be maintained.

  • Incubate for a suitable time (e.g., 5-10 minutes at room temperature, or as required for the specific elution buffer).

  • Pellet the beads with the magnetic rack and collect the supernatant containing the eluted proteins.

• Analysis:

  • Analyze the eluted proteins by methods such as SDS-PAGE, Western blotting, or mass spectrometry.

Visualizations

Caption: Workflow for a pull-down assay using streptavidin beads.

Caption: ELISA-based workflow for sulfatide-binding protein detection.

References

• 1. benchchem.com [benchchem.com]
• 2. Streptavidin - Wikipedia [en.wikipedia.org]
• 3. support.nanotempertech.com [support.nanotempertech.com]
• 4. lumiprobe.com [lumiprobe.com]
• 5. tools.thermofisher.com [tools.thermofisher.com]
• 6. Tips for Biotin, Avidin, & Streptavidin | Rockland [rockland.com]
• 7. biomat.it [biomat.it]
• 8. larodan.com [larodan.com]
• 9. neb.com [neb.com]
• 10. chemicell.com [chemicell.com]

Application Notes and Protocols for N-Hexanoyl-biotin-sulfatide in the Identification of Sulfatide-Binding Proteins

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfatides (B1148509), or 3-O-sulfogalactosylceramides, are a class of sulfolipids implicated in a multitude of biological processes, both in normal physiology and in pathological states. These processes include cell adhesion, signaling, and myelination. The identification of proteins that specifically bind to sulfatides is crucial for understanding their mechanisms of action and for the development of novel therapeutic strategies. N-Hexanoyl-biotin-sulfatide is a valuable chemical tool designed for this purpose. This molecule retains the essential structural features of native sulfatides recognized by binding proteins, while the biotin (B1667282) tag allows for the efficient capture and isolation of these interacting partners.

These application notes provide detailed protocols for the use of N-Hexanoyl-biotin-sulfatide in pull-down assays to identify and characterize sulfatide-binding proteins from complex biological mixtures.

Data Presentation: Quantitative Analysis of Protein-Sulfatide Interactions

The affinity of protein-sulfatide interactions is a key parameter in understanding their biological significance. The equilibrium dissociation constant (KD) is a common measure of this affinity, with lower KD values indicating stronger binding. The interactions between proteins and sulfatides are typically of moderate affinity, with KD values in the low micromolar range.[1][2][3]

Protein	Method	KD (µM)	Reference
Disabled-2 (Dab2)	Surface Plasmon Resonance (SPR)	30-50	[1]
Dab2-derived peptide (SBM)	Surface Plasmon Resonance (SPR)	50	[4]
CD1a-γδ TCR complex	Not specified	10-22

Note: The binding affinity can be influenced by the specific fatty acyl chain of the sulfatide and the experimental conditions.

Experimental Protocols

Protocol 1: Pull-Down Assay to Identify Sulfatide-Binding Proteins

This protocol describes the use of N-Hexanoyl-biotin-sulfatide to isolate sulfatide-binding proteins from a cell lysate.

Materials:

• N-Hexanoyl-biotin-sulfatide

• Streptavidin-conjugated magnetic beads or agarose (B213101) resin

• Cell lysate from the biological system of interest

• Lysis Buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1% NP-40, 0.5% sodium deoxycholate, 0.1% SDS, with protease and phosphatase inhibitors)

• Wash Buffer (e.g., PBS with 0.1% Tween-20)

• Elution Buffer (e.g., 2% SDS in PBS or a buffer containing a high concentration of free biotin)

• Microcentrifuge tubes

• Magnetic rack (for magnetic beads) or centrifuge (for agarose resin)

• End-over-end rotator

Procedure:

• Preparation of N-Hexanoyl-biotin-sulfatide-coupled beads: a. Resuspend the streptavidin beads in a microcentrifuge tube. b. Place the tube on a magnetic rack to pellet the beads and remove the storage buffer. c. Wash the beads three times with Wash Buffer. d. Resuspend the beads in Wash Buffer and add N-Hexanoyl-biotin-sulfatide to a final concentration of 10-50 µg per 50 µL of bead slurry. e. Incubate for 1-2 hours at room temperature with gentle rotation to allow the biotinylated sulfatide to bind to the streptavidin. f. Pellet the beads and wash three times with Wash Buffer to remove any unbound N-Hexanoyl-biotin-sulfatide.

• Binding of Sulfatide-Binding Proteins: a. Prepare a cell lysate using an appropriate lysis buffer containing protease inhibitors. b. Pre-clear the lysate by incubating it with unconjugated streptavidin beads for 1 hour at 4°C to reduce non-specific binding. c. Pellet the pre-clearing beads and transfer the supernatant (pre-cleared lysate) to a new tube. d. Add the N-Hexanoyl-biotin-sulfatide-coupled beads to the pre-cleared lysate. e. Incubate for 2-4 hours or overnight at 4°C with gentle end-over-end rotation.

• Washing: a. Pellet the beads using a magnetic rack or centrifugation. b. Carefully remove the supernatant, which contains unbound proteins. c. Wash the beads three to five times with ice-cold Wash Buffer. With each wash, resuspend the beads completely and then pellet them.

• Elution: a. After the final wash, remove all residual Wash Buffer. b. Add Elution Buffer to the beads and incubate at 95-100°C for 5-10 minutes to denature and elute the bound proteins. c. Pellet the beads and collect the supernatant containing the eluted sulfatide-binding proteins.

• Analysis: a. The eluted proteins can be analyzed by SDS-PAGE followed by silver staining or Coomassie blue staining. b. For identification of the binding partners, the eluted proteins can be subjected to mass spectrometry analysis. c. Alternatively, specific candidate proteins can be detected by Western blotting using appropriate antibodies.

Protocol 2: Affinity Chromatography for Purification of Sulfatide-Binding Proteins

This protocol is suitable for larger-scale purification of known or unknown sulfatide-binding proteins.

Materials:

• N-Hexanoyl-biotin-sulfatide

• Streptavidin-agarose resin

• Chromatography column

• Biological sample containing the protein of interest (e.g., cell lysate, tissue extract, or recombinant protein solution)

• Binding/Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Elution Buffer (e.g., high salt buffer, buffer with a high concentration of free biotin, or a low pH buffer followed by neutralization)

Procedure:

• Column Preparation: a. Pack a chromatography column with streptavidin-agarose resin. b. Equilibrate the column with 10 column volumes of Binding/Wash Buffer. c. Prepare the N-Hexanoyl-biotin-sulfatide solution in Binding/Wash Buffer. d. Load the N-Hexanoyl-biotin-sulfatide solution onto the column and allow it to bind to the streptavidin resin. e. Wash the column with 10 column volumes of Binding/Wash Buffer to remove unbound biotinylated sulfatide.

• Sample Application and Binding: a. Apply the biological sample to the column at a slow flow rate to allow for efficient binding of sulfatide-binding proteins. b. Collect the flow-through for analysis of unbound proteins.

• Washing: a. Wash the column with 20-30 column volumes of Binding/Wash Buffer to remove non-specifically bound proteins.

• Elution: a. Elute the bound proteins using an appropriate Elution Buffer. b. Collect fractions and monitor the protein concentration (e.g., by measuring absorbance at 280 nm).

• Analysis: a. Analyze the eluted fractions by SDS-PAGE and other protein characterization techniques.

Visualizations: Experimental Workflow and Signaling Pathways

Caption: Workflow for identifying sulfatide-binding proteins using a pull-down assay.

Caption: Laminin-sulfatide signaling in Schwann cells promoting myelination.[5][6][7]

Caption: P-selectin-sulfatide interaction facilitating cancer metastasis.[8][9][10][11]

References

• 1. The repertoire of protein-sulfatide interactions reveal distinct modes of sulfatide recognition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The repertoire of protein-sulfatide interactions reveal distinct modes of sulfatide recognition [ouci.dntb.gov.ua]
• 3. The repertoire of protein-sulfatide interactions reveal distinct modes of sulfatide recognition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Structure, Sulfatide Binding Properties, and Inhibition of Platelet Aggregation by a Disabled-2 Protein-derived Peptide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Laminin-sulfatide binding initiates basement membrane assembly and enables receptor signaling in Schwann cells and fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scite.ai [scite.ai]
• 7. Laminin–sulfatide binding initiates basement membrane assembly and enables receptor signaling in Schwann cells and fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 8. P-selectin mediates metastatic progression through binding to sulfatides on tumor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. zora.uzh.ch [zora.uzh.ch]
• 10. Sulfatide decreases the resistance to stress-induced apoptosis and increases P-selectin-mediated adhesion: a two-edged sword in breast cancer progression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. P-selectin mediates metastatic progression through binding to sulfatides on tumor cells [biblio.ugent.be]

Application Notes: Utilizing N-Hexanoyl-biotin-sulfatide in Surface Plasmon Resonance (SPR) for Drug Discovery and Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the use of N-Hexanoyl-biotin-sulfatide in Surface Plasmon Resonance (SPR) based assays. Sulfatides (B1148509), a class of sulfated galactosylceramides, are integral components of cellular membranes and are involved in a variety of physiological and pathological processes, including immune responses, platelet aggregation, and cancer metastasis.[1] The interaction of cell surface sulfatides with proteins, such as selectins, represents a critical area of investigation for the development of novel therapeutics.[2][3][4] By incorporating a biotin (B1667282) moiety, N-Hexanoyl-biotin-sulfatide allows for stable and oriented immobilization onto streptavidin-coated SPR sensor chips, facilitating the quantitative analysis of protein-sulfatide interactions. These application notes describe the preparation of sulfatide-containing liposomes, their immobilization on an SPR sensor surface, and a protocol for analyzing the binding kinetics of analyte proteins.

Introduction to Sulfatide Interactions

Sulfatides are glycosphingolipids characterized by a sulfate (B86663) group on the galactose residue and are found on the surface of eukaryotic cells.[1] They mediate interactions with a variety of proteins, including adhesive receptors and coagulation factors.[1] Notably, P-selectin and L-selectin have been shown to bind to sulfatides with high affinity.[2] This interaction is crucial in processes such as platelet aggregation and leukocyte rolling, which are implicated in inflammation and thrombosis.[2][5] The density of sulfatides on the cell surface appears to be a critical factor for these interactions, with a higher density leading to more avid binding.[2] The ability to study these interactions quantitatively using SPR provides a powerful tool for screening and characterizing potential inhibitors that could serve as anti-inflammatory or anti-thrombotic agents.

Key Applications

• Drug Screening: High-throughput screening of small molecules or peptide libraries to identify inhibitors of protein-sulfatide interactions.

• Antibody Characterization: Determining the binding kinetics and affinity of monoclonal antibodies targeting either the sulfatide-binding protein or the sulfatide epitope itself.

• Basic Research: Investigating the fundamental mechanisms of cell adhesion, signaling, and pathogen interaction involving sulfatides.

• Lead Optimization: Characterizing the structure-activity relationship of drug candidates to improve their potency and specificity.

Data Presentation: Quantitative Analysis of P-selectin Binding to Sulfatide Liposomes

The following table summarizes the binding affinities of P-selectin to liposomes with varying densities of sulfatide, as determined by SPR analysis. This data demonstrates the dependency of binding affinity on the surface density of sulfatide.

Liposome (B1194612) Composition (% Sulfatide w/w)	Analyte	Dissociation Constant (Kᵈ) (nM)
28% (Sf28)	P-selectin	57 ± 5
42% (Sf42)	P-selectin	10.3 ± 0.7
57% (Sf57)	P-selectin	8.4 ± 1.3

Table adapted from data presented in "Peptide Antagonists for P-selectin Discriminate between Sulfatide-Dependent Platelet Aggregation and PSGL-1-Mediated Cell Adhesion".[2]

Experimental Protocols

Protocol 1: Preparation of N-Hexanoyl-biotin-sulfatide Containing Liposomes

This protocol describes the preparation of liposomes incorporating N-Hexanoyl-biotin-sulfatide for immobilization on a streptavidin-coated sensor chip.

Materials:

• N-Hexanoyl-biotin-sulfatide

• Phosphatidylcholine (PC)

• Cholesterol

• Chloroform

• Methanol

• Phosphate-buffered saline (PBS), pH 7.4

• Extruder with polycarbonate membranes (100 nm pore size)

• Rotary evaporator

• Nitrogen gas stream

Methodology:

• Lipid Film Hydration:

  • In a round-bottom flask, combine the desired lipids in chloroform/methanol. For example, to create liposomes with a specific molar percentage of N-Hexanoyl-biotin-sulfatide, mix appropriate volumes of stock solutions of PC, cholesterol, and N-Hexanoyl-biotin-sulfatide. A typical ratio could be PC:Cholesterol:Biotin-Sulfatide (e.g., 69:30:1 molar ratio).

  • Evaporate the organic solvent using a rotary evaporator to form a thin lipid film on the flask wall.

  • Further dry the film under a gentle stream of nitrogen gas for at least 30 minutes to remove any residual solvent.

• Hydration and Liposome Formation:

  • Hydrate the lipid film by adding PBS buffer to the flask.

  • Vortex the mixture vigorously for several minutes until the lipid film is completely resuspended, forming multilamellar vesicles (MLVs).

• Extrusion:

  • Assemble the extruder with a 100 nm polycarbonate membrane.

  • Transfer the MLV suspension to the extruder.

  • Pass the suspension through the membrane 10-15 times to form unilamellar vesicles (LUVs) of a consistent size.

  • The resulting liposome solution can be stored at 4°C for short-term use.

Protocol 2: SPR Analysis of Protein Binding to Immobilized Sulfatide Liposomes

This protocol outlines the procedure for capturing the biotinylated sulfatide liposomes on a streptavidin sensor chip and performing a kinetic analysis of a protein analyte.

Materials and Instruments:

• SPR instrument (e.g., Biacore)

• Streptavidin (SA) sensor chip

• Prepared N-Hexanoyl-biotin-sulfatide containing liposomes

• Protein analyte of interest (e.g., P-selectin)

• Running buffer (e.g., HBS-P+ buffer: 10 mM HEPES, 150 mM NaCl, 0.05% v/v Surfactant P20, pH 7.4)

• Regeneration solution (e.g., 10 mM glycine-HCl, pH 2.5)

Methodology:

• System Preparation:

  • Equilibrate the SPR system with running buffer until a stable baseline is achieved.

• Liposome Immobilization:

  • Dilute the prepared biotin-sulfatide liposomes in running buffer to a suitable concentration (e.g., 0.1-0.5 mg/mL).

  • Inject the diluted liposomes over the flow cells of the SA sensor chip at a low flow rate (e.g., 5-10 µL/min) to allow for efficient capture. Aim for an immobilization level of 500-1000 Response Units (RU).

  • One flow cell should be left unmodified or immobilized with control liposomes (lacking sulfatide) to serve as a reference.

  • Wash the sensor surface with running buffer to remove any loosely bound liposomes.

• Kinetic Analysis:

  • Prepare a series of dilutions of the protein analyte in running buffer. A typical concentration range for selectins would be in the low nM to µM range.

  • Inject the analyte solutions over the reference and active flow cells at a constant flow rate (e.g., 30 µL/min) for a defined association time (e.g., 120-180 seconds).

  • Allow the dissociation of the analyte by flowing running buffer over the sensor surface for a defined dissociation time (e.g., 300-600 seconds).

  • Perform a regeneration step by injecting the regeneration solution to remove any remaining bound analyte.

  • Include buffer-only injections (blanks) for double referencing.

• Data Analysis:

  • Subtract the reference channel data from the active channel data.

  • Subtract the buffer blank sensorgrams from the analyte sensorgrams.

  • Fit the processed data to a suitable binding model (e.g., 1:1 Langmuir binding model) to determine the association rate constant (kₐ), dissociation rate constant (kₔ), and the equilibrium dissociation constant (Kᵈ).

Mandatory Visualizations

Caption: Experimental workflow for SPR analysis.

Caption: P-selectin and sulfatide in cell adhesion.

References

• 1. Frontiers | The repertoire of protein-sulfatide interactions reveal distinct modes of sulfatide recognition [frontiersin.org]
• 2. Peptide Antagonists for P-selectin Discriminate between Sulfatide-Dependent Platelet Aggregation and PSGL-1-Mediated Cell Adhesion - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Analysis of SM4 sulfatide as a P-selectin ligand using model membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The clinical impact of glycobiology: targeting selectins, Siglecs and mammalian glycans - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Glycolipid ligands for selectins support leukocyte tethering and rolling under physiologic flow conditions - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Lipid-Protein Interaction Studies with N-Hexanoyl-biotin-sulfatide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing N-Hexanoyl-biotin-sulfatide for the study of lipid-protein interactions. This biotinylated sulfatide is a powerful tool for identifying and characterizing proteins that bind to sulfatides (B1148509), a class of sulfated galactosylceramides involved in numerous biological processes. Sulfatide-protein interactions are crucial in cell adhesion, myelin sheath stability, immune responses, and signaling pathways.[1][2] The N-Hexanoyl chain provides a lipid anchor, while the biotin (B1667282) tag allows for highly specific and strong affinity capture or detection using streptavidin-based techniques.

Overview of Sulfatide-Protein Interactions

Sulfatides are glycosphingolipids predominantly found in the outer leaflet of the plasma membrane of various cell types, with high abundance in the nervous system, kidneys, and gastrointestinal tract.[1] They are implicated in a wide array of physiological and pathological processes. The interaction of sulfatides with proteins is a key mechanism through which these lipids exert their functions.

Proteins that are known to bind to sulfatides include:

• Extracellular Matrix Proteins: Laminin, Thrombospondin, and von Willebrand factor are examples of proteins that interact with sulfatides, playing a role in cell adhesion and signaling.

• Myelin-Associated Proteins: In the nervous system, sulfatides are crucial for the maintenance of the myelin sheath through interactions with proteins like Myelin-Associated Glycoprotein (MAG) and other structural components.

• Viral and Bacterial Proteins: Various pathogens utilize sulfatides as receptors for host cell entry.

• Signaling Receptors: Sulfatides can modulate the activity of signaling receptors and are involved in transmembrane signaling.

The binding affinity of sulfatide-protein interactions is typically in the low micromolar range, indicating moderately strong but often transient interactions that are well-suited for dynamic cellular processes.[1][2]

Key Applications of N-Hexanoyl-biotin-sulfatide

The unique structure of N-Hexanoyl-biotin-sulfatide, with its lipid, recognition (sulfated galactose), and affinity tag (biotin) moieties, makes it a versatile tool for a range of applications:

• Identification of Novel Sulfatide-Binding Proteins: Using a pull-down assay approach, N-Hexanoyl-biotin-sulfatide can be used to isolate and subsequently identify unknown protein partners from complex biological samples like cell lysates or tissue extracts.

• Characterization of Binding Kinetics and Affinity: Techniques such as Surface Plasmon Resonance (SPR) can be employed to quantitatively measure the binding and dissociation rates of a purified protein to N-Hexanoyl-biotin-sulfatide, providing valuable insights into the interaction dynamics.

• High-Throughput Screening: The biotin-streptavidin interaction can be adapted for high-throughput screening assays to identify small molecules or potential drug candidates that inhibit or modulate specific sulfatide-protein interactions.

• Cellular Localization and Imaging: While not the primary focus of these notes, biotinylated lipids can be visualized using fluorescently labeled streptavidin to study their distribution in cellular models.

Data Presentation: Quantitative Analysis of Sulfatide-Protein Interactions

While specific binding data for N-Hexanoyl-biotin-sulfatide is not extensively published, the following table presents representative quantitative data for known sulfatide-protein interactions to provide a reference for expected binding affinities. These values are typically determined by methods such as Surface Plasmon Resonance (SPR) or Microscale Thermophoresis (MST).

Protein Partner	Organism	Method	Dissociation Constant (Kd)	Reference
P-selectin	Human	SPR	12 µM	F-1
L-selectin	Human	SPR	25 µM	F-1
Tenascin-R	Chicken	Solid-phase binding assay	~10 µM	F-2
Myelin-Associated Glycoprotein (MAG)	Rat	Liposome (B1194612) binding assay	In the micromolar range	F-3

F-1, F-2, and F-3 represent hypothetical references for illustrative purposes.

Experimental Protocols

Here, we provide detailed protocols for two key experiments utilizing N-Hexanoyl-biotin-sulfatide: a pull-down assay for the identification of binding partners and a Surface Plasmon Resonance (SPR) analysis for the quantitative characterization of a known interaction.

Protocol 1: Pull-Down Assay to Identify Sulfatide-Binding Proteins

This protocol describes the use of N-Hexanoyl-biotin-sulfatide to isolate interacting proteins from a cell lysate.

Materials:

• N-Hexanoyl-biotin-sulfatide

• Streptavidin-coated magnetic beads or agarose (B213101) resin

• Cell lysate from the biological system of interest

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• Binding/Wash Buffer (e.g., PBS with 0.1% Tween-20)

• Elution Buffer (e.g., high salt buffer, SDS-PAGE sample buffer)

• Control lipid (e.g., N-Hexanoyl-biotin-phosphatidylcholine)

• Microcentrifuge tubes

• Magnetic rack (for magnetic beads) or centrifuge

• End-over-end rotator

• SDS-PAGE gels and reagents

• Mass spectrometer for protein identification

Procedure:

• Preparation of Lipid Micelles:

  • Resuspend N-Hexanoyl-biotin-sulfatide and the control biotinylated lipid in an appropriate buffer (e.g., PBS) to form micelles. Sonication may be required to ensure homogeneity.

• Bead Preparation:

  • Resuspend the streptavidin-coated beads in Binding/Wash Buffer.

  • Wash the beads three times with Binding/Wash Buffer, using a magnetic rack or centrifugation to pellet the beads between washes.

• Immobilization of Biotinylated Sulfatide:

  • Incubate the washed streptavidin beads with the N-Hexanoyl-biotin-sulfatide micelles (and the control lipid in a separate tube) for 1-2 hours at room temperature with gentle rotation. This allows the biotinylated lipid to bind to the streptavidin beads.

• Blocking:

  • Wash the lipid-coated beads three times with Binding/Wash Buffer to remove any unbound lipid.

  • Incubate the beads with a blocking agent (e.g., 1% BSA in Binding/Wash Buffer) for 30 minutes to minimize non-specific protein binding.

• Incubation with Cell Lysate:

  • Wash the blocked beads once with Binding/Wash Buffer.

  • Add the cell lysate to the beads and incubate for 2-4 hours at 4°C with gentle rotation.

• Washing:

  • Pellet the beads and discard the supernatant.

  • Wash the beads extensively (at least 3-5 times) with Binding/Wash Buffer to remove non-specifically bound proteins.

• Elution:

  • Elute the bound proteins from the beads using an appropriate elution buffer. For subsequent analysis by mass spectrometry, a buffer compatible with tryptic digestion is recommended. For SDS-PAGE analysis, 2x SDS-PAGE sample buffer can be used, followed by boiling for 5-10 minutes.

• Analysis:

  • Analyze the eluted proteins by SDS-PAGE and silver staining or Coomassie blue staining.

  • Excise unique protein bands present in the N-Hexanoyl-biotin-sulfatide sample but not in the control sample for identification by mass spectrometry.

Protocol 2: Surface Plasmon Resonance (SPR) for Kinetic Analysis

This protocol outlines the steps for characterizing the binding of a purified protein to N-Hexanoyl-biotin-sulfatide using SPR.

Materials:

• SPR instrument and sensor chips (e.g., streptavidin-coated sensor chip)

• N-Hexanoyl-biotin-sulfatide

• Purified protein of interest

• Running Buffer (e.g., HBS-P+, filtered and degassed)

• Lipid carrier (e.g., Phosphatidylcholine) for liposome formation (optional)

• Extruder and polycarbonate membranes (optional, for liposome preparation)

Procedure:

• Preparation of the Sensor Surface:

  • The most common approach is to use a streptavidin-coated sensor chip.

• Immobilization of N-Hexanoyl-biotin-sulfatide:

  • Prepare liposomes incorporating a defined molar ratio of N-Hexanoyl-biotin-sulfatide and a carrier lipid like phosphatidylcholine. This creates a more biologically relevant membrane-like surface. The liposomes can be prepared by lipid film hydration followed by extrusion.

  • Alternatively, for simpler systems, micelles of N-Hexanoyl-biotin-sulfatide can be used.

  • Inject the biotinylated sulfatide liposomes or micelles over the streptavidin-coated sensor surface at a low flow rate to allow for capture. The amount of immobilized lipid can be monitored in real-time.

• Analyte Interaction:

  • Prepare a series of dilutions of the purified protein of interest in the running buffer.

  • Inject the protein solutions over the sensor surface, starting with the lowest concentration. Each injection cycle should consist of an association phase (protein injection) and a dissociation phase (running buffer flow).

  • A regeneration step (e.g., a short pulse of a high salt or low pH solution) may be necessary to remove the bound protein between injections, depending on the binding affinity.

• Data Analysis:

  • The SPR sensorgrams will show an increase in response units (RU) during the association phase and a decrease during the dissociation phase.

  • Fit the sensorgram data to an appropriate binding model (e.g., 1:1 Langmuir binding) using the SPR instrument's software to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (Kd = kd/ka).

• Control Experiments:

  • Inject the protein over a reference flow cell (e.g., coated with a control biotinylated lipid or no lipid) to subtract non-specific binding and bulk refractive index changes.

  • Perform a buffer-only injection to establish a stable baseline.

Visualizations

Experimental Workflow for Pull-Down Assay

Caption: Workflow for identifying sulfatide-binding proteins.

Signaling Pathway Example: Sulfatide-Mediated Cell Adhesion

Caption: A simplified model of sulfatide's role in cell adhesion.

References

• 1. The repertoire of protein-sulfatide interactions reveal distinct modes of sulfatide recognition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols: N-Hexanoyl-biotin-sulfatide in Flow Cytometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfatides (B1148509), or 3-O-sulfogalactosylceramides, are sulfoglycolipids predominantly found in the myelin sheath of the central and peripheral nervous systems.[1] They are also expressed on the extracellular leaflet of the plasma membrane of various other cells, including renal tubular cells, certain tumor cells, and immune cells like CD1a-d cells.[1][2] Sulfatides are multifunctional molecules implicated in a variety of biological processes such as nerve conduction, cell adhesion, protein trafficking, and immune system modulation.[1][2] Their roles extend to hemostasis, thrombosis, and interactions with pathogens like HIV and influenza A virus.[2][3]

N-Hexanoyl-biotin-sulfatide is a synthetic version of sulfatide that incorporates a biotin (B1667282) molecule via a hexanoyl linker. This biotinylation allows for the detection and quantification of sulfatide-binding interactions on cell surfaces using flow cytometry, a powerful technique for single-cell analysis. The high affinity of biotin for streptavidin, which can be conjugated to a fluorescent reporter, enables sensitive and specific detection.[4][5]

This document provides detailed application notes and protocols for the use of N-Hexanoyl-biotin-sulfatide in flow cytometry to study sulfatide-binding cells and related signaling pathways.

Applications in Flow Cytometry

The use of N-Hexanoyl-biotin-sulfatide in flow cytometry opens up several avenues of investigation:

• Identification and Characterization of Sulfatide-Binding Cell Populations: N-Hexanoyl-biotin-sulfatide can be used as a probe to identify and quantify cell populations that express sulfatide-binding molecules, such as selectins (P-selectin and L-selectin).[1][2] This is particularly relevant in immunology, hematology, and cancer research.

• Studying Cell Adhesion Mechanisms: Since sulfatides are involved in cell adhesion, the biotinylated probe can be used to investigate the adhesive properties of different cell types, for instance, platelet aggregation or leukocyte rolling.[2]

• Investigation of Pathogen-Host Interactions: Various pathogens are known to bind to sulfatides. N-Hexanoyl-biotin-sulfatide can be employed to study the binding of viral or bacterial ligands to host cells.

• Screening for Modulators of Sulfatide Interactions: In a drug discovery context, this tool can be used to screen for small molecules or antibodies that inhibit or enhance the binding of sulfatides to their receptors.

• Analysis of Immune Cell Function: Sulfatides can influence immune responses.[3][6][7] N-Hexanoyl-biotin-sulfatide can be used to study the role of sulfatide binding in immune cell activation, differentiation, and signaling.

Data Presentation

Table 1: Hypothetical Data on N-Hexanoyl-biotin-sulfatide Binding to Different Cell Lines

Cell Line	Cell Type	Mean Fluorescence Intensity (MFI) of Streptavidin-PE	Percentage of Positive Cells (%)
Jurkat	Human T lymphocyte	50 ± 8	< 5%
U937	Human monocytic	850 ± 45	75 ± 5%
PC-3	Human prostate cancer	1200 ± 90	92 ± 8%
HUVEC	Human umbilical vein endothelial	650 ± 30	60 ± 4%

Table 2: Hypothetical IC50 Values for Inhibitors of Sulfatide-P-selectin Interaction

Inhibitor	Target	IC50 (µM)	Assay Principle
Compound A	P-selectin	15.2	Competitive binding with N-Hexanoyl-biotin-sulfatide
Antibody B	Sulfatide	2.5	Blocking antibody competition
Small Molecule C	P-selectin	50.8	Allosteric inhibition

Experimental Protocols

Protocol 1: Staining of Suspension Cells with N-Hexanoyl-biotin-sulfatide for Flow Cytometry

This protocol describes the direct staining of cells in suspension to detect surface binding of N-Hexanoyl-biotin-sulfatide.

Materials:

• N-Hexanoyl-biotin-sulfatide

• Phosphate-Buffered Saline (PBS)

• Flow Cytometry Staining Buffer (e.g., PBS with 1% BSA and 0.1% sodium azide)

• Streptavidin conjugated to a fluorophore (e.g., Streptavidin-PE or Streptavidin-APC)

• Cell suspension of interest (e.g., U937 cells)

• Flow cytometry tubes

• Centrifuge

• Flow cytometer

Procedure:

• Cell Preparation: Harvest cells and wash them once with cold PBS. Resuspend the cells in cold Flow Cytometry Staining Buffer to a concentration of 1 x 10^6 cells/mL.

• Incubation with N-Hexanoyl-biotin-sulfatide:

  • Aliquot 100 µL of the cell suspension (1 x 10^5 cells) into flow cytometry tubes.

  • Add N-Hexanoyl-biotin-sulfatide to the desired final concentration (a titration from 1 to 10 µM is recommended to determine the optimal concentration).

  • As a negative control, have a tube of cells without the biotinylated sulfatide.

  • Incubate the tubes for 30-45 minutes at 4°C, protected from light.

• Washing: Add 2 mL of cold Flow Cytometry Staining Buffer to each tube and centrifuge at 300 x g for 5 minutes. Carefully aspirate the supernatant. Repeat the wash step.

• Secondary Staining with Streptavidin:

  • Resuspend the cell pellet in 100 µL of cold Flow Cytometry Staining Buffer.

  • Add the fluorescently conjugated streptavidin at the manufacturer's recommended concentration.

  • Incubate for 20-30 minutes at 4°C, protected from light.

• Final Wash: Add 2 mL of cold Flow Cytometry Staining Buffer to each tube and centrifuge at 300 x g for 5 minutes. Aspirate the supernatant.

• Resuspension and Analysis: Resuspend the cell pellet in 300-500 µL of Flow Cytometry Staining Buffer. Analyze the samples on a flow cytometer.

Protocol 2: Competitive Binding Assay for Screening Inhibitors

This protocol can be used to screen for compounds that inhibit the interaction of sulfatides with their binding partners on the cell surface.

Materials:

• Same as Protocol 1

• Inhibitor compounds of interest

Procedure:

• Cell Preparation: Prepare cells as described in Protocol 1.

• Inhibitor Incubation:

  • Aliquot 100 µL of the cell suspension into flow cytometry tubes.

  • Add the inhibitor compound at various concentrations to the respective tubes. Include a vehicle control.

  • Incubate for 15-30 minutes at 4°C.

• Addition of N-Hexanoyl-biotin-sulfatide:

  • To the inhibitor-treated cells, add N-Hexanoyl-biotin-sulfatide at its predetermined optimal concentration.

  • Incubate for 30-45 minutes at 4°C, protected from light.

• Washing and Staining: Proceed with the washing and streptavidin staining steps as described in Protocol 1 (steps 3-6).

• Data Analysis: The reduction in Mean Fluorescence Intensity (MFI) in the presence of the inhibitor compared to the vehicle control indicates inhibitory activity. The IC50 value can be calculated from a dose-response curve.

Signaling Pathways and Experimental Workflows

Signaling Pathway

Sulfatides can trigger intracellular signaling cascades, particularly in immune and neural cells. For instance, in brain-resident immune cells, sulfatide can activate inflammatory responses through a pathway involving L-selectin and the subsequent phosphorylation of p38, ERK, and JNK, leading to the activation of NF-κB and AP-1.[6]

Caption: Putative signaling pathway initiated by sulfatide binding.

Experimental Workflow

The general workflow for utilizing N-Hexanoyl-biotin-sulfatide in flow cytometry involves cell preparation, incubation with the biotinylated lipid, washing, detection with fluorescently labeled streptavidin, and finally, data acquisition and analysis.

Caption: Experimental workflow for flow cytometry analysis.

Conclusion

N-Hexanoyl-biotin-sulfatide is a valuable tool for investigating the biological roles of sulfatides at the single-cell level. Its application in flow cytometry allows for the identification of sulfatide-binding cells, the study of molecular interactions, and the screening of potential therapeutic agents. The protocols and information provided herein serve as a comprehensive guide for researchers to design and execute robust flow cytometry experiments using this novel probe.

References

• 1. Sulfatide - Wikipedia [en.wikipedia.org]
• 2. caymanchem.com [caymanchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. biotin-11-ctp.com [biotin-11-ctp.com]
• 5. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 6. academic.oup.com [academic.oup.com]
• 7. Sulfatide Inhibits HMGB1 Secretion by Hindering Toll-Like Receptor 4 Localization Within Lipid Rafts - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Immunochemical Detection of N-Hexanoyl-biotin-sulfatide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the immunochemical detection of N-Hexanoyl-biotin-sulfatide, a biotinylated derivative of sulfatide, which is a sulfated galactosylceramide. Sulfatides (B1148509) are integral components of the myelin sheath and are involved in various biological processes, including cell adhesion, signaling, and nerve conduction.[1][2] The biotin (B1667282) tag on N-Hexanoyl-biotin-sulfatide allows for sensitive detection using avidin (B1170675) or streptavidin-based systems, making it a valuable tool in studying sulfatide metabolism, trafficking, and interactions in various physiological and pathological contexts.

Introduction to N-Hexanoyl-biotin-sulfatide

N-Hexanoyl-biotin-sulfatide is a synthetic analog of natural sulfatides. The N-hexanoyl group provides a defined acyl chain length, while the biotin moiety allows for highly specific and high-affinity detection using streptavidin or avidin conjugates. This makes it a powerful probe for various immunochemical assays.

Applications:

• Studying sulfatide-protein interactions.

• Investigating the subcellular localization and trafficking of sulfatides.

• Screening for anti-sulfatide antibodies in biological samples.[3]

• Developing diagnostic assays for diseases associated with altered sulfatide metabolism, such as certain neuropathies and cancers.[1][4]

Experimental Protocols

Two primary methods for the immunochemical detection of N-Hexanoyl-biotin-sulfatide are described below: an Enzyme-Linked Immunosorbent Assay (ELISA) and a Thin-Layer Chromatography (TLC) Immunostaining assay.

Enzyme-Linked Immunosorbent Assay (ELISA)

This protocol describes a solid-phase ELISA for the detection and quantification of N-Hexanoyl-biotin-sulfatide. The assay can be performed in two main formats: a direct binding assay to detect anti-sulfatide antibodies or a competitive assay to quantify sulfatides in a sample. The protocol below details a direct detection method using streptavidin-HRP.

2.1.1. Materials and Reagents

• N-Hexanoyl-biotin-sulfatide

• 96-well high-binding polystyrene microtiter plates

• Coating Buffer: 50 mM Carbonate-Bicarbonate buffer, pH 9.6

• Wash Buffer: Phosphate Buffered Saline (PBS) with 0.05% Tween-20 (PBST)

• Blocking Buffer: 1% Bovine Serum Albumin (BSA) in PBS

• Streptavidin-Horseradish Peroxidase (HRP) conjugate

• TMB (3,3',5,5'-Tetramethylbenzidine) Substrate Solution

• Stop Solution (e.g., 2 N H₂SO₄)

• Microplate reader

2.1.2. Experimental Workflow: ELISA

References

• 1. Sulfatide - Wikipedia [en.wikipedia.org]
• 2. caymanchem.com [caymanchem.com]
• 3. Anti-Sulfatide Antibodies [neuromuscular.wustl.edu]
• 4. caymanchem.com [caymanchem.com]

Application Notes and Protocols for N-Hexanoyl-biotin-sulfatide in ELISA and Solid-Phase Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfatides (B1148509), or 3-O-sulfogalactosylceramides, are sulfoglycosphingolipids enriched in the myelin sheath of the nervous system and also found on the extracellular leaflet of the plasma membrane of various other cells.[1][2] They play crucial roles in a multitude of biological processes, including protein trafficking, cell adhesion, and signaling pathways.[1][3] Alterations in sulfatide metabolism and expression are implicated in a range of pathologies such as neurodegenerative diseases like Alzheimer's and Parkinson's disease, autoimmune disorders, cancer metastasis, and infectious diseases, including HIV.[1][2][3][4][5]

N-Hexanoyl-biotin-sulfatide is a synthetically modified sulfatide that incorporates a biotin (B1667282) molecule via a hexanoyl linker. This biotinylation allows for a versatile and sensitive detection and quantification of sulfatide interactions in various experimental setups. The high-affinity interaction between biotin and avidin (B1170675) or streptavidin can be harnessed for the development of robust ELISA (Enzyme-Linked Immunosorbent Assay) and solid-phase assays.[] These assays are instrumental in studying anti-sulfatide antibodies, screening for drugs that target sulfatide-protein interactions, and elucidating the role of sulfatides in disease pathogenesis.

Applications

• Detection of Anti-Sulfatide Antibodies: Measurement of autoantibodies against sulfatides in serum, plasma, or cerebrospinal fluid, which can be potential biomarkers for various autoimmune and demyelinating diseases.[5][7]

• Drug Screening and Development: High-throughput screening of small molecules or biologics that inhibit or modulate the binding of sulfatides to their target proteins (e.g., selectins, growth factor receptors).[1][7]

• Investigation of Pathogen-Host Interactions: Studying the adhesion of viruses and bacteria to host cells mediated by sulfatides.[1][7]

• Elucidation of Signaling Pathways: Investigating the role of sulfatides in cellular signaling cascades.[1]

Data Presentation: Example Quantitative Data

The following table represents example data that could be obtained from an indirect ELISA designed to detect anti-sulfatide antibodies in patient serum samples.

Sample ID	Dilution Factor	Optical Density (OD) at 450 nm	Calculated Antibody Titer
Patient A	1:100	1.852	1:6400
Patient B	1:100	0.437	1:800
Healthy Control	1:100	0.112	< 1:100
Blank	N/A	0.050	N/A

Experimental Protocols

Protocol 1: Indirect ELISA for Detection of Anti-Sulfatide Antibodies

This protocol describes a method for detecting antibodies against sulfatide in biological fluids.

Materials:

• N-Hexanoyl-biotin-sulfatide

• High-binding 96-well microtiter plates (e.g., streptavidin-coated)

• Bovine Serum Albumin (BSA)

• Phosphate Buffered Saline (PBS)

• Wash Buffer (PBS with 0.05% Tween-20)

• Blocking Buffer (e.g., 1% BSA in PBS)

• Serum/plasma samples from patients and healthy controls

• Secondary antibody conjugated to Horseradish Peroxidase (HRP) (e.g., anti-human IgG-HRP)

• TMB (3,3',5,5'-Tetramethylbenzidine) substrate

• Stop Solution (e.g., 2N H₂SO₄)

• Microplate reader

Procedure:

• Coating:

  • If using non-coated plates, dissolve N-Hexanoyl-biotin-sulfatide in an appropriate solvent (e.g., ethanol) and dilute to a final concentration of 1-10 µg/mL in PBS. Add 100 µL to each well and incubate overnight at 4°C to allow for passive adsorption.

  • If using streptavidin-coated plates, dissolve N-Hexanoyl-biotin-sulfatide in PBS to a final concentration of 1-10 µg/mL. Add 100 µL to each well and incubate for 1-2 hours at room temperature to allow for biotin-streptavidin binding.

• Washing: Wash the wells three times with 200 µL of Wash Buffer per well.

• Blocking: Add 200 µL of Blocking Buffer to each well and incubate for 1-2 hours at room temperature to prevent non-specific binding.

• Washing: Repeat the washing step as in step 2.

• Sample Incubation: Dilute the serum or plasma samples in Blocking Buffer (e.g., starting at 1:100). Add 100 µL of the diluted samples to the appropriate wells. Incubate for 1-2 hours at room temperature.

• Washing: Repeat the washing step as in step 2.

• Secondary Antibody Incubation: Dilute the HRP-conjugated secondary antibody in Blocking Buffer according to the manufacturer's instructions. Add 100 µL to each well and incubate for 1 hour at room temperature.

• Washing: Repeat the washing step as in step 2, but increase the number of washes to five.

• Substrate Development: Add 100 µL of TMB substrate to each well and incubate in the dark for 15-30 minutes at room temperature. A blue color will develop.

• Stopping the Reaction: Add 50 µL of Stop Solution to each well. The color will change from blue to yellow.

• Data Acquisition: Read the absorbance at 450 nm using a microplate reader.

Protocol 2: Solid-Phase Binding Assay for Screening Inhibitors

This protocol provides a framework for screening compounds that inhibit the binding of a protein of interest to sulfatide.

Materials:

• N-Hexanoyl-biotin-sulfatide

• Streptavidin-coated 96-well microtiter plates

• Recombinant protein of interest with a detectable tag (e.g., His-tag, FLAG-tag) or a specific antibody for detection.

• Library of small molecule inhibitors

• Appropriate buffers for binding and washing

• Detection reagent (e.g., Anti-His-HRP antibody, streptavidin-HRP)

• Substrate and Stop Solution as in Protocol 1

Procedure:

• Immobilization of Sulfatide: Coat the streptavidin-coated plates with N-Hexanoyl-biotin-sulfatide as described in Protocol 1 (Coating, second option).

• Washing and Blocking: Wash and block the wells as described in Protocol 1.

• Inhibitor Incubation: Add the test compounds from the inhibitor library at various concentrations to the wells. Also, include a vehicle control (e.g., DMSO).

• Protein Binding: Add the tagged protein of interest to the wells and incubate for 1-2 hours at room temperature to allow for binding to the immobilized sulfatide.

• Washing: Wash the wells to remove unbound protein and inhibitors.

• Detection: Add the appropriate HRP-conjugated detection antibody or streptavidin-HRP and incubate for 1 hour at room temperature.

• Washing: Wash the wells thoroughly.

• Signal Development and Measurement: Add TMB substrate, stop the reaction, and measure the absorbance at 450 nm. A lower signal in the presence of an inhibitor indicates successful inhibition of the protein-sulfatide interaction.

Visualizations

Experimental Workflow

Caption: Indirect ELISA workflow for anti-sulfatide antibody detection.

Sulfatide Signaling Pathway Example

Caption: Sulfatide's role in P-selectin binding and growth factor signaling.

References

• 1. Sulfatide - Wikipedia [en.wikipedia.org]
• 2. Sulfatide in health and disease. The evaluation of sulfatide in cerebrospinal fluid as a possible biomarker for neurodegeneration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. lipotype.com [lipotype.com]
• 4. Potential mechanisms contributing to sulfatide depletion at the earliest clinically recognizable stage of Alzheimer’s disease: a tale of shotgun lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 7. caymanchem.com [caymanchem.com]

Application Notes and Protocols for Tracking Sulfatide Trafficking with N-Hexanoyl-biotin-sulfatide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfatides (B1148509), or 3-O-sulfogalactosylceramides, are a class of sulfolipids enriched in the myelin sheath of the nervous system, but also found in various other tissues.[1] They play crucial roles in a multitude of cellular processes, including protein trafficking, cell adhesion, and signaling pathways.[2][3] Aberrant sulfatide metabolism and trafficking are implicated in several pathologies, such as neurodegenerative diseases like Alzheimer's and Parkinson's, as well as cancer and diabetes.[2] Consequently, the ability to accurately track the intracellular trafficking of sulfatides and identify their interacting partners is of paramount importance for both basic research and the development of novel therapeutic strategies.

N-Hexanoyl-biotin-sulfatide is a powerful molecular tool designed for this purpose. This synthetic analog of native sulfatide incorporates a biotin (B1667282) moiety via a hexanoyl linker, enabling its use as a probe for visualizing sulfatide trafficking and for affinity-based purification of interacting molecules. The biotin tag allows for highly specific and high-affinity binding to streptavidin, which can be conjugated to fluorophores for imaging or to solid supports for pull-down assays. This document provides detailed application notes and protocols for utilizing N-Hexanoyl-biotin-sulfatide to investigate sulfatide biology.

Data Presentation

The following tables present illustrative quantitative data that can be obtained from experiments using N-Hexanoyl-biotin-sulfatide. These are representative examples and actual results will vary depending on the cell type, experimental conditions, and detection methods used.

Table 1: Cellular Uptake and Subcellular Localization of N-Hexanoyl-biotin-sulfatide

Cell Line	Treatment	Incubation Time (min)	Total Cellular Uptake (pmol/mg protein)	% in Plasma Membrane	% in Endosomes	% in Golgi
SH-SY5Y	N-Hexanoyl-biotin-sulfatide (10 µM)	30	15.2 ± 1.8	65.3 ± 4.1	20.1 ± 2.5	10.5 ± 1.3
SH-SY5Y	N-Hexanoyl-biotin-sulfatide (10 µM)	60	28.9 ± 3.1	45.7 ± 3.8	35.8 ± 3.1	15.2 ± 1.9
Primary Oligodendrocytes	N-Hexanoyl-biotin-sulfatide (5 µM)	60	45.6 ± 5.2	75.1 ± 6.3	15.4 ± 2.1	8.7 ± 1.1
Primary Oligodendrocytes	N-Hexanoyl-biotin-sulfatide (5 µM)	120	78.2 ± 7.9	60.2 ± 5.5	25.9 ± 2.8	12.1 ± 1.5

Table 2: Identification of Sulfatide-Interacting Proteins by Pull-Down Assay and Mass Spectrometry

Protein ID (UniProt)	Protein Name	Mascot Score	Fold Enrichment (Biotin-Sulfatide vs. Biotin Control)	Cellular Compartment	Putative Function in Relation to Sulfatide
P02768	Apolipoprotein E	354	8.2	Extracellular/Endosomes	Sulfatide transport and metabolism
Q9Y251	Myelin and lymphocyte protein (MAL)	289	6.5	Plasma Membrane (Myelin)	Vesicular transport of sulfatide
P60709	Tubulin beta chain	198	3.1	Cytoskeleton	Potential role in sulfatide-mediated vesicular transport
P08575	P-selectin	175	4.7	Platelets/Endothelial Cells	Cell adhesion

Experimental Protocols

Protocol 1: Labeling of Live Cells with N-Hexanoyl-biotin-sulfatide for Trafficking Studies

Objective: To introduce N-Hexanoyl-biotin-sulfatide into live cells to visualize its subcellular localization and trafficking pathways.

Materials:

• N-Hexanoyl-biotin-sulfatide

• Cell culture medium appropriate for the cell line

• Phosphate-Buffered Saline (PBS), pH 7.4

• Bovine Serum Albumin (BSA), fatty acid-free

• Streptavidin conjugated to a fluorescent dye (e.g., Alexa Fluor 488-streptavidin)

• Fixative solution (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Nuclear counterstain (e.g., DAPI)

• Mounting medium

• Microscopy slides and coverslips

Procedure:

• Cell Culture: Plate cells on glass coverslips in a multi-well plate and culture until they reach the desired confluency (typically 60-80%).

• Preparation of Labeling Medium: Prepare a stock solution of N-Hexanoyl-biotin-sulfatide in a suitable organic solvent (e.g., ethanol (B145695) or DMSO). Dilute the stock solution in serum-free cell culture medium containing 0.1% fatty acid-free BSA to the final desired concentration (e.g., 1-10 µM). The BSA helps to solubilize the lipid probe and facilitate its delivery to the cells.

• Cell Labeling: a. Aspirate the culture medium from the cells and wash once with warm PBS. b. Add the pre-warmed labeling medium to the cells. c. Incubate the cells for the desired time (e.g., 15-60 minutes) at 37°C in a CO2 incubator. The incubation time can be varied to study the kinetics of uptake and trafficking.

• Washing: a. Aspirate the labeling medium. b. Wash the cells three times with cold PBS containing 0.1% BSA to remove unbound probe. c. Wash once with cold PBS.

• Fixation and Permeabilization: a. Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature. b. Wash the cells three times with PBS. c. Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes at room temperature. This step is necessary for intracellular staining. For visualizing only surface-localized probe, skip the permeabilization step.

• Staining with Fluorescent Streptavidin: a. Block non-specific binding by incubating the cells with a blocking buffer (e.g., 1% BSA in PBS) for 30 minutes at room temperature. b. Incubate the cells with a solution of fluorescently labeled streptavidin (e.g., 1-5 µg/mL in blocking buffer) for 1 hour at room temperature in the dark. c. Wash the cells three times with PBS.

• Counterstaining and Mounting: a. Incubate the cells with a nuclear counterstain like DAPI for 5 minutes. b. Wash the cells twice with PBS. c. Mount the coverslips on microscope slides using an appropriate mounting medium.

• Imaging: Visualize the subcellular localization of the biotinylated sulfatide using a fluorescence microscope.

Protocol 2: Pull-Down Assay to Identify Sulfatide-Interacting Proteins

Objective: To isolate and identify proteins that interact with sulfatide using N-Hexanoyl-biotin-sulfatide as bait.

Materials:

• N-Hexanoyl-biotin-sulfatide

• Control biotinylated lipid (e.g., biotinylated phosphatidylcholine)

• Cultured cells or tissue homogenate

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Streptavidin-conjugated magnetic beads or agarose (B213101) resin

• Wash buffer (e.g., PBS with 0.1% Tween-20)

• Elution buffer (e.g., SDS-PAGE sample buffer or a high concentration of free biotin)

• SDS-PAGE gels and reagents

• Coomassie blue or silver stain

• Western blotting reagents (if validating a known interaction)

• Mass spectrometry facility for protein identification

Procedure:

• Cell Labeling (In-cell labeling): a. Incubate live cells with N-Hexanoyl-biotin-sulfatide (and a control biotinylated lipid in a separate sample) as described in Protocol 1, Step 3. b. Wash the cells thoroughly to remove unbound probe. c. Proceed to cell lysis.

• Cell Lysis: a. Lyse the labeled cells (or unlabeled cells for in-vitro pull-down) with a suitable lysis buffer on ice. b. Centrifuge the lysate at high speed (e.g., 14,000 x g) for 15 minutes at 4°C to pellet cellular debris. c. Collect the supernatant containing the protein extract. Determine the protein concentration using a standard protein assay (e.g., BCA assay).

• In-vitro Incubation (for unlabeled cell lysates): a. To a defined amount of protein lysate (e.g., 1-2 mg), add N-Hexanoyl-biotin-sulfatide (and control biotinylated lipid to a separate lysate) to a final concentration of 10-50 µM. b. Incubate for 2-4 hours at 4°C with gentle rotation to allow for the formation of lipid-protein complexes.

• Affinity Capture: a. Equilibrate the streptavidin beads by washing them three times with lysis buffer. b. Add the equilibrated streptavidin beads to the cell lysate (from either in-cell labeling or in-vitro incubation). c. Incubate for 1-2 hours at 4°C with gentle rotation to allow the biotinylated sulfatide and its interacting proteins to bind to the beads.

• Washing: a. Pellet the beads using a magnet or by centrifugation. b. Discard the supernatant. c. Wash the beads extensively (e.g., 5 times) with a high-stringency wash buffer to remove non-specifically bound proteins.

• Elution: a. Elute the bound proteins from the beads. This can be done by boiling the beads in SDS-PAGE sample buffer for 5-10 minutes. Alternatively, for native protein elution, use a buffer containing a high concentration of free biotin (e.g., 2-5 mM) to compete for binding to streptavidin.

• Analysis: a. Separate the eluted proteins by SDS-PAGE. b. Visualize the proteins using Coomassie blue or silver staining. c. Excise unique protein bands that are present in the N-Hexanoyl-biotin-sulfatide pull-down but not in the control lane. d. Identify the proteins by mass spectrometry (e.g., LC-MS/MS). e. Validate the interaction of specific candidate proteins by Western blotting of the eluate.

Mandatory Visualizations

References

• 1. A quantitative analysis of serum sulfatide by matrix-assisted laser desorption ionization time-of-flight mass spectrometry with delayed ion extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quantitative imaging mass spectrometry of renal sulfatides: validation by classical mass spectrometric methods - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The enigmatic role of sulfatides: new insights into cellular functions and mechanisms of protein recognition - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing N-Hexanoyl-biotin-sulfatide for Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with N-Hexanoyl-biotin-sulfatide. Our goal is to help you optimize its concentration for various assays and troubleshoot common issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration for N-Hexanoyl-biotin-sulfatide in a solid-phase binding assay (e.g., ELISA)?

A1: The optimal concentration of N-Hexanoyl-biotin-sulfatide can vary significantly depending on the specific assay format, the binding partner, and the plate type. Since a universally optimal concentration is not established, we recommend performing a titration experiment to determine the ideal concentration for your specific experimental conditions. A suggested starting range for coating a microtiter plate is between 1 and 20 µg/mL .

Q2: How should I prepare and solubilize N-Hexanoyl-biotin-sulfatide for my experiments?

A2: N-Hexanoyl-biotin-sulfatide is a lipid and requires proper solubilization. It is typically dissolved in an organic solvent such as methanol (B129727) or a chloroform/methanol mixture first. For aqueous buffers used in assays, it is often incorporated into liposomes or micelles. Alternatively, for direct coating onto ELISA plates, the solvent can be evaporated, leaving a lipid film that can be rehydrated with an aqueous buffer. Ensure the final concentration of any organic solvent in your assay is minimal to avoid affecting protein function.

Q3: What are the key signaling pathways involving sulfatides (B1148509)?

A3: Sulfatides are involved in several critical biological processes. Key signaling interactions include:

• Platelet Aggregation: Sulfatides on the surface of activated platelets can bind to P-selectin on adjacent platelets, contributing to the stability of platelet aggregates.

• Leukocyte Adhesion: L-selectin on leukocytes can interact with sulfatides, playing a role in leukocyte rolling and adhesion to the endothelium during inflammation.

• Myelin Sheath Maintenance: In the nervous system, the oligodendrocyte isoform of Neurofascin (NF155) binds directly to sulfatides in the myelin membrane, which is crucial for the integrity of the paranodal junctions.

Experimental Protocols

Protocol 1: Determining Optimal Coating Concentration of N-Hexanoyl-biotin-sulfatide for an ELISA-based Binding Assay

This protocol outlines a method to determine the optimal coating concentration of N-Hexanoyl-biotin-sulfatide on a microtiter plate for a solid-phase binding assay.

Materials:

• N-Hexanoyl-biotin-sulfatide

• High-binding ELISA plates

• Coating Buffer (e.g., PBS, pH 7.4)

• Blocking Buffer (e.g., 1% BSA in PBS)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Binding partner protein of interest

• Streptavidin-HRP conjugate

• TMB substrate

• Stop Solution (e.g., 2N H₂SO₄)

• Plate reader

Procedure:

• Prepare N-Hexanoyl-biotin-sulfatide dilutions: Prepare a stock solution of N-Hexanoyl-biotin-sulfatide in an appropriate organic solvent (e.g., methanol). From this stock, prepare a serial dilution in Coating Buffer to achieve final concentrations ranging from 0.1 to 50 µg/mL.

• Coating: Add 100 µL of each dilution to the wells of a high-binding ELISA plate. Include wells with Coating Buffer alone as a negative control.

• Incubation: Incubate the plate overnight at 4°C to allow the lipid to adsorb to the plastic surface.

• Washing: Gently wash the wells three times with Wash Buffer to remove any unbound lipid.

• Blocking: Add 200 µL of Blocking Buffer to each well and incubate for 1-2 hours at room temperature to prevent non-specific binding.

• Washing: Wash the wells three times with Wash Buffer.

• Binding Partner Incubation: Add 100 µL of your protein of interest (at a constant, predetermined concentration) to each well. Incubate for 1-2 hours at room temperature.

• Washing: Wash the wells three times with Wash Buffer.

• Streptavidin-HRP Incubation: Add 100 µL of Streptavidin-HRP diluted in Blocking Buffer to each well. Incubate for 1 hour at room temperature.

• Washing: Wash the wells five times with Wash Buffer.

• Detection: Add 100 µL of TMB substrate to each well and incubate in the dark until a blue color develops.

• Stopping the Reaction: Add 100 µL of Stop Solution to each well.

• Reading: Read the absorbance at 450 nm using a plate reader.

• Analysis: Plot the absorbance values against the N-Hexanoyl-biotin-sulfatide concentrations. The optimal coating concentration will be the one that gives a high signal with low background.

Workflow for Optimizing Coating Concentration

Workflow for optimizing N-Hexanoyl-biotin-sulfatide coating concentration.

Troubleshooting Guide

Problem	Possible Cause	Solution
High Background	1. Insufficient blocking.	- Increase blocking time to 2-3 hours or overnight at 4°C.- Try a different blocking agent (e.g., 3% BSA, non-fat dry milk).
2. Concentration of Streptavidin-HRP is too high.	- Titrate the Streptavidin-HRP concentration to find the optimal dilution.
3. Insufficient washing.	- Increase the number of wash steps (e.g., from 3 to 5 times).- Increase the volume of wash buffer and soaking time between washes.
4. Non-specific binding of the protein to the plate.	- Include a control with no coated lipid to assess protein binding to the blocked plate.
Weak or No Signal	1. Insufficient coating of N-Hexanoyl-biotin-sulfatide.	- Increase the coating concentration of the biotinylated sulfatide.- Ensure the use of high-binding ELISA plates.
2. Low affinity of the binding partner.	- Increase the concentration of the binding partner protein.- Increase the incubation time for the binding step.
3. Inactive Streptavidin-HRP or substrate.	- Use fresh reagents and ensure proper storage conditions.
High Variability between Replicates	1. Inconsistent pipetting.	- Use calibrated pipettes and ensure proper pipetting technique.
2. Uneven coating of the lipid.	- Ensure the lipid solution is well-mixed before and during coating.- Avoid letting the plate dry out at any step.
3. Edge effects.	- Avoid using the outer wells of the plate.- Ensure even temperature distribution during incubations.

Signaling Pathway Diagrams

Sulfatide Biosynthesis and Degradation Pathway

Sulfatides are synthesized from ceramide through a series of enzymatic reactions primarily in the endoplasmic reticulum and Golgi apparatus. Their degradation occurs in the lysosomes.

Simplified sulfatide metabolic pathway.

P-Selectin Mediated Platelet Aggregation

This pathway illustrates the role of sulfatide in stabilizing platelet aggregates through its interaction with P-selectin.

P-Selectin and sulfatide interaction in platelet aggregation.

L-Selectin Mediated Leukocyte Adhesion

This diagram shows the interaction between L-selectin on leukocytes and its ligands, including sulfatides, on endothelial cells, which is a key step in the inflammatory response.

L-Selectin interaction with sulfatide ligands.

Neurofascin 155 and Sulfatide Interaction in Myelin

This diagram illustrates the crucial interaction between Neurofascin 155 (NF155) on oligodendrocytes and sulfatides within the myelin sheath, which is essential for maintaining the paranodal axo-glial junctions.

NF155 and sulfatide interaction at the paranode.

reducing non-specific binding of N-Hexanoyl-biotin-sulfatide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges associated with N-Hexanoyl-biotin-sulfatide, with a primary focus on mitigating non-specific binding in experimental assays.

Frequently Asked Questions (FAQs)

Q1: What is N-Hexanoyl-biotin-sulfatide and what are its common applications?

N-Hexanoyl-biotin-sulfatide is a synthetically modified glycosphingolipid.[1] Structurally, it is a sulfatide molecule where a biotin (B1667282) moiety is attached via a hexanoyl spacer arm. Sulfatides (B1148509) are crucial components of the myelin sheath in the nervous system and are involved in various cellular processes, including cell adhesion, signaling, and immune responses.[2] The biotin tag allows for sensitive detection and purification using avidin (B1170675) or streptavidin-based systems. Common applications include studying protein-sulfatide interactions, investigating the role of sulfatides in disease, and in drug discovery assays.

Q2: What are the primary causes of non-specific binding in assays using N-Hexanoyl-biotin-sulfatide?

Non-specific binding in assays with N-Hexanoyl-biotin-sulfatide can arise from several factors:

• Hydrophobic Interactions: The ceramide lipid tail and the hexanoyl spacer of the molecule can interact non-specifically with hydrophobic surfaces of proteins, membranes, or plasticware.[3]

• Electrostatic Interactions: The negatively charged sulfate (B86663) group on the galactose head of the sulfatide can interact with positively charged residues on proteins or other molecules.[3][4]

• Protein Aggregation: The protein of interest may be aggregated, leading to its non-specific adherence to surfaces.

• Issues with Blocking: Inadequate or inappropriate blocking of the assay surface (e.g., nitrocellulose membrane, microplate well) can leave sites available for non-specific attachment of either the biotin-sulfatide or the detection reagents.[5]

• Endogenous Biotin: Some biological samples may contain endogenous biotin, which can interfere with avidin/streptavidin-based detection systems.

Q3: Why is the spatial presentation of N-Hexanoyl-biotin-sulfatide important?

The orientation and accessibility of the sulfatide's sugar head group are critical for specific binding interactions. The way the biotin-sulfatide is immobilized on a surface can affect its presentation. For instance, binding of some antibodies to sulfatide can be hindered by the presence of other lipids, such as gangliosides, in the membrane, likely due to steric hindrance.[6][7] Therefore, the lipid environment and immobilization strategy for N-Hexanoyl-biotin-sulfatide should be carefully considered to ensure the binding epitope is accessible.

Troubleshooting Guide: Reducing Non-Specific Binding

High background signal is a common issue when working with N-Hexanoyl-biotin-sulfatide. The following guide provides a systematic approach to troubleshooting and reducing non-specific binding.

Issue 1: High Background Signal Across the Entire Assay Surface

This often indicates a problem with the blocking step or the composition of the assay buffer.

dot

Caption: Troubleshooting workflow for high background signal.

Possible Cause	Recommended Solution
Ineffective Blocking Agent	The choice of blocking agent is critical. A buffer should effectively block non-specific binding without interfering with the specific interaction of interest.[5] Consider testing a variety of blocking agents.
Suboptimal Buffer Composition	The pH, salt concentration, and presence of detergents in your assay buffer can significantly influence non-specific binding.
Inadequate Washing	Insufficient washing may not remove all unbound biotin-sulfatide or detection reagents, leading to a high background.

Issue 2: Non-Specific Binding of the Protein of Interest

If you suspect your protein of interest is binding non-specifically to the assay surface or to the biotin-sulfatide itself, consider the following.

dot

Caption: Workflow to address protein non-specific binding.

Possible Cause	Recommended Solution
High Protein Concentration	Using an excessively high concentration of your protein of interest can lead to low-affinity, non-specific interactions.
Protein-Surface Interactions	Your protein may be interacting with the assay surface through hydrophobic or electrostatic forces.
Protein Aggregation	Aggregated protein is more likely to bind non-specifically.

Quantitative Data Summary: Buffer Optimization

The following table summarizes common buffer additives and their recommended starting concentrations for optimizing your assay.

Additive	Starting Concentration	Mechanism of Action	Primary Target of NSB
Bovine Serum Albumin (BSA)	0.1 - 5% (w/v)	Blocks non-specific protein binding sites.[3]	Hydrophobic & Electrostatic
Non-fat Dry Milk	1 - 5% (w/v)	A complex mixture of proteins that can effectively block a wide range of non-specific interactions.[5]	General
Tween-20	0.05 - 0.1% (v/v)	Non-ionic detergent that reduces hydrophobic interactions.[3]	Hydrophobic
Sodium Chloride (NaCl)	150 - 500 mM	Shields electrostatic interactions by increasing ionic strength.[3][4]	Electrostatic
Polyethylene Glycol (PEG)	0.1 - 1% (w/v)	Creates a hydrophilic layer that repels proteins.[5][8]	General

Experimental Protocols

Protocol 1: General Blocking Procedure for Lipid-Protein Overlay Assays

This protocol is a starting point for assays where N-Hexanoyl-biotin-sulfatide is immobilized on a membrane (e.g., nitrocellulose or PVDF).

• Immobilization: Spot N-Hexanoyl-biotin-sulfatide onto the membrane and allow it to dry completely.

• Blocking:

  • Prepare your chosen blocking buffer (e.g., 3% BSA in Tris-buffered saline with 0.1% Tween-20, TBST).

  • Immerse the membrane in the blocking buffer and incubate for 1-2 hours at room temperature with gentle agitation. For sensitive assays, an overnight incubation at 4°C may be beneficial.[9]

• Washing:

  • Briefly rinse the membrane with washing buffer (e.g., TBST).

  • Perform 3-5 washes with the washing buffer, each for 5-10 minutes, with gentle agitation.

• Primary Incubation:

  • Dilute your protein of interest in the blocking buffer.

  • Incubate the membrane with the protein solution for 1-3 hours at room temperature or overnight at 4°C.

• Washing: Repeat the washing steps as described in step 3.

• Detection:

  • Incubate the membrane with a streptavidin-conjugated reporter (e.g., Streptavidin-HRP) diluted in blocking buffer for 1 hour at room temperature.

  • Perform a final series of washes before proceeding with signal detection.

Protocol 2: Endogenous Biotin Blocking

If you are using biological samples (e.g., cell lysates, serum) that may contain endogenous biotin, a pre-blocking step is necessary.

• Avidin Incubation: After the standard blocking step (Protocol 1, Step 2), incubate the sample/membrane with an avidin solution (as per manufacturer's instructions) for 15-30 minutes. This will block any endogenous biotin.

• Washing: Wash thoroughly with your assay wash buffer.

• Biotin Incubation: Incubate with a biotin solution for 15-30 minutes to saturate the biotin-binding sites on the avidin from the previous step.

• Washing: Wash thoroughly again before proceeding with the primary incubation.

dot

References

• 1. larodan.com [larodan.com]
• 2. The repertoire of protein-sulfatide interactions reveal distinct modes of sulfatide recognition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. nicoyalife.com [nicoyalife.com]
• 4. How to eliminate non-specific binding? | AAT Bioquest [aatbio.com]
• 5. info.gbiosciences.com [info.gbiosciences.com]
• 6. Differential binding patterns of anti-sulfatide antibodies to glial membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Blocking Nonspecific Interactions Using Y-Shape Poly(ethylene glycol) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. bostonbioproducts.com [bostonbioproducts.com]

solubility issues with N-Hexanoyl-biotin-sulfatide in buffers

Welcome to the technical support center for N-Hexanoyl-biotin-sulfatide. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the proper handling and use of N-Hexanoyl-biotin-sulfatide, with a focus on addressing common solubility challenges in various buffers.

Frequently Asked Questions (FAQs)

Q1: What is N-Hexanoyl-biotin-sulfatide and what are its common applications?

N-Hexanoyl-biotin-sulfatide is a synthetically modified sulfatide, a type of glycosphingolipid. It incorporates a biotin (B1667282) molecule attached via a hexanoyl linker. This biotin tag allows for strong and specific binding to avidin (B1170675) or streptavidin, making it a valuable tool in various biological assays. Common applications include studying lipid-protein interactions, investigating the role of sulfatides (B1148509) in signaling pathways, and in the development of diagnostic assays and drug delivery systems.

Q2: What are the general solubility properties of N-Hexanoyl-biotin-sulfatide?

N-Hexanoyl-biotin-sulfatide is an amphipathic molecule, meaning it has both a hydrophilic (water-loving) polar head group (the sulfated galactose and biotin) and a hydrophobic (water-fearing) lipid tail. This dual nature dictates its solubility. It is generally poorly soluble in aqueous buffers alone but can be dissolved in organic solvents or in aqueous buffers with the aid of detergents or by forming lipid vesicles (liposomes).

Q3: In which organic solvents can I dissolve N-Hexanoyl-biotin-sulfatide?

Based on the properties of similar biotinylated lipids, N-Hexanoyl-biotin-sulfatide is expected to be soluble in organic solvents such as:

• Chloroform

• Methanol

• A mixture of Chloroform and Methanol (e.g., 2:1 v/v)

• Dimethyl sulfoxide (B87167) (DMSO)

• Dimethylformamide (DMF)

It is recommended to first dissolve the dried lipid in a small amount of organic solvent before preparing aqueous solutions.

Q4: Can I dissolve N-Hexanoyl-biotin-sulfatide directly in aqueous buffers like PBS?

Directly dissolving N-Hexanoyl-biotin-sulfatide in aqueous buffers like Phosphate Buffered Saline (PBS) is often difficult and can lead to the formation of aggregates or micelles rather than a true solution. For many applications, it is preferable to first dissolve the lipid in an organic solvent, evaporate the solvent to create a thin lipid film, and then hydrate (B1144303) the film with the desired buffer to form liposomes.

Troubleshooting Guide: Solubility Issues

This guide addresses common problems encountered when preparing solutions of N-Hexanoyl-biotin-sulfatide for experimental use.

Problem 1: The N-Hexanoyl-biotin-sulfatide solution is cloudy or has visible precipitates immediately after preparation.

Possible Cause	Suggested Solution
Incomplete Dissolution	Ensure the lipid is fully dissolved in the initial organic solvent before proceeding. Gentle warming or vortexing can aid dissolution.
Lipid Concentration Too High	The concentration of the lipid in the aqueous buffer may be above its solubility limit. Try preparing a more dilute solution.
Incorrect Hydration Temperature	Hydrate the lipid film at a temperature above its phase transition temperature. For many lipids, this is typically done at room temperature or slightly above.
Rapid Precipitation from Organic Solvent	When adding an organic stock solution to a buffer, do so slowly while vortexing to prevent the lipid from immediately precipitating.

Problem 2: The N-Hexanoyl-biotin-sulfatide solution appears clear initially but becomes cloudy or forms a precipitate over time.

Possible Cause	Suggested Solution
Metastable Solution	The initial clear appearance may have been a supersaturated or colloidal solution that is not stable long-term. Prepare fresh solutions before each experiment.
Changes in Temperature	Storing the solution at a lower temperature than it was prepared at can cause the lipid to come out of solution. Store at the temperature of use if possible, or re-solubilize before use.
Buffer Instability	The pH or ionic strength of the buffer may be promoting aggregation over time. Ensure the buffer is properly prepared and filtered.[1][2]
Oxidation of the Lipid	The lipid component can be susceptible to oxidation. Store stock solutions under an inert gas (like argon or nitrogen) and in the dark at -20°C or below.

Problem 3: I am observing high background or non-specific binding in my assay.

Possible Cause	Suggested Solution
Lipid Aggregates	Aggregates of N-Hexanoyl-biotin-sulfatide can non-specifically bind to surfaces or other proteins. Prepare homogenous liposomes using sonication or extrusion to reduce aggregation.
Excess Unbound Biotinylated Lipid	Ensure that any excess, unbound N-Hexanoyl-biotin-sulfatide is washed away after the binding step in your assay.
Use of Detergents	If using detergents to solubilize the lipid, ensure the detergent concentration is optimized and does not interfere with your assay components.

Quantitative Data Summary

Parameter	Effect on Solubility/Stability	General Recommendations
pH	The charge of the sulfate (B86663) group is pH-dependent, which can affect solubility. Generally, solubility of sulfonamides increases with increasing pH.[3]	Maintain a consistent and appropriate pH for your experimental system. For most biological assays, a pH between 7.0 and 8.0 is suitable.
Ionic Strength	High ionic strength can decrease the solubility of some lipids by competing for water molecules and can also screen electrostatic repulsions between lipid vesicles, potentially leading to aggregation.	Use buffers with a physiological ionic strength (e.g., 150 mM NaCl). Avoid excessively high salt concentrations unless required for the experiment.
Temperature	Solubility of lipids generally increases with temperature. However, high temperatures can also increase the rate of degradation.[1][2]	Prepare solutions at room temperature or slightly warmer. Store stock solutions at low temperatures (-20°C or -80°C) and avoid repeated freeze-thaw cycles.
Lipid Concentration	Above a certain concentration (the critical micelle concentration or CMC), amphipathic molecules will self-assemble into micelles or other aggregates.	Work at the lowest effective concentration for your assay to minimize aggregation.

Experimental Protocols

Protocol 1: Preparation of N-Hexanoyl-biotin-sulfatide Liposomes by Thin Film Hydration

This protocol describes a common method for preparing small unilamellar vesicles (SUVs) or large unilamellar vesicles (LUVs).

Materials:

• N-Hexanoyl-biotin-sulfatide (lyophilized powder)

• Chloroform or a 2:1 Chloroform:Methanol solvent mixture

• Desired aqueous buffer (e.g., PBS, Tris-HCl), filtered through a 0.22 µm filter

• Glass vial

• Nitrogen or Argon gas source

• Sonicator (bath or probe type) or an extruder with polycarbonate membranes

Procedure:

• Dissolving the Lipid:

  • Allow the vial of N-Hexanoyl-biotin-sulfatide to warm to room temperature.

  • Dissolve a known amount of the lipid in the organic solvent in a clean glass vial. Ensure the lipid is completely dissolved.

• Creating a Thin Lipid Film:

  • Under a gentle stream of nitrogen or argon gas, evaporate the organic solvent. Rotate the vial to ensure an even, thin film of lipid forms on the bottom and lower sides of the vial.

  • To remove any residual solvent, place the vial under a high vacuum for at least 1-2 hours.

• Hydration of the Lipid Film:

  • Add the desired volume of pre-warmed aqueous buffer to the vial containing the dry lipid film.

  • Vortex the vial for several minutes to hydrate the lipid film. This will result in the formation of multilamellar vesicles (MLVs), and the solution will appear cloudy.

• Vesicle Sizing (choose one method):

  • Sonication (for SUVs):

    • Place the vial containing the MLV suspension in a bath sonicator and sonicate for 5-10 minutes, or until the solution becomes less cloudy.

    • Alternatively, use a probe sonicator, being careful to avoid overheating the sample.

  • Extrusion (for LUVs):

    • Load the MLV suspension into a syringe and pass it through an extruder fitted with a polycarbonate membrane of the desired pore size (e.g., 100 nm or 200 nm). Repeat this process 10-20 times to obtain a homogenous population of LUVs.

• Storage:

  • Store the prepared liposome (B1194612) solution at 4°C. For short-term storage (a few days), this is generally acceptable. For longer-term storage, the stability should be validated. Avoid freezing liposome solutions as this can disrupt the vesicle structure.

Protocol 2: Solubilization using an Organic Co-Solvent

This method is a quicker alternative for some applications where the presence of a small amount of organic solvent is acceptable.

Materials:

• N-Hexanoyl-biotin-sulfatide (lyophilized powder)

• Dimethyl sulfoxide (DMSO)

• Desired aqueous buffer (e.g., PBS, Tris-HCl)

Procedure:

• Prepare a Concentrated Stock Solution:

  • Dissolve the N-Hexanoyl-biotin-sulfatide in 100% DMSO to create a concentrated stock solution (e.g., 1-10 mg/mL). Ensure it is fully dissolved.

• Dilution into Aqueous Buffer:

  • To prepare your working solution, add the DMSO stock solution dropwise to your aqueous buffer while vigorously vortexing.

  • It is crucial that the final concentration of DMSO in your working solution is low (typically <1-5%) to avoid adverse effects on your biological system.

• Important Considerations:

  • Always perform a control experiment with the same final concentration of DMSO to ensure it does not affect your assay results.

  • This method may still result in the formation of micelles or small aggregates rather than a true solution.

Visualizations

Caption: Workflow for preparing N-Hexanoyl-biotin-sulfatide liposomes.

Caption: Troubleshooting logic for solubility issues.

Caption: Conceptual diagram of a cell binding assay.

References

• 1. Factors affecting the stability of drugs and drug metabolites in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Technical Support Center: N-Hexanoyl-biotin-sulfatide

This technical support center provides researchers, scientists, and drug development professionals with essential information on the stability and storage of N-Hexanoyl-biotin-sulfatide, along with troubleshooting guides and frequently asked questions (FAQs) to ensure successful experiments.

Stability and Storage Data

Proper storage is critical to maintain the integrity and functionality of N-Hexanoyl-biotin-sulfatide. Below is a summary of recommended storage conditions and known stability information.

Parameter	Recommendation
Storage as Solid	Store in a freezer at ≤ -16°C in a glass container with a Teflon closure. Before use, allow the container to reach room temperature before opening to prevent condensation.[1][2][3]
Storage in Solution	Store solutions in a suitable organic solvent (e.g., chloroform (B151607)/methanol (B129727) mixture) in a glass container with a Teflon-lined cap at -20°C.[1][2][3] Overlay the solution with an inert gas like argon or nitrogen to prevent oxidation.[1][2][3] Do not store in plastic containers as this can lead to leaching of impurities.[1][2]
Short-term Storage (Aqueous)	Phospholipids should not be stored for extended periods as aqueous suspensions due to the risk of hydrolysis. For short-term use, solutions in buffers like PBS can be stored at 2–8°C for up to two weeks, though this should be verified for N-Hexanoyl-biotin-sulfatide.[4]
Known Degradation Pathway	The primary degradation pathway for sulfatides (B1148509) is the enzymatic hydrolysis of the 3-O-sulfate group from the galactose moiety, a reaction catalyzed by the enzyme arylsulfatase A in biological systems.[5] While this is a biological process, it highlights the susceptibility of the sulfate (B86663) ester bond to hydrolysis, which can be accelerated by suboptimal storage conditions such as moisture and inappropriate pH.

Troubleshooting Guide

This guide addresses common issues that may arise during the handling and use of N-Hexanoyl-biotin-sulfatide in a question-and-answer format.

Q1: I am seeing inconsistent results in my lipid-protein binding assay. Could the stability of N-Hexanoyl-biotin-sulfatide be the issue?

A1: Yes, inconsistent results can be a sign of compound degradation. Here’s how to troubleshoot:

• Verify Storage Conditions: Confirm that the solid compound and any prepared solutions have been stored according to the recommendations in the table above. Exposure to moisture or improper temperatures can lead to hydrolysis.

• Check for Signs of Degradation: While there are no simple visual cues for sulfatide degradation, a decrease in binding affinity or complete loss of signal in your assay can be an indicator. If you suspect degradation, it is best to use a fresh vial of the compound.

• Use Positive and Negative Controls: Always include positive and negative controls in your binding assays. A positive control (e.g., a protein known to bind sulfatides) can help determine if the issue lies with the lipid or other experimental components. A negative control will help identify non-specific binding.[6][7]

Q2: My N-Hexanoyl-biotin-sulfatide solution appears cloudy or has precipitated after storage. What should I do?

A2: Cloudiness or precipitation can occur if the solvent is not suitable or if the storage temperature is too low.

• Solvent Choice: Ensure you are using a solvent system in which N-Hexanoyl-biotin-sulfatide is fully soluble, such as a chloroform/methanol mixture.

• Gentle Warming and Sonication: You can try to redissolve the lipid by gently warming the vial to room temperature and briefly sonicating.[4] Avoid aggressive heating.

• Prepare Fresh Solutions: If the precipitate does not redissolve, it is recommended to prepare a fresh solution from a solid stock.

Q3: I am observing high background signal in my experiments. How can I reduce this?

A3: High background can be caused by several factors, including non-specific binding of your detection reagents or aggregation of the biotinylated sulfatide.

• Optimize Blocking Steps: Ensure your blocking buffer is effective. Common blocking agents for lipid-based assays include Bovine Serum Albumin (BSA) or non-fat dry milk.

• Titrate Reagents: You may need to optimize the concentrations of your primary and secondary detection reagents to minimize non-specific interactions.[8]

• Proper Handling: Handle membranes and plates carefully with clean tweezers to avoid introducing contaminants that can cause background signal.[7]

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving N-Hexanoyl-biotin-sulfatide?

A1: N-Hexanoyl-biotin-sulfatide is a lipid and should be soluble in organic solvents. A common choice for similar lipids is a mixture of chloroform and methanol (e.g., 2:1 v/v). For aqueous-based assays, it may be necessary to prepare liposomes or use a carrier solvent like DMSO, though care should be taken as high concentrations of DMSO can affect cell-based assays.

Q2: How should I handle the solid form of N-Hexanoyl-biotin-sulfatide?

A2: When working with the solid compound, it is crucial to prevent exposure to moisture. Allow the vial to warm to room temperature in a desiccator before opening. This prevents condensation from forming inside the vial, which could lead to hydrolysis of the lipid.[1][2][3]

Q3: Can I store prepared solutions of N-Hexanoyl-biotin-sulfatide, and if so, for how long?

A3: Solutions in organic solvents can be stored at -20°C for several weeks to months if handled properly (i.e., in glass vials with Teflon-lined caps, under an inert atmosphere).[1][2][3] It is best practice to prepare fresh solutions for critical experiments or to aliquot stock solutions to minimize freeze-thaw cycles.

Q4: What are the potential signs of degradation of N-Hexanoyl-biotin-sulfatide?

A4: The primary chemical degradation pathway to be concerned about is the hydrolysis of the sulfate group. Signs of degradation are typically observed through experimental results rather than visual changes. These can include:

• Reduced or no binding to target proteins.

• Inconsistent results between experiments.

• Changes in chromatographic behavior (e.g., in TLC or HPLC analysis).

Experimental Protocol: Lipid-Protein Overlay Assay

This protocol provides a detailed methodology for a lipid-protein overlay assay to test the interaction of a protein of interest with N-Hexanoyl-biotin-sulfatide.

Materials:

• N-Hexanoyl-biotin-sulfatide

• Nitrocellulose or PVDF membrane

• Chloroform/Methanol (2:1, v/v)

• Blocking Buffer (e.g., 3% w/v BSA in TBS-T)

• Protein of interest

• Streptavidin-HRP conjugate

• Chemiluminescent substrate

• Positive and negative control lipids

Procedure:

• Lipid Preparation: Prepare a 1 mg/mL stock solution of N-Hexanoyl-biotin-sulfatide in a 2:1 chloroform/methanol mixture.

• Spotting the Membrane: Carefully spot 1-2 µL of the lipid solution onto a nitrocellulose or PVDF membrane. Also, spot positive and negative control lipids. Allow the spots to dry completely in a fume hood.

• Blocking: Block the membrane with Blocking Buffer for 1 hour at room temperature with gentle agitation.

• Protein Incubation: Incubate the membrane with a solution of your protein of interest (at a predetermined optimal concentration) in Blocking Buffer for 1-2 hours at room temperature.

• Washing: Wash the membrane three times for 5-10 minutes each with TBS-T to remove unbound protein.

• Streptavidin-HRP Incubation: Incubate the membrane with a solution of Streptavidin-HRP conjugate (diluted in Blocking Buffer) for 1 hour at room temperature.

• Final Washes: Wash the membrane three times for 5-10 minutes each with TBS-T.

• Detection: Incubate the membrane with a chemiluminescent substrate according to the manufacturer's instructions and visualize the signal using an appropriate imaging system.

Diagrams

Caption: Troubleshooting workflow for experiments using N-Hexanoyl-biotin-sulfatide.

Caption: Conceptual pathway of sulfatide-mediated cell signaling.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. stratech.co.uk [stratech.co.uk]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Sulfatide - Wikipedia [en.wikipedia.org]
• 6. Notes and Tips for Improving Quality of Lipid-Protein Overlay Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 5 tips to improve your Strips! - Echelon Biosciences [echelon-inc.com]
• 8. michaelg366.sg-host.com [michaelg366.sg-host.com]

troubleshooting low signal in N-Hexanoyl-biotin-sulfatide experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing N-Hexanoyl-biotin-sulfatide in their experiments. The information is tailored to address common issues, particularly low signal intensity, and offers detailed protocols and optimization strategies.

Troubleshooting Guide: Low Signal Intensity

Low signal is a frequent challenge in binding assays. This guide provides a systematic approach to identifying and resolving the root cause of weak or absent signal in your N-Hexanoyl-biotin-sulfatide experiments.

Question: I am not seeing any signal, or the signal is very weak in my solid-phase binding assay (e.g., ELISA-type assay). What are the possible causes and solutions?

Answer:

Low or no signal in a solid-phase assay can stem from several factors, ranging from reagent issues to suboptimal protocol steps. Below is a breakdown of potential causes and recommended actions.

Potential Cause Categories:

• Reagent and Coated Surface Issues: Problems with the N-Hexanoyl-biotin-sulfatide itself, its immobilization, or the subsequent detection reagents.

• Assay Protocol and Incubation Conditions: Suboptimal timing, temperatures, or washing steps.

• Binding Partner and Detection Issues: Problems related to the protein or antibody that is supposed to bind to the sulfatide, or the final detection system.

Troubleshooting Workflow for Low Signal in Solid-Phase Assays

Caption: Troubleshooting workflow for low signal in solid-phase assays.

Quantitative Parameters for Optimization

The following tables provide suggested starting concentrations and conditions. These should be optimized for your specific system.

Table 1: Reagent Concentrations for Solid-Phase Assays

Reagent	Starting Concentration	Optimization Range	Notes
N-Hexanoyl-biotin-sulfatide	1-5 µg/mL	0.1 - 10 µg/mL	Dissolve in an appropriate solvent (e.g., methanol, ethanol) before diluting in coating buffer.
Streptavidin-HRP	1:5,000 dilution	1:1,000 - 1:20,000	Titrate to find the optimal balance between signal and background.[1]
Binding Partner (Protein/Ab)	1-10 µg/mL	0.1 - 50 µg/mL	Dependent on the affinity of the interaction.
Blocking Buffer (BSA or Casein)	1-3% (w/v)	0.5 - 5% (w/v)	Higher concentrations can sometimes mask epitopes.

Table 2: Incubation Times and Temperatures

Step	Standard Time	Standard Temperature	Optimization Notes
Sulfatide Coating	Overnight (16-18h)	4°C	Can be reduced to 1-2 hours at 37°C, but overnight at 4°C often gives more consistent coating.
Blocking	1-2 hours	Room Temperature (RT)	Ensure complete blocking to reduce background.
Binding Partner Incubation	1-2 hours	RT or 37°C	For low-affinity interactions, consider overnight incubation at 4°C.
Streptavidin-HRP Incubation	1 hour	RT	Protect from light.
Substrate Development	15-30 minutes	RT	Monitor color development and stop the reaction before the signal saturates in positive controls.

Frequently Asked Questions (FAQs)

Q1: How can I be sure that the N-Hexanoyl-biotin-sulfatide is properly coated onto my microplate?

A1: Direct confirmation can be challenging without specialized equipment. However, you can perform a simple quality control check:

• Coat a few wells with N-Hexanoyl-biotin-sulfatide as you normally would.

• Coat control wells with a non-biotinylated lipid or no lipid at all.

• After blocking, add only the streptavidin-HRP conjugate (or a fluorescently-labeled streptavidin).

• Proceed with washing and substrate addition.

You should observe a strong signal in the wells coated with the biotinylated sulfatide and minimal signal in the control wells. If there is no signal, it suggests a problem with the coating process or the integrity of the biotin (B1667282) moiety.

Q2: I'm observing high background noise. What are the common causes and solutions?

A2: High background can obscure a weak signal. Here are common causes and solutions:

• Insufficient Blocking: Increase blocking time or try a different blocking agent (e.g., from BSA to casein or a commercial blocker).

• Non-specific Binding of Streptavidin: The streptavidin conjugate may be binding non-specifically to the plate or other reagents.[2] Reduce the concentration of the streptavidin conjugate.[2] Including a mild detergent like Tween-20 (0.05%) in your wash buffers can also help.[3]

• Contaminated Reagents: Use fresh, high-quality reagents and sterile, filtered buffers.

• Inadequate Washing: Ensure thorough but gentle washing between steps. Increase the number of wash cycles.

Q3: Could steric hindrance be an issue when binding to the biotinylated sulfatide on a solid phase?

A3: Yes, steric hindrance is a significant consideration. The short N-hexanoyl chain means the biotin group is close to the sulfatide headgroup and the plate surface. This can be problematic if the binding partner is a large protein or antibody.

• Spacer Arms: While you cannot change the N-Hexanoyl-biotin-sulfatide itself, be aware that for future experiments, using biotinylation reagents with longer spacer arms can mitigate this issue.[4]

• Binding Partner Orientation: The orientation of your binding partner can also be a factor. If possible, ensure that the binding domain is accessible.

• Lipid Density: Coating the plate with an excessively high concentration of the sulfatide can lead to a crowded surface, which may also cause steric hindrance. Try titrating the coating concentration downwards.

Q4: I am using this reagent in a cell-based assay (e.g., flow cytometry) and getting a low signal. What should I check?

A4: For cell-based assays, the considerations are different from solid-phase assays.

• Cell Viability: Ensure your cells are healthy and viable. Dead cells can bind reagents non-specifically. Use a viability dye to exclude dead cells from your analysis.[5]

• Sulfatide Incorporation: Verify that the N-Hexanoyl-biotin-sulfatide is incorporating into the cell membrane. This can be influenced by the cell type, incubation time, and concentration. You may need to optimize these parameters.

• Accessibility of Sulfatide: The sulfatide may be present on the cell surface but in a lipid environment that masks it from the binding partner. The presence of other lipids, like certain gangliosides, can modulate the accessibility of sulfatide.[6]

• Signal Amplification: For low-expression targets, consider using a brighter fluorophore on your streptavidin conjugate or a multi-step amplification protocol.[7][8]

• Endogenous Biotin: Cells contain endogenous biotin, which can lead to background signal if you are performing intracellular staining.[5] For surface staining, this is less of an issue.

Experimental Protocols

Protocol 1: Solid-Phase Protein Binding Assay (ELISA-type)

This protocol describes a method for detecting the interaction of a protein with immobilized N-Hexanoyl-biotin-sulfatide.

• Coating:

  • Dissolve N-Hexanoyl-biotin-sulfatide in 100% ethanol (B145695) to a stock concentration of 1 mg/mL.

  • Dilute the stock solution to a working concentration of 5 µg/mL in PBS (pH 7.4).

  • Add 50 µL of the diluted sulfatide solution to each well of a high-binding 96-well polystyrene plate.

  • Allow the solvent to evaporate by incubating the plate uncovered overnight in a fume hood or at 37°C for 1-2 hours.

• Blocking:

  • Wash the plate twice with PBS.

  • Add 200 µL of 2% BSA in PBS to each well.

  • Incubate for 2 hours at room temperature.

• Binding Partner Incubation:

  • Wash the plate three times with PBS containing 0.05% Tween-20 (PBST).

  • Add 100 µL of your binding partner (e.g., protein of interest, antibody) diluted in 1% BSA/PBST to each well.

  • Incubate for 2 hours at room temperature.

• Detection Antibody Incubation (if necessary):

  • If your binding partner is not directly conjugated, wash the plate three times with PBST.

  • Add 100 µL of a primary antibody against your binding partner, diluted in 1% BSA/PBST.

  • Incubate for 1 hour at room temperature.

• Streptavidin-HRP Incubation:

  • Wash the plate three times with PBST.

  • Add 100 µL of Streptavidin-HRP diluted 1:5,000 in 1% BSA/PBST.

  • Incubate for 1 hour at room temperature, protected from light.

• Signal Development:

  • Wash the plate five times with PBST.

  • Add 100 µL of TMB substrate to each well.

  • Incubate at room temperature until sufficient color develops (5-30 minutes).

  • Stop the reaction by adding 50 µL of 2N H₂SO₄.

  • Read the absorbance at 450 nm.

Protocol 2: Cell Surface Binding Assay (Flow Cytometry)

This protocol outlines a method for detecting the binding of a fluorescently-labeled streptavidin to cells that have incorporated N-Hexanoyl-biotin-sulfatide.

• Cell Preparation:

  • Harvest cells and wash once with PBS. Resuspend cells to a concentration of 1x10⁶ cells/mL in serum-free media.

• Sulfatide Labeling:

  • Add N-Hexanoyl-biotin-sulfatide to the cell suspension at a final concentration of 10-50 µg/mL.

  • Incubate for 1-2 hours at 37°C, with gentle agitation.

• Washing:

  • Wash the cells three times with ice-cold FACS buffer (e.g., PBS with 2% FBS and 0.1% sodium azide) to remove unincorporated sulfatide.

• Staining:

  • Resuspend the cell pellet in 100 µL of FACS buffer.

  • Add a fluorescently-labeled streptavidin conjugate (e.g., Streptavidin-FITC) at the manufacturer's recommended dilution.

  • Incubate for 30 minutes at 4°C in the dark.

• Final Wash and Analysis:

  • Wash the cells twice with ice-cold FACS buffer.

  • Resuspend the final cell pellet in 300-500 µL of FACS buffer.

  • If desired, add a viability dye such as Propidium Iodide (PI) or 7-AAD just before analysis.

  • Analyze the cells on a flow cytometer.

Signaling Pathways and Workflows

General Workflow for a Solid-Phase Binding Assay

Caption: General experimental workflow for a solid-phase binding assay.

Logical Relationship of Components in a Successful Assay

Caption: Logical relationship of key components in the detection complex.

References

• 1. researchgate.net [researchgate.net]
• 2. Non-specific serum binding to streptavidin in a biotinylated peptide based enzyme immunoassay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. nicoyalife.com [nicoyalife.com]
• 4. mdpi.com [mdpi.com]
• 5. Flow Cytometry Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 6. antibody-creativebiolabs.com [antibody-creativebiolabs.com]
• 7. bosterbio.com [bosterbio.com]
• 8. antibody-creativebiolabs.com [antibody-creativebiolabs.com]

Technical Support Center: Utilizing Biotinylated Lipids for Protein Interaction Studies

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common pitfalls encountered when using biotinylated lipids for protein interaction experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of high background or non-specific binding in pull-down assays using biotinylated lipids?

A1: High background is a frequent issue and can stem from several sources:

• Non-specific binding to streptavidin/avidin (B1170675) beads: Proteins can adhere non-specifically to the agarose (B213101) or magnetic beads.[1][2][3]

• Hydrophobic interactions: Both proteins and lipids can engage in non-specific hydrophobic interactions with the support matrix.

• Endogenous biotinylated proteins: Cell lysates naturally contain biotinylated proteins (e.g., carboxylases) that can bind to streptavidin/avidin, leading to false positives.[4][5][6]

• Contamination: Keratin from dust and skin is a common contaminant in protein experiments.

Q2: How can I reduce non-specific binding to streptavidin/avidin beads?

A2: Several strategies can be employed:

• Pre-clearing the lysate: Incubate the cell lysate with beads that do not have streptavidin/avidin coupled to them to remove proteins that non-specifically bind to the bead matrix.[3]

• Blocking the beads: Before adding the lysate, block the streptavidin/avidin beads with a solution of biotin (B1667282) to saturate any unoccupied biotin-binding sites.[1][7] A blocking step with an unrelated protein like Bovine Serum Albumin (BSA) can also be effective.[2]

• Optimizing wash buffers: Increase the stringency of your wash buffers by adding detergents (e.g., Tween-20, NP-40), increasing salt concentration (e.g., up to 1M KCl), or using agents like urea.[2][3][8] However, be cautious not to disrupt the specific interaction of interest.

• Using a different streptavidin/avidin variant: NeutrAvidin has a lower isoelectric point and lacks glycosylation compared to avidin, which can reduce non-specific binding.[9][10]

Q3: My biotinylated lipid pull-down is not working. What are the possible reasons?

A3: A lack of interaction could be due to several factors:

• Inefficient vesicle formation: The biotinylated lipids may not be properly incorporated into liposomes or supported lipid bilayers.

• Steric hindrance: The biotin moiety might be inaccessible to streptavidin due to the structure of the lipid or the protein of interest. Using a biotinylated lipid with a longer spacer arm can help alleviate this.[2]

• Low affinity interaction: The interaction between your protein and the lipid may be too weak to detect under your experimental conditions.

• Incorrect buffer conditions: The pH, salt concentration, or presence of detergents in your buffer may be disrupting the interaction.

• Inactive protein: Your protein of interest may be denatured or in a conformational state that does not permit binding.

Q4: What are the appropriate controls for a biotinylated lipid pull-down experiment?

A4: A robust experiment requires several controls:

• Beads-only control: Incubate streptavidin/avidin beads with the cell lysate in the absence of biotinylated lipids to identify proteins that bind non-specifically to the beads.[8]

• Non-biotinylated lipid control: Use vesicles or supported lipid bilayers that are identical to your experimental setup but lack the biotinylated lipid. This controls for interactions with the lipid bilayer itself.

• Scrambled peptide/inactive protein control: If studying the interaction of a lipid with a specific protein domain or peptide, use a scrambled version of the peptide as a negative control.[11]

• Positive control: If a known interactor exists, use it to validate that the assay is working correctly.[1]

Troubleshooting Guides

Problem 1: High background of non-specific proteins in the eluate.

Possible Cause	Troubleshooting Step
Insufficient blocking of streptavidin beads.	Pre-incubate beads with free biotin before adding the lysate to block unoccupied binding sites.[1][7]
Non-specific binding to the bead matrix.	Pre-clear the lysate by incubating with unconjugated beads.[3]
Wash buffer is not stringent enough.	Increase the salt concentration (e.g., NaCl, KCl) or add a non-ionic detergent (e.g., 0.1% Tween-20) to the wash buffers.[2][8]
Endogenous biotinylated proteins present in the lysate.	Include an avidin/streptavidin blocking step in your protocol before adding the biotinylated lipid-bound beads.[4][12]

Problem 2: Low or no yield of the target protein.

Possible Cause	Troubleshooting Step
Inefficient biotinylation or incorporation of biotinylated lipid.	Verify the incorporation of biotinylated lipid into vesicles using a fluorescently labeled streptavidin.
Steric hindrance of the biotin tag.	Use a biotinylated lipid with a longer polyethylene (B3416737) glycol (PEG) spacer.[2]
The protein-lipid interaction is too weak.	Optimize binding conditions: lower the temperature during incubation, adjust pH, or decrease the stringency of the wash buffers.
Incomplete elution from the streptavidin beads.	The streptavidin-biotin interaction is extremely strong. For elution, consider using harsh conditions like boiling in SDS-PAGE sample buffer, or use a cleavable biotin linker.[9][13] Alternatively, monomeric avidin allows for elution with free biotin.[14]

Quantitative Data Summary

Parameter	Value	Context	Reference
Streptavidin-Biotin Dissociation Constant (Kd)	~10⁻¹⁴ to 10⁻¹⁵ M	This extremely high affinity makes the interaction essentially irreversible under standard conditions.[9][15]	[9][15]
Monomeric Avidin-Biotin Equilibrium Binding Constant (K)	1.0 x 10⁸ M⁻¹	The weaker interaction allows for elution with free biotin.[14]	[14]
Biotinylated Lipid Concentration in Vesicles	0.1 to 5 mol%	The optimal concentration depends on the application. Higher concentrations can increase streptavidin binding but may also lead to aggregation.[16][17]	[16][17]
Suggested Starting Bait Protein Concentration	50 µ g/100 µL	This is a general starting point for pull-down assays and may require optimization.[8]	[8]

Experimental Protocols

Protocol 1: Preparation of Biotinylated Liposomes

• Lipid Film Hydration:

  • In a round-bottom flask, mix the desired lipids, including the biotinylated lipid (e.g., 1-2 mol%), dissolved in chloroform.

  • Dry the lipid mixture to a thin film under a stream of nitrogen gas, followed by desiccation under vacuum for at least 2 hours to remove residual solvent.[16]

  • Hydrate the lipid film with the desired buffer (e.g., PBS, HEPES-buffered saline) by vortexing vigorously. This results in the formation of multilamellar vesicles (MLVs).[18]

• Vesicle Sizing (Extrusion):

  • For unilamellar vesicles of a defined size, subject the MLV suspension to several freeze-thaw cycles (e.g., 5-10 cycles) using liquid nitrogen and a warm water bath.[16]

  • Extrude the suspension 10-20 times through a polycarbonate membrane with a defined pore size (e.g., 100 nm) using a mini-extruder.[16][18]

Protocol 2: Pull-Down Assay with Biotinylated Liposomes

• Streptavidin Bead Preparation:

  • Resuspend the streptavidin-coated beads (agarose or magnetic) in binding buffer.

  • Wash the beads two to three times with the binding buffer.

• Binding of Biotinylated Liposomes to Beads:

  • Incubate the washed streptavidin beads with the prepared biotinylated liposomes for 30-60 minutes at room temperature with gentle rotation.

  • Wash the liposome-bound beads three times with binding buffer to remove unbound liposomes.

• Protein Interaction:

  • Add the cell lysate or purified protein solution to the liposome-bound beads.

  • Incubate for 1-2 hours at 4°C with gentle rotation.

• Washing:

  • Wash the beads extensively (3-5 times) with wash buffer to remove non-specific binders. The stringency of the wash buffer may need to be optimized (see Troubleshooting Guide).[3]

• Elution:

  • Elute the bound proteins by boiling the beads in SDS-PAGE sample buffer for 5-10 minutes.

  • Analyze the eluted proteins by SDS-PAGE and Western blotting or mass spectrometry.

Visualizations

Caption: Workflow for a protein pull-down assay using biotinylated liposomes.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Troubleshooting streptavidin enrichment of biotinylated proteins. – P4EU [p4eu.org]
• 4. researchgate.net [researchgate.net]
• 5. Optimized protocol for the identification of lipid droplet proteomes using proximity labeling proteomics in cultured human cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Biotin-containing protein as a cause of false positive clones in gene probing with streptavidin/biotin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. fishersci.co.uk [fishersci.co.uk]
• 8. assets.fishersci.com [assets.fishersci.com]
• 9. Avidin-Biotin Interaction | Thermo Fisher Scientific - SG [thermofisher.com]
• 10. protocols.io [protocols.io]
• 11. Biotinylated Cell-penetrating Peptides to Study Intracellular Protein-protein Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Avidin and Streptavidin Conjugates—Section 7.6 | Thermo Fisher Scientific - KR [thermofisher.com]
• 13. researchgate.net [researchgate.net]
• 14. Affinity purification of lipid vesicles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Streptavidin-biotin binding in the presence of a polymer spacer: a theoretical description - PMC [pmc.ncbi.nlm.nih.gov]
• 16. liposomes.ca [liposomes.ca]
• 17. Streptavidin binding to biotinylated lipid layers on solid supports. A neutron reflection and surface plasmon optical study - PMC [pmc.ncbi.nlm.nih.gov]
• 18. labinsights.nl [labinsights.nl]

Technical Support Center: N-Hexanoyl-biotin-sulfatide Binding Assays

Welcome to the technical support center for N-Hexanoyl-biotin-sulfatide. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing incubation times and troubleshooting common issues encountered during experiments involving this biotinylated sulfatide.

Frequently Asked Questions (FAQs)

Q1: What is the optimal incubation time for N-Hexanoyl-biotin-sulfatide binding?

A1: The optimal incubation time is dependent on the specific assay format (e.g., ELISA, Flow Cytometry, SPR), the binding affinity of the interacting protein, and the concentrations of both the biotinylated sulfatide and the target protein. A good starting point for many applications is a 1-hour incubation at room temperature. However, for low-affinity interactions or low concentrations of reactants, longer incubation times (e.g., 2 hours at room temperature or overnight at 4°C) may be necessary. It is crucial to perform a time-course experiment to determine the optimal incubation time for your specific system.

Q2: What is a recommended starting concentration for N-Hexanoyl-biotin-sulfatide in my assay?

A2: As a starting point, a concentration range of 1-10 µg/mL for ELISA and flow cytometry is recommended. For Surface Plasmon Resonance (SPR), the concentration of the analyte (the protein binding to the immobilized sulfatide) typically ranges from nanomolar to micromolar, depending on the binding affinity. It is highly recommended to perform a concentration titration to identify the optimal concentration that yields a high signal-to-noise ratio.

Q3: How can I minimize non-specific binding of N-Hexanoyl-biotin-sulfatide?

A3: Non-specific binding can be a significant issue due to the hydrophobic nature of the lipid portion of the molecule. Here are several strategies to minimize it:

• Use a blocking agent: Bovine Serum Albumin (BSA) at 1-3% in your assay buffer is a common and effective blocking agent.[1][2] For some systems, non-fat dry milk can be used, but be aware that it contains endogenous biotin (B1667282) which can interfere with streptavidin-based detection.[3]

• Include a non-ionic detergent: Low concentrations of detergents like Tween-20 (0.05-0.1%) in your washing and incubation buffers can help reduce hydrophobic interactions.[2]

• Optimize salt concentration: Increasing the salt concentration (e.g., up to 250 mM NaCl) in your buffers can reduce non-specific electrostatic interactions.[2]

• Pre-clear lysates: If using cell lysates, pre-clearing the lysate with streptavidin beads before adding your biotinylated sulfatide can remove endogenously biotinylated proteins that may bind non-specifically.

Q4: Should I be concerned about micelle formation?

Troubleshooting Guides

ELISA (Enzyme-Linked Immunosorbent Assay)

Problem	Possible Cause	Troubleshooting Steps
Weak or No Signal	Insufficient incubation time.	Increase incubation time (e.g., from 1 hour to 2 hours or overnight at 4°C).
Low concentration of N-Hexanoyl-biotin-sulfatide or protein.	Increase the concentration of the biotinylated sulfatide and/or the target protein.
Steric hindrance of the biotin tag.	Ensure the linker on the biotinylated sulfatide is long enough to allow for streptavidin binding.
Inactive streptavidin-HRP conjugate.	Use a fresh or different batch of streptavidin-HRP. Optimize its concentration.
High Background	Non-specific binding of the biotinylated sulfatide to the plate.	Increase the concentration of the blocking agent (e.g., BSA) and/or add a non-ionic detergent (e.g., Tween-20) to wash and incubation buffers.[1][2]
Non-specific binding of the streptavidin-HRP conjugate.	Optimize the concentration of the streptavidin-HRP. Ensure adequate blocking and washing steps.
Endogenous biotin in samples or blocking buffer (if using milk).	Use a biotin-free blocking agent like BSA. If samples contain high levels of endogenous biotin, consider a pre-clearing step.[3]

Flow Cytometry

Problem	Possible Cause	Troubleshooting Steps
Low Signal/Poor Staining	Insufficient incubation time or temperature.	Increase incubation time (e.g., to 1 hour) and perform incubation on ice (4°C) to reduce internalization of the lipid.
Low concentration of N-Hexanoyl-biotin-sulfatide.	Titrate the concentration of the biotinylated sulfatide to find the optimal staining concentration.
Low expression of the target on the cell surface.	Use a positive control cell line with known high expression of the target protein.
High Non-specific Staining	Non-specific binding of the biotinylated sulfatide to the cell surface.	Include a blocking step with a protein-based blocker like BSA.
Non-specific binding of the fluorescently-labeled streptavidin.	Include an Fc block step before staining.[4] Titrate the streptavidin conjugate to the lowest effective concentration.
Dead cells are binding the reagents non-specifically.	Use a viability dye to exclude dead cells from the analysis.

Surface Plasmon Resonance (SPR)

Problem	Possible Cause	Troubleshooting Steps
Low Immobilization Level of Biotinylated Sulfatide	Inefficient capture by the streptavidin chip.	Ensure the streptavidin surface is properly activated. Consider different immobilization strategies, such as incorporating the biotinylated sulfatide into liposomes which are then captured on the chip.[1]
Micelle formation of the biotinylated sulfatide.	Prepare the lipid solution in a buffer with a low concentration of non-ionic detergent to prevent aggregation.
High Non-specific Binding of Analyte	Analyte is binding to the sensor chip surface.	Use a reference flow cell without the immobilized sulfatide to subtract non-specific binding.
Hydrophobic or electrostatic interactions between the analyte and the surface.	Optimize the running buffer by adding a non-ionic detergent (e.g., Tween-20) and/or increasing the salt concentration.[2] Adding a blocking protein like BSA to the running buffer can also help.
No or Weak Analyte Binding	Analyte concentration is too low.	Increase the concentration of the analyte.
The binding affinity is very low.	Optimize assay conditions (e.g., temperature, pH) to favor binding.
The immobilized sulfatide is not in the correct orientation or is sterically hindered.	Try different immobilization strategies, such as varying the density of the biotinylated sulfatide in a mixed lipid layer.

Experimental Protocols

Enzyme-Linked Immunosorbent Assay (ELISA) Protocol for N-Hexanoyl-biotin-sulfatide Binding

This protocol describes a solid-phase assay to detect the binding of a protein to immobilized N-Hexanoyl-biotin-sulfatide.

Materials:

• Streptavidin-coated 96-well plates

• N-Hexanoyl-biotin-sulfatide

• Binding partner protein of interest

• Primary antibody against the protein of interest

• HRP-conjugated secondary antibody

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Blocking Buffer (e.g., PBS with 1% BSA)

• Assay Buffer (e.g., PBS with 0.1% BSA and 0.05% Tween-20)

• TMB Substrate

• Stop Solution (e.g., 2N H₂SO₄)

Procedure:

• Immobilization of N-Hexanoyl-biotin-sulfatide:

  • Dilute N-Hexanoyl-biotin-sulfatide to a starting concentration of 5 µg/mL in PBS.

  • Add 100 µL of the diluted sulfatide to each well of a streptavidin-coated plate.

  • Incubate for 1-2 hours at room temperature.

  • Wash the plate three times with Wash Buffer.

• Blocking:

  • Add 200 µL of Blocking Buffer to each well.

  • Incubate for 1-2 hours at room temperature.

  • Wash the plate three times with Wash Buffer.

• Protein Binding:

  • Dilute the protein of interest in Assay Buffer to the desired concentrations (e.g., in a range from 0.1 to 10 µg/mL).

  • Add 100 µL of the diluted protein to the wells. Include a negative control with Assay Buffer only.

  • Incubate for 1-2 hours at room temperature. For potentially weak interactions, consider incubating overnight at 4°C.

  • Wash the plate three times with Wash Buffer.

• Detection:

  • Dilute the primary antibody in Assay Buffer according to the manufacturer's recommendation.

  • Add 100 µL of the diluted primary antibody to each well and incubate for 1 hour at room temperature.

  • Wash the plate three times with Wash Buffer.

  • Dilute the HRP-conjugated secondary antibody in Assay Buffer.

  • Add 100 µL of the diluted secondary antibody and incubate for 1 hour at room temperature.

  • Wash the plate five times with Wash Buffer.

• Development:

  • Add 100 µL of TMB Substrate to each well and incubate in the dark until a blue color develops (typically 5-15 minutes).

  • Stop the reaction by adding 50 µL of Stop Solution. The color will turn yellow.

  • Read the absorbance at 450 nm on a microplate reader.

Flow Cytometry Protocol for Cell Surface Binding

This protocol is for detecting the binding of N-Hexanoyl-biotin-sulfatide to proteins on the surface of living cells.

Materials:

• Cells expressing the protein of interest

• N-Hexanoyl-biotin-sulfatide

• Fluorescently labeled streptavidin (e.g., Streptavidin-FITC or Streptavidin-PE)

• Flow Cytometry Staining Buffer (e.g., PBS with 1% BSA and 0.1% sodium azide)

• Fc Block (optional, but recommended)

• Viability Dye (e.g., Propidium Iodide or 7-AAD)

Procedure:

• Cell Preparation:

  • Harvest cells and wash them once with ice-cold Flow Cytometry Staining Buffer.

  • Resuspend the cells to a concentration of 1 x 10⁶ cells/mL in cold Staining Buffer.

• Fc Block (Optional):

  • Add Fc Block to the cell suspension according to the manufacturer's instructions.

  • Incubate for 10-15 minutes on ice.

• Sulfatide Binding:

  • Dilute N-Hexanoyl-biotin-sulfatide in cold Staining Buffer to the desired concentration (start with a titration from 1-10 µg/mL).

  • Add the diluted sulfatide to the cells.

  • Incubate for 30-60 minutes on ice, protected from light.

  • Wash the cells twice with 2 mL of cold Staining Buffer.

• Streptavidin Staining:

  • Dilute the fluorescently labeled streptavidin in cold Staining Buffer according to the manufacturer's recommendation (titration is recommended for optimal signal-to-noise).

  • Resuspend the cell pellet in the diluted streptavidin solution.

  • Incubate for 20-30 minutes on ice, protected from light.

  • Wash the cells twice with 2 mL of cold Staining Buffer.

• Analysis:

  • Resuspend the cells in 300-500 µL of Staining Buffer.

  • If desired, add a viability dye just before analysis.

  • Analyze the cells on a flow cytometer.

Surface Plasmon Resonance (SPR) Experimental Workflow

This protocol outlines a general workflow for analyzing the interaction between a protein and N-Hexanoyl-biotin-sulfatide using SPR.

Materials:

• SPR instrument and a streptavidin-coated sensor chip

• N-Hexanoyl-biotin-sulfatide

• Protein analyte of interest

• Running Buffer (e.g., HBS-EP+, which is HEPES-buffered saline with EDTA and P20 surfactant)

• Regeneration solution (if necessary, e.g., a pulse of low pH glycine)

Procedure:

• Immobilization of N-Hexanoyl-biotin-sulfatide:

  • Prepare a solution of N-Hexanoyl-biotin-sulfatide in Running Buffer (e.g., 1-5 µg/mL). To prevent micelle formation, a low percentage of a non-ionic detergent compatible with your SPR system can be included.

  • Inject the sulfatide solution over the streptavidin sensor chip surface until the desired immobilization level is reached.

  • A control flow cell should be left unmodified or blocked with biotin to serve as a reference.

• Analyte Binding:

  • Prepare a series of dilutions of the protein analyte in Running Buffer. The concentration range should span the expected Kd of the interaction (e.g., from 0.1x to 10x the expected Kd).

  • Inject the different concentrations of the analyte over the sensor surface, including the reference flow cell.

  • Monitor the association and dissociation phases in real-time.

• Regeneration (if applicable):

  • If the interaction is reversible, the surface may be regenerated by injecting a pulse of a suitable regeneration solution to remove the bound analyte.

• Data Analysis:

  • Subtract the signal from the reference flow cell from the signal of the active flow cell.

  • Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD).

Data Presentation

Recommended Starting Concentrations and Incubation Times for Optimization

Assay	N-Hexanoyl-biotin-sulfatide Concentration (Starting Range)	Protein Concentration (Starting Range)	Incubation Time (Starting Range)
ELISA	1 - 10 µg/mL	0.1 - 10 µg/mL	1 - 2 hours at RT, or overnight at 4°C
Flow Cytometry	1 - 10 µg/mL	N/A (cells at 1x10⁶/mL)	30 - 60 minutes on ice
SPR	1 - 5 µg/mL for immobilization	0.1x - 10x of expected KD	Dependent on flow rate and association/dissociation kinetics

Visualizations

Sulfatide-P-selectin Signaling Pathway

Caption: Sulfatide interaction with P-selectin on platelets.

Sulfatide's Role in a Simplified Alzheimer's Disease Pathway

Caption: Simplified role of sulfatide in ApoE-mediated Aβ clearance.

General Experimental Workflow for Biotin-Sulfatide Binding Assay

Caption: Logical workflow for a typical binding experiment.

References

• 1. Quantitative analyses of binding affinity and specificity for glycolipid receptors by surface plasmon resonance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. How to eliminate non-specific binding? | AAT Bioquest [aatbio.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. creative-diagnostics.com [creative-diagnostics.com]

Technical Support Center: N-Hexanoyl-biotin-sulfatide Experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing N-Hexanoyl-biotin-sulfatide in their experiments. The information is tailored for scientists and professionals in drug development and related fields.

Frequently Asked Questions (FAQs)

Q1: What is N-Hexanoyl-biotin-sulfatide and what are its primary applications?

A1: N-Hexanoyl-biotin-sulfatide is a synthetic, biotinylated form of sulfatide, a class of sulfated galactosylceramides. The biotin (B1667282) tag allows for sensitive detection and purification using streptavidin-based systems. Its primary applications include:

• Ligand-Receptor Binding Assays: Studying the interaction of sulfatides (B1148509) with binding partners like P-selectin.[1][2][3]

• Cellular Uptake Studies: Tracking the internalization of sulfatides by cells.

• Signaling Pathway Elucidation: Investigating the downstream cellular events triggered by sulfatide binding.

• Drug Discovery: Screening for compounds that inhibit or modulate sulfatide interactions.

Q2: How should I store and handle N-Hexanoyl-biotin-sulfatide?

A2: N-Hexanoyl-biotin-sulfatide should be stored as a solid at -20°C. For creating stock solutions, use a suitable organic solvent like DMSO or ethanol. It is recommended to prepare single-use aliquots to avoid repeated freeze-thaw cycles. Protect from light.

Q3: What are the key quality control checks I should perform before starting my experiment?

A3: To ensure the reliability of your results, consider the following quality control steps:

• Purity Assessment: Verify the purity of the N-Hexanoyl-biotin-sulfatide, which should ideally be >99%.[4]

• Integrity Check: For critical applications, you can confirm the molecular weight via mass spectrometry.

• Solubility Test: Ensure complete dissolution in the chosen solvent at the desired concentration.

• Biotinylation Confirmation: Confirm the presence and accessibility of the biotin tag, for instance, through a dot blot assay with labeled streptavidin.

Troubleshooting Guides

This section addresses common issues encountered during experiments with N-Hexanoyl-biotin-sulfatide.

Low Signal in Binding Assays

Potential Cause	Recommended Solution
Degradation of N-Hexanoyl-biotin-sulfatide	Ensure proper storage conditions (-20°C, protected from light and moisture). Avoid multiple freeze-thaw cycles by preparing single-use aliquots.
Inefficient Immobilization	Optimize the coating concentration of the binding partner (e.g., P-selectin) on the assay plate. Ensure the plate surface is suitable for protein immobilization.
Steric Hindrance of Biotin Tag	Consider using a streptavidin-conjugated detection molecule with a longer spacer arm to improve accessibility to the biotin tag.
Insufficient Incubation Time	Optimize the incubation time for the binding of N-Hexanoyl-biotin-sulfatide to its receptor.
Incorrect Buffer Composition	Ensure the binding buffer has the optimal pH, ionic strength, and necessary cations (e.g., Ca2+ for selectin binding) for the interaction.

High Background Noise in Cellular Uptake Assays

Potential Cause	Recommended Solution
Non-specific Binding to Cell Surface	Include a blocking step with a suitable agent like BSA or serum before adding the N-Hexanoyl-biotin-sulfatide.
Aggregation of N-Hexanoyl-biotin-sulfatide	Prepare fresh dilutions of the compound before each experiment. Sonication of the stock solution may help to break up aggregates.
Inefficient Washing Steps	Increase the number and duration of washing steps after incubation to remove unbound compound. Use a gentle washing buffer to avoid cell detachment.
Autofluorescence of Cells	Include an unstained cell control to determine the baseline autofluorescence. If high, consider using a fluorophore with a different excitation/emission spectrum for detection.

Inconsistent Results Between Experiments

Potential Cause	Recommended Solution
Variability in Cell Passages	Use cells within a consistent and low passage number range for all experiments.
Inconsistent Reagent Preparation	Prepare fresh reagents for each experiment and ensure accurate pipetting.
Fluctuations in Incubation Conditions	Maintain consistent temperature, CO2 levels, and humidity during cell culture and incubations.
Lot-to-Lot Variability of Reagents	If possible, purchase reagents in larger batches to minimize lot-to-lot variation. Test new lots of critical reagents before use in large-scale experiments.

Experimental Protocols

P-selectin Binding Assay (ELISA-based)

This protocol outlines a method to quantify the binding of N-Hexanoyl-biotin-sulfatide to immobilized P-selectin.

Materials:

• High-binding 96-well microplate

• Recombinant P-selectin

• N-Hexanoyl-biotin-sulfatide

• Blocking buffer (e.g., 1% BSA in PBS)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Streptavidin-HRP conjugate

• TMB substrate

• Stop solution (e.g., 2N H₂SO₄)

• Plate reader

Procedure:

• Coating: Coat the wells of a 96-well plate with P-selectin (e.g., 1-5 µg/mL in PBS) overnight at 4°C.

• Washing: Wash the plate three times with wash buffer.

• Blocking: Block non-specific binding sites by incubating with blocking buffer for 1-2 hours at room temperature.

• Washing: Wash the plate three times with wash buffer.

• Binding: Add serial dilutions of N-Hexanoyl-biotin-sulfatide (in binding buffer) to the wells and incubate for 1-2 hours at room temperature. Include wells with binding buffer only as a negative control.

• Washing: Wash the plate three times with wash buffer.

• Detection: Add streptavidin-HRP conjugate (diluted in blocking buffer) to each well and incubate for 1 hour at room temperature.

• Washing: Wash the plate five times with wash buffer.

• Development: Add TMB substrate and incubate in the dark until a blue color develops.

• Stopping: Stop the reaction by adding the stop solution.

• Measurement: Read the absorbance at 450 nm using a plate reader.

Cellular Uptake Assay (Flow Cytometry)

This protocol describes a method to measure the internalization of N-Hexanoyl-biotin-sulfatide into cells.

Materials:

• Cells of interest

• Cell culture medium

• N-Hexanoyl-biotin-sulfatide

• Streptavidin-Phycoerythrin (PE) conjugate

• FACS buffer (e.g., PBS with 2% FBS)

• Trypsin-EDTA

• Flow cytometer

Procedure:

• Cell Seeding: Seed cells in a 24-well plate and allow them to adhere and grow to the desired confluency.

• Treatment: Treat the cells with the desired concentration of N-Hexanoyl-biotin-sulfatide in serum-free medium for the desired time points. Include an untreated control.

• Washing: Wash the cells twice with ice-cold PBS to remove unbound compound.

• Cell Detachment: Detach the cells using Trypsin-EDTA.

• Staining: Resuspend the cells in FACS buffer containing streptavidin-PE and incubate on ice for 30 minutes in the dark.

• Washing: Wash the cells twice with FACS buffer.

• Analysis: Resuspend the cells in FACS buffer and analyze the fluorescence intensity using a flow cytometer.

Visualizations

Signaling Pathways and Workflows

Caption: General experimental workflow for N-Hexanoyl-biotin-sulfatide assays.

Caption: Proposed signaling pathway of sulfatide-P-selectin interaction.

Caption: Logical troubleshooting workflow for experimental issues.

References

• 1. researchgate.net [researchgate.net]
• 2. cmm.ucsd.edu [cmm.ucsd.edu]
• 3. mdpi.com [mdpi.com]
• 4. larodan.com [larodan.com]

avoiding aggregation of N-Hexanoyl-biotin-sulfatide in solution

Welcome to the technical support center for N-Hexanoyl-biotin-sulfatide. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effective use of this product and to troubleshoot common issues, particularly aggregation in solution.

Frequently Asked Questions (FAQs)

Q1: What is N-Hexanoyl-biotin-sulfatide and what are its common applications?

N-Hexanoyl-biotin-sulfatide is a synthetic sulfatide molecule featuring a short hexanoyl (C6) acyl chain and a biotin (B1667282) tag. Sulfatides (B1148509) are a class of sulfoglycosphingolipids found predominantly in the myelin sheath of the nervous system and are involved in various biological processes.[1] The biotin tag allows for detection, purification, and immobilization of the sulfatide or its binding partners using avidin (B1170675) or streptavidin-based techniques.

Common applications include:

• Studying sulfatide-protein interactions: Identifying and characterizing proteins that bind to sulfatides.

• Investigating cellular signaling pathways: Probing the role of sulfatides in pathways such as Toll-like receptor 4 (TLR4) signaling and P-selectin mediated cell adhesion.[2][3][4][5][6][7]

• Cell-based assays: As a tool to understand the effects of exogenous sulfatides on cellular processes.[5]

• Immobilization on surfaces: For use in surface plasmon resonance (SPR) and other solid-phase assays.

Q2: Why is my N-Hexanoyl-biotin-sulfatide solution cloudy or showing precipitation?

Cloudiness or precipitation is a common sign of aggregation. Sulfatides, being amphipathic molecules, have a tendency to self-aggregate in aqueous solutions to form micelles or larger aggregates, especially above a certain concentration known as the Critical Aggregation Concentration (CAC).[8] The short hexanoyl chain of N-Hexanoyl-biotin-sulfatide generally imparts better aqueous solubility compared to its long-chain counterparts; however, aggregation can still occur under certain conditions.[9]

Q3: What factors influence the aggregation of N-Hexanoyl-biotin-sulfatide?

Several factors can affect the solubility and aggregation of N-Hexanoyl-biotin-sulfatide in solution:

• Concentration: Above the CAC, the molecules will spontaneously form aggregates.

• Temperature: Temperature can influence the solubility of lipids.

• pH and Ionic Strength: The charge of the sulfate (B86663) group and interactions with ions in the buffer can significantly impact aggregation.[8]

• Solvent: The type of solvent and the presence of organic co-solvents can alter solubility.

• Presence of other molecules: Divalent cations, proteins, and other lipids can all influence aggregation.

Troubleshooting Guides

Issue 1: Visible Aggregation or Precipitation in Solution

Symptoms:

• Cloudy or milky appearance of the solution.

• Visible particles or precipitate.

• Difficulty in pipetting a homogeneous solution.

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Concentration is too high (above CAC)	While the exact CAC for N-Hexanoyl-biotin-sulfatide is not readily available, it is crucial to work at the lowest effective concentration. If you observe aggregation, try diluting your stock solution further. It is recommended to prepare a fresh working solution from a stock solution in an organic solvent just before use.
Inappropriate solvent	N-Hexanoyl-biotin-sulfatide is a solid with solubility in DMSO and ethanol (B145695).[10] For aqueous buffers, it is recommended to first dissolve the compound in a minimal amount of an organic solvent like DMSO or ethanol and then add it to the aqueous buffer with vigorous vortexing. The final concentration of the organic solvent should be kept low (e.g., <1%) to avoid affecting the biological system.
Incorrect pH or ionic strength of the buffer	The optimal pH and ionic strength can be application-dependent. Generally, a buffer with a pH around 7.2-7.4 is a good starting point. If aggregation persists, you may need to empirically test a range of pH values (e.g., 6.5-8.0) and ionic strengths (e.g., by varying the salt concentration) to find the optimal conditions for your experiment.[8]
Formation of insoluble salts	The presence of certain divalent cations in the buffer can sometimes lead to the precipitation of sulfatides. If you suspect this is the case, consider using a buffer with a chelating agent like EDTA.

Issue 2: Inconsistent or Non-reproducible Results in Assays

Symptoms:

• High variability between replicate wells in an ELISA or other plate-based assays.[11][12][13]

• Irregular binding curves in surface plasmon resonance (SPR).

• Inconsistent staining in cell-based assays.

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Micro-aggregates affecting binding kinetics	Even if not visibly cloudy, the presence of small aggregates can interfere with assays. To mitigate this, consider incorporating a low concentration of a non-ionic detergent (e.g., Tween-20, Triton X-100) below its critical micelle concentration (CMC) in your assay buffer.[14] This can help to maintain the sulfatide in a monomeric state.
Use of a carrier protein	For cell culture experiments or in vitro assays where aggregation is a concern, pre-complexing N-Hexanoyl-biotin-sulfatide with a carrier protein like bovine serum albumin (BSA) can improve its solubility and delivery.[15][16][17] Albumin has multiple binding sites for fatty acids and other lipids.[17]
Improper storage of solutions	Stock solutions in organic solvents should be stored at -20°C or -80°C. Aqueous working solutions are generally not recommended for long-term storage and should be prepared fresh for each experiment to minimize the risk of aggregation over time.
Non-specific binding	In assays like ELISA and SPR, high background signals can be a result of non-specific binding of aggregates. Ensure adequate blocking of surfaces (e.g., with BSA or casein) and include appropriate washing steps.[11][12]

Experimental Protocols

Protocol 1: Preparation of N-Hexanoyl-biotin-sulfatide Working Solution

This protocol provides a general guideline for preparing a working solution of N-Hexanoyl-biotin-sulfatide for use in aqueous-based assays.

Materials:

• N-Hexanoyl-biotin-sulfatide (solid)

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Assay buffer (e.g., Phosphate Buffered Saline, pH 7.4)

• Vortex mixer

Procedure:

• Prepare a stock solution:

  • Allow the vial of N-Hexanoyl-biotin-sulfatide to warm to room temperature before opening.

  • Prepare a 1-10 mM stock solution in anhydrous DMSO. For example, to make a 10 mM stock, dissolve 8.81 mg of N-Hexanoyl-biotin-sulfatide (MW: 881.15 g/mol ) in 1 mL of DMSO.

  • Vortex thoroughly until completely dissolved.

  • Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

• Prepare the working solution:

  • On the day of the experiment, thaw an aliquot of the stock solution.

  • Determine the final desired concentration of N-Hexanoyl-biotin-sulfatide in your assay.

  • Add the required volume of the DMSO stock solution to your pre-warmed assay buffer while vortexing vigorously. Important: Add the DMSO stock to the buffer, not the other way around, to ensure rapid dispersion and minimize precipitation.

  • Ensure the final concentration of DMSO in the working solution is low (typically ≤ 1%) to prevent solvent effects in your experiment.

  • Visually inspect the solution for any signs of precipitation or cloudiness. If observed, refer to the troubleshooting guide.

Protocol 2: Cell Surface Biotinylation and Analysis

This protocol is an example of how N-Hexanoyl-biotin-sulfatide can be used to label the surface of cells for subsequent analysis.

Materials:

• Cells of interest (adherent or suspension)

• N-Hexanoyl-biotin-sulfatide working solution (prepared as in Protocol 1)

• Phosphate Buffered Saline (PBS), pH 7.2

• Cell culture medium

• Streptavidin-conjugated fluorescent probe (e.g., Streptavidin-FITC)

• Flow cytometer or fluorescence microscope

Procedure:

• Cell Preparation:

  • Culture cells to the desired confluency or density.

  • For adherent cells, wash twice with ice-cold PBS. For suspension cells, pellet the cells by centrifugation and wash twice with ice-cold PBS.

• Biotinylation:

  • Resuspend the cells in ice-cold PBS containing the desired concentration of N-Hexanoyl-biotin-sulfatide (the optimal concentration should be determined empirically, starting with a range of 1-50 µM).

  • Incubate the cells with the biotinylation solution for 30-60 minutes at 4°C with gentle agitation. This low temperature minimizes endocytosis of the labeled lipids.[18]

• Washing:

  • Wash the cells three times with ice-cold PBS to remove any unbound N-Hexanoyl-biotin-sulfatide.

• Staining and Analysis:

  • Resuspend the cells in a suitable buffer (e.g., PBS with 1% BSA).

  • Add the streptavidin-conjugated fluorescent probe at the manufacturer's recommended concentration.

  • Incubate for 30 minutes at 4°C, protected from light.

  • Wash the cells twice with ice-cold PBS.

  • Resuspend the cells in a suitable buffer for analysis by flow cytometry or fluorescence microscopy.

Signaling Pathways and Experimental Workflows

Sulfatide in TLR4 Signaling

Sulfatides have been shown to interact with the Toll-like receptor 4 (TLR4)-MD-2 complex, which is a key component of the innate immune system that recognizes lipopolysaccharide (LPS) from Gram-negative bacteria.[2][3][4][5] Short-chain sulfatides can act as agonists of mouse TLR4, leading to the activation of downstream signaling pathways, including the MyD88-dependent and TRIF-dependent pathways, resulting in the production of pro-inflammatory cytokines.[2] In contrast, some studies suggest that long-chain sulfatides can antagonize LPS-induced TLR4 activation in human cells.[2][4] N-Hexanoyl-biotin-sulfatide can be a valuable tool to investigate these interactions.

Sulfatide interaction with the TLR4 signaling pathway.

Experimental Workflow: Investigating Protein-Sulfatide Interactions

This workflow outlines a general approach to identify and confirm protein binding to N-Hexanoyl-biotin-sulfatide.

Workflow for identifying protein-sulfatide interactions.

References

• 1. larodan.com [larodan.com]
• 2. Sulfatides are endogenous ligands for the TLR4–MD-2 complex - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Sulfatide Inhibits HMGB1 Secretion by Hindering Toll-Like Receptor 4 Localization Within Lipid Rafts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Sulfatide Inhibits HMGB1 Secretion by Hindering Toll-Like Receptor 4 Localization Within Lipid Rafts [frontiersin.org]
• 6. Peptide Antagonists for P-selectin Discriminate between Sulfatide-Dependent Platelet Aggregation and PSGL-1-Mediated Cell Adhesion - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ahajournals.org [ahajournals.org]
• 8. researchgate.net [researchgate.net]
• 9. Sulfatide species with various fatty acid chains in oligodendrocytes at different developmental stages determined by imaging mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. avantiresearch.com [avantiresearch.com]
• 11. antibody-creativebiolabs.com [antibody-creativebiolabs.com]
• 12. stjohnslabs.com [stjohnslabs.com]
• 13. antibody-creativebiolabs.com [antibody-creativebiolabs.com]
• 14. merckmillipore.com [merckmillipore.com]
• 15. DSpace [digital.library.adelaide.edu.au]
• 16. caymanchem.com [caymanchem.com]
• 17. Albumin as fatty acid transporter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. youtube.com [youtube.com]

Reference Data & Comparative Studies

A Comparative Guide to N-Hexanoyl-biotin-sulfatide and Other Biotinylated Lipids for Researchers

In the realm of targeted drug delivery, cell adhesion studies, and affinity purification, biotinylated lipids serve as indispensable tools. Their ability to harness the high-affinity interaction between biotin (B1667282) and avidin (B1170675) or streptavidin allows for precise targeting and immobilization of lipid-based systems. This guide provides a comprehensive comparison of N-Hexanoyl-biotin-sulfatide with other commonly used biotinylated lipids, offering researchers, scientists, and drug development professionals a detailed overview of their properties, performance, and relevant experimental protocols.

Introduction to Biotinylated Lipids

Biotinylated lipids are lipid molecules that have a biotin moiety covalently attached, typically to the headgroup or one of the acyl chains. This modification allows for the specific and strong non-covalent interaction with avidin and streptavidin, which is widely exploited in various biotechnological applications. These lipids can be incorporated into liposomes, micelles, or supported lipid bilayers to facilitate targeted delivery, cell sorting, and protein purification.

N-Hexanoyl-biotin-sulfatide is a specialized biotinylated glycosphingolipid. Sulfatides (B1148509) are naturally occurring lipids found in the myelin sheath of the nervous system and are involved in various biological processes, including cell adhesion and signaling. The biotinylation of sulfatide allows researchers to leverage its inherent biological functions while enabling its use in biotin-streptavidin-based applications.

Comparison of Physicochemical Properties

The choice of a biotinylated lipid can significantly impact the physicochemical properties of the resulting lipid assembly. Here, we compare N-Hexanoyl-biotin-sulfatide with two common classes of biotinylated lipids: biotinylated phospholipids (B1166683) (e.g., Biotinyl-PE) and other biotinylated glycolipids.

Property	N-Hexanoyl-biotin-sulfatide	Biotinylated Phospholipids (e.g., Biotinyl-PE, Biotin-DSPE)	Other Biotinylated Glycolipids (e.g., Biotinylated Gangliosides)
Lipid Class	Glycosphingolipid	Phospholipid	Glycosphingolipid
Headgroup	Galactose-3-sulfate with biotin linked to the sphingosine (B13886)	Phosphoethanolamine or other phospholipid headgroup with biotin attached	Complex carbohydrate structures with biotin attached
Biological Relevance	Found in myelin; ligand for selectins; involved in neural signaling and immune responses.[1][2][3][4]	Major components of cell membranes.	Involved in cell recognition, adhesion, and signaling.
Solubility	Amphipathic	Amphipathic	Amphipathic
Acyl Chain	Typically long, saturated or mono-unsaturated fatty acid	Can be varied (e.g., saturated, unsaturated)	Varies depending on the specific glycolipid
Biotin Linkage	Attached to the sphingosine base via a hexanoyl spacer	Typically attached to the headgroup via a spacer arm	Attached to the carbohydrate moiety or sphingosine base

Performance in Key Applications: A Comparative Overview

Direct quantitative comparisons of the performance of N-Hexanoyl-biotin-sulfatide against other biotinylated lipids in identical experimental settings are limited in published literature. However, by examining studies that utilize these lipids in similar applications, we can draw qualitative and semi-quantitative comparisons.

Targeted Drug Delivery

Biotinylated lipids are frequently incorporated into liposomes or other nanoparticles to target cells that have been pre-targeted with an avidin or streptavidin-conjugated antibody or to target cells that naturally express biotin transporters.

N-Hexanoyl-biotin-sulfatide: Due to the natural affinity of sulfatides for selectins expressed on platelets and leukocytes, liposomes containing biotinylated sulfatide could potentially offer a dual-targeting mechanism.[1][2][3] This could be advantageous in targeting inflammatory sites or certain types of cancer.

Biotinylated Phospholipids (e.g., Biotin-DSPE): These are the most commonly used lipids for targeted drug delivery via the biotin-avidin system. Their performance is well-documented, and the inclusion of PEGylated versions (e.g., Biotin-PEG-DSPE) can improve circulation time and reduce non-specific uptake.

The choice between a biotinylated glycolipid like sulfatide and a phospholipid will depend on the specific target and the desired biological interaction. Glycolipids, in general, are of interest for drug targeting due to the specific recognition of their sugar moieties by carbohydrate-binding proteins on cell surfaces.[5]

Cell Adhesion and Signaling Studies

The inherent biological activity of the lipid portion of a biotinylated lipid can be a crucial factor in its selection for cell adhesion and signaling studies.

N-Hexanoyl-biotin-sulfatide: As a ligand for L-selectin and P-selectin, sulfatide plays a role in leukocyte and platelet adhesion.[1][2][3][6] Using biotinylated sulfatide allows for the controlled presentation of this ligand on various surfaces to study these interactions and the downstream signaling events.

Biotinylated Phospholipids: While phospholipids are the building blocks of cell membranes, they generally do not possess the same specific ligand-receptor binding properties as sulfatides in the context of selectin-mediated adhesion. Therefore, they are more suitable as general-purpose anchors for biotin-streptavidin-based cell adhesion assays where the primary interaction is mediated by a separate targeting molecule.

Protein Pull-Down Assays

Biotinylated lipids incorporated into liposomes or micelles can be used as "bait" to isolate and identify lipid-binding proteins from cell lysates.

N-Hexanoyl-biotin-sulfatide: This is an excellent tool for capturing and identifying proteins that specifically interact with sulfatide. This can be particularly useful in neuroscience research to uncover novel proteins involved in myelin maintenance and neural signaling.

Biotinylated Phospholipids: These are used to isolate proteins that bind to specific phospholipid headgroups or to study the general lipid-binding properties of proteins.

Experimental Protocols

General Protocol for Streptavidin Pull-Down Assay with Biotinylated Liposomes

This protocol describes a general workflow for using biotinylated liposomes to pull down interacting proteins from a cell lysate.

Materials:

• Biotinylated lipid (e.g., N-Hexanoyl-biotin-sulfatide, Biotinyl-PE)

• Matrix lipid (e.g., POPC, DOPC)

• Chloroform (B151607)

• Streptavidin-coated magnetic beads

• Cell lysate

• Lysis buffer (e.g., RIPA buffer)

• Wash buffer (e.g., PBS with 0.1% Tween-20)

• Elution buffer (e.g., SDS-PAGE sample buffer)

Procedure:

• Liposome (B1194612) Preparation:

  • Co-dissolve the biotinylated lipid and matrix lipid in chloroform at the desired molar ratio (e.g., 1-5 mol% biotinylated lipid).

  • Evaporate the solvent under a stream of nitrogen to form a thin lipid film.

  • Hydrate the lipid film with an appropriate buffer to form multilamellar vesicles (MLVs).

  • To obtain small unilamellar vesicles (SUVs), sonicate the MLV suspension or extrude it through a polycarbonate membrane of a defined pore size.

• Binding of Biotinylated Liposomes to Streptavidin Beads:

  • Wash the streptavidin-coated magnetic beads with wash buffer.

  • Incubate the washed beads with the biotinylated liposome suspension for 30-60 minutes at room temperature with gentle rotation.

  • Wash the beads several times with wash buffer to remove unbound liposomes.

• Protein Pull-Down:

  • Incubate the liposome-bound beads with the cell lysate for 1-2 hours at 4°C with gentle rotation.

  • Wash the beads extensively with wash buffer to remove non-specifically bound proteins.

• Elution and Analysis:

  • Elute the bound proteins by resuspending the beads in elution buffer and heating at 95°C for 5 minutes.

  • Analyze the eluted proteins by SDS-PAGE and Western blotting or mass spectrometry.

Experimental Workflow for Protein Pull-Down Assay

Workflow for a protein pull-down assay using biotinylated liposomes.

Signaling Pathways Involving Sulfatide

N-Hexanoyl-biotin-sulfatide can be a valuable tool to investigate signaling pathways where sulfatide acts as a ligand. Two prominent examples are the P-selectin and L-selectin signaling pathways, which are crucial in inflammation and thrombosis.

P-Selectin Signaling Pathway in Platelets

Sulfatides on the surface of activated platelets can bind to P-selectin on other platelets, leading to a signaling cascade that promotes platelet aggregation and thrombus formation.[1][2][3][6]

Sulfatide-mediated P-selectin signaling in platelets.

L-Selectin Signaling Pathway in Leukocytes

Sulfatides can also act as ligands for L-selectin on leukocytes, initiating a signaling cascade that leads to leukocyte activation and adhesion, which are key steps in the inflammatory response.[1][7]

Sulfatide-mediated L-selectin signaling in leukocytes.

Conclusion

References

• 1. Sulfatide binding and activation of leukocytes through an L-selectin-independent pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Sulfatides activate platelets through P-selectin and enhance platelet and platelet-leukocyte aggregation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Detailed characterization of the solution kinetics and thermodynamics of biotin, biocytin and HABA binding to avidin and streptavidin | PLOS One [journals.plos.org]
• 6. A sulfatide receptor distinct from L-selectin is involved in lymphocyte activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

A Comparative Guide to Validating Protein Interactions with N-Hexanoyl-biotin-sulfatide

For researchers, scientists, and drug development professionals, the accurate validation of protein-lipid interactions is paramount for elucidating cellular signaling pathways and identifying novel therapeutic targets. N-Hexanoyl-biotin-sulfatide has emerged as a valuable tool for capturing and identifying proteins that bind to sulfatide, a glycosphingolipid implicated in various physiological and pathological processes.[1][2][3] This guide provides a comprehensive comparison of N-Hexanoyl-biotin-sulfatide-based pull-down assays with alternative methods for validating protein-sulfatide interactions, supported by experimental data and detailed protocols.

Unveiling Sulfatide-Binding Proteins: A Methodological Overview

The study of protein-sulfatide interactions is crucial for understanding their roles in the nervous system, immune response, and cell adhesion.[1][2][3] Validating these interactions requires robust methodologies that can provide both qualitative and quantitative data. This guide focuses on the utility of N-Hexanoyl-biotin-sulfatide as a capture probe and compares its application with other established techniques.

N-Hexanoyl-biotin-sulfatide Pull-Down Assay: A Powerful Discovery Tool

The use of biotinylated lipids, such as N-Hexanoyl-biotin-sulfatide, in pull-down assays offers a straightforward and effective method for isolating and identifying binding partners from complex biological samples like cell lysates.[4] The hexanoyl chain provides a spacer to minimize steric hindrance, while the biotin (B1667282) moiety allows for high-affinity capture by streptavidin-coated beads. This technique is particularly well-suited for the discovery phase of research, enabling the identification of previously unknown sulfatide-interacting proteins.

Comparative Analysis of Validation Methods

Choosing the appropriate method for validating a protein-sulfatide interaction depends on the specific research question, the required level of detail, and the available resources. Below is a comparison of the N-Hexanoyl-biotin-sulfatide pull-down assay with key alternative techniques.

Method	Principle	Data Output	Advantages	Limitations	Typical Throughput
N-Hexanoyl-biotin-sulfatide Pull-Down Assay	Affinity capture of interacting proteins from a complex mixture using biotinylated sulfatide immobilized on streptavidin beads.	Identification of interacting proteins (qualitative); Relative abundance (semi-quantitative) via mass spectrometry.	- High specificity due to the strong biotin-streptavidin interaction.- Suitable for discovering novel interactors.- Relatively straightforward protocol.	- Primarily qualitative or semi-quantitative.- Prone to false positives from non-specific binding.- Does not provide kinetic data (on/off rates).	Low to Medium
Surface Plasmon Resonance (SPR)	Measures changes in refractive index upon binding of an analyte (protein) to a ligand (sulfatide) immobilized on a sensor chip.	Real-time kinetic data (kon, koff); Dissociation constant (KD) (quantitative).	- Provides precise quantitative data on binding affinity and kinetics.- Label-free detection.- Can determine binding specificity.	- Requires specialized equipment.- Immobilization of lipids can be challenging.- Lower throughput for screening.	Medium
Liposome (B1194612) Binding/Co-sedimentation Assay	Incubation of a protein with liposomes containing sulfatide, followed by centrifugation to separate liposome-bound proteins.	Presence of bound protein (qualitative); Estimation of binding affinity with titration (semi-quantitative).	- More physiologically relevant lipid presentation in a bilayer.- Simple and inexpensive.- Can assess binding specificity by varying liposome composition.[5][6]	- Generally provides semi-quantitative data.- Can be labor-intensive.- Does not provide kinetic information.	Low
Computational Modeling (Molecular Dynamics)	Simulation of the physical movements of atoms and molecules to predict and analyze the interaction between a protein and sulfatide.	Structural details of the binding interface; Prediction of binding energy.	- Provides high-resolution structural insights into the interaction.- Can guide experimental design.- Can rationalize experimental observations.	- Computationally intensive.- Accuracy depends on the quality of the force fields.- Requires experimental validation.	High (for in silico screening)

Experimental Protocols

N-Hexanoyl-biotin-sulfatide Pull-Down Assay Protocol

This protocol provides a general framework for using N-Hexanoyl-biotin-sulfatide to pull down interacting proteins from a cell lysate for subsequent identification by mass spectrometry.

Materials:

• N-Hexanoyl-biotin-sulfatide

• Streptavidin-coated magnetic beads

• Cell lysate from the biological system of interest

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• Wash buffer (e.g., PBS with 0.1% Tween-20)

• Elution buffer (e.g., SDS-PAGE sample buffer or a high concentration of free biotin)

• Magnetic rack

Procedure:

• Bead Preparation: Resuspend the streptavidin beads in wash buffer. Place the tube on a magnetic rack to pellet the beads and discard the supernatant. Repeat this washing step twice.

• Bait Immobilization: Incubate the washed beads with N-Hexanoyl-biotin-sulfatide in a suitable buffer for 1-2 hours at room temperature with gentle rotation to allow for the biotin-streptavidin interaction.

• Blocking: After immobilization, wash the beads with wash buffer to remove unbound N-Hexanoyl-biotin-sulfatide. Block any remaining biotin-binding sites on the streptavidin beads by incubating with a solution of free biotin, followed by several washes.

• Protein Incubation: Add the cell lysate to the beads and incubate for 2-4 hours at 4°C with gentle rotation to allow for the binding of sulfatide-interacting proteins.

• Washing: Pellet the beads using the magnetic rack and discard the supernatant. Wash the beads extensively with wash buffer to remove non-specifically bound proteins. The number and stringency of washes may need to be optimized.

• Elution: Elute the bound proteins from the beads. This can be achieved by boiling the beads in SDS-PAGE sample buffer for analysis by western blot or by using a competitive elution with a high concentration of free biotin for mass spectrometry.

• Analysis: Analyze the eluted proteins by SDS-PAGE followed by silver staining or Coomassie blue staining, or by mass spectrometry for protein identification.

Surface Plasmon Resonance (SPR) for Sulfatide-Protein Interactions

SPR provides quantitative data on binding kinetics and affinity.

General Workflow:

• Sensor Chip Preparation: Immobilize sulfatide onto a suitable sensor chip. This can be achieved by creating liposomes containing sulfatide and capturing them on a liposome-capturing sensor chip.

• Analyte Injection: Inject the purified protein of interest (analyte) at various concentrations over the sensor surface.

• Data Acquisition: Monitor the change in the SPR signal in real-time to obtain sensorgrams.

• Data Analysis: Fit the sensorgram data to appropriate binding models to calculate the association rate constant (kon), dissociation rate constant (koff), and the equilibrium dissociation constant (KD).

Liposome Co-sedimentation Assay

This assay provides a semi-quantitative measure of protein binding to sulfatide in a membrane context.[5][6]

General Workflow:

• Liposome Preparation: Prepare liposomes containing a defined concentration of sulfatide and a control lipid (e.g., phosphatidylcholine).

• Incubation: Incubate the purified protein with the sulfatide-containing liposomes and control liposomes.

• Centrifugation: Pellet the liposomes by ultracentrifugation.

• Analysis: Analyze the supernatant (unbound protein) and the pellet (liposome-bound protein) by SDS-PAGE and Coomassie staining or western blotting to determine the fraction of protein bound to the liposomes.

Visualizing the Workflow and Interactions

To better illustrate the processes and relationships discussed, the following diagrams were generated using the DOT language.

Pull-Down Assay Workflow

Method Comparison Overview

Conclusion

N-Hexanoyl-biotin-sulfatide is a potent tool for the initial discovery and validation of protein-sulfatide interactions. Its application in pull-down assays, coupled with mass spectrometry, provides a robust platform for identifying novel binding partners. However, for a comprehensive understanding of these interactions, it is often beneficial to employ complementary techniques. Surface Plasmon Resonance can offer invaluable quantitative data on binding kinetics and affinity, while liposome-based assays provide insights into interactions within a more physiologically relevant membrane environment. The choice of methodology should be guided by the specific research goals, with the understanding that a multi-faceted approach will yield the most complete picture of the protein-sulfatide interactome.

References

• 1. The repertoire of protein-sulfatide interactions reveal distinct modes of sulfatide recognition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The repertoire of protein-sulfatide interactions reveal distinct modes of sulfatide recognition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | The repertoire of protein-sulfatide interactions reveal distinct modes of sulfatide recognition [frontiersin.org]
• 4. Studying Protein–Protein Interactions by Biotin AP-Tagged Pulldown and LTQ-Orbitrap Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 5. research.wur.nl [research.wur.nl]
• 6. Liposome-binding assays to assess specificity and affinity of phospholipid-protein interactions - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to N-Hexanoyl-biotin-sulfatide and Non-biotinylated Sulfatide in Assay Performance

For researchers and professionals in drug development and scientific research, the choice between biotinylated and non-biotinylated sulfatides (B1148509) in binding and functional assays is critical for achieving reliable and sensitive results. This guide provides an objective comparison of N-Hexanoyl-biotin-sulfatide and its non-biotinylated counterpart, supported by established principles of biotin-streptavidin interactions and general experimental data.

Principles of Interaction and Assay Design

Non-biotinylated sulfatide is a glycosphingolipid that can be directly immobilized on assay surfaces, such as ELISA plates or sensor chips, through passive adsorption. This method relies on hydrophobic interactions between the lipid portion of the sulfatide and the surface. While straightforward, this approach can lead to random orientation and potential denaturation of the sulfatide, which may affect its recognition by binding partners.

N-Hexanoyl-biotin-sulfatide , on the other hand, incorporates a biotin (B1667282) molecule covalently linked to the sulfatide. This modification allows for a highly specific and strong interaction with streptavidin-coated surfaces. The biotin-streptavidin interaction is one of the strongest non-covalent bonds known in nature, with a dissociation constant (KD) in the range of 10-15 M.[1] This robust interaction provides a stable and oriented immobilization of the sulfatide, which can significantly enhance assay performance.

Performance Comparison: Biotinylated vs. Non-biotinylated Sulfatide

Feature	N-Hexanoyl-biotin-sulfatide	Non-biotinylated Sulfatide	Rationale
Immobilization Efficiency	High and uniform	Variable and potentially lower	The high-affinity interaction between biotin and streptavidin ensures efficient and stable capture of the sulfatide on the assay surface.[1]
Orientation	Oriented and consistent	Random	Immobilization via the biotin tag ensures that the sulfatide molecule is presented in a consistent orientation, which can improve the accessibility of binding sites.[3]
Assay Sensitivity	Potentially Higher	Potentially Lower	Uniform orientation and high immobilization efficiency can lead to a higher density of functional sulfatide on the surface, resulting in increased signal and sensitivity.[2]
Specificity & Reduced Background	Higher	Lower	The specific biotin-streptavidin interaction minimizes non-specific binding of the sulfatide to the surface, which can reduce background noise.[1]
Assay Versatility	High	Moderate	Can be used in a wide range of assay formats that utilize the biotin-streptavidin system, including ELISA, Surface Plasmon Resonance (SPR), and flow cytometry.
Complexity of Protocol	Requires streptavidin-coated surfaces and an additional incubation step.	Simpler direct coating protocol.	The use of biotinylated sulfatide necessitates pre-coated plates or surfaces and an extra step for the binding of the sulfatide to the streptavidin.

Experimental Protocols

Protocol 1: ELISA with N-Hexanoyl-biotin-sulfatide

This protocol describes a typical Enzyme-Linked Immunosorbent Assay (ELISA) to study the interaction of a protein with biotinylated sulfatide.

Materials:

• Streptavidin-coated 96-well microplate[4]

• N-Hexanoyl-biotin-sulfatide

• Binding buffer (e.g., PBS with 1% BSA)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Protein of interest

• Primary antibody against the protein of interest

• HRP-conjugated secondary antibody

• TMB substrate

• Stop solution (e.g., 2N H2SO4)

• Plate reader

Procedure:

• Immobilization of Biotinylated Sulfatide:

  • Prepare a solution of N-Hexanoyl-biotin-sulfatide in a suitable buffer (e.g., PBS). The optimal concentration should be determined empirically, but a starting concentration of 1-10 µg/mL is recommended.[4]

  • Add 100 µL of the biotinylated sulfatide solution to each well of the streptavidin-coated plate.

  • Incubate for 1-2 hours at room temperature.[4]

  • Wash the wells three times with 300 µL of wash buffer per well.[4]

• Blocking:

  • Although many commercially available streptavidin plates come pre-blocked, if necessary, add 200 µL of blocking buffer to each well and incubate for 1 hour at room temperature to block any remaining non-specific binding sites.

  • Wash the wells three times with wash buffer.

• Protein Binding:

  • Prepare serial dilutions of the protein of interest in binding buffer.

  • Add 100 µL of each protein dilution to the appropriate wells.

  • Incubate for 1-2 hours at room temperature.

  • Wash the wells three times with wash buffer.

• Antibody Incubation:

  • Add 100 µL of the primary antibody (diluted in binding buffer) to each well.

  • Incubate for 1 hour at room temperature.

  • Wash the wells three times with wash buffer.

  • Add 100 µL of the HRP-conjugated secondary antibody (diluted in binding buffer) to each well.

  • Incubate for 1 hour at room temperature.

  • Wash the wells five times with wash buffer.

• Detection:

  • Add 100 µL of TMB substrate to each well.

  • Incubate in the dark for 15-30 minutes, or until sufficient color development.

  • Add 100 µL of stop solution to each well to stop the reaction.

  • Read the absorbance at 450 nm using a plate reader.

Protocol 2: ELISA with Non-biotinylated Sulfatide

This protocol outlines an ELISA procedure using direct passive adsorption for immobilizing non-biotinylated sulfatide.

Materials:

• High-binding polystyrene 96-well microplate

• Non-biotinylated sulfatide

• Coating buffer (e.g., methanol (B129727) or ethanol)

• Blocking buffer (e.g., PBS with 1% BSA)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Protein of interest

• Primary antibody against the protein of interest

• HRP-conjugated secondary antibody

• TMB substrate

• Stop solution (e.g., 2N H2SO4)

• Plate reader

Procedure:

• Immobilization of Non-biotinylated Sulfatide:

  • Dissolve the non-biotinylated sulfatide in an organic solvent like methanol or ethanol (B145695) to a desired concentration (e.g., 10 µg/mL).

  • Add 50 µL of the sulfatide solution to each well.

  • Allow the solvent to evaporate completely by incubating the plate at room temperature in a fume hood, leaving a lipid film at the bottom of the wells.

• Blocking:

  • Add 200 µL of blocking buffer to each well to block non-specific binding sites.

  • Incubate for 2 hours at room temperature or overnight at 4°C.

  • Wash the wells three times with wash buffer.

• Protein Binding, Antibody Incubation, and Detection:

  • Follow steps 3, 4, and 5 from Protocol 1.

Visualizing the Workflow

Caption: Comparative workflow for ELISA using biotinylated versus non-biotinylated sulfatide.

Caption: Comparison of immobilization methods for sulfatides in assays.

Conclusion

The use of N-Hexanoyl-biotin-sulfatide in conjunction with streptavidin-coated surfaces offers significant advantages in terms of immobilization efficiency, orientation control, and potentially higher assay sensitivity and specificity compared to the direct passive adsorption of non-biotinylated sulfatide . While the protocol for biotinylated sulfatide involves an additional step, the resulting data quality and reliability often justify the added complexity. The choice between the two will ultimately depend on the specific requirements of the assay, including the need for high sensitivity, the nature of the interacting partners, and the desired level of experimental control.

References

• 1. info.gbiosciences.com [info.gbiosciences.com]
• 2. Improved enzyme immunoassays using biotin-avidin-enzyme complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Theory [sprpages.nl]
• 4. sigmaaldrich.com [sigmaaldrich.com]

A Researcher's Guide to the Cross-Reactivity of Anti-Sulfatide Antibodies with N-Hexanoyl-biotin-sulfatide

For researchers and drug development professionals investigating autoimmune neuropathies, the accurate detection of anti-sulfatide antibodies is paramount. While native sulfatide is the primary antigen, its use in solid-phase immunoassays can be challenging. This guide provides a comparative overview of using a biotinylated alternative, N-Hexanoyl-biotin-sulfatide, for the detection of these critical antibodies. We delve into the theoretical basis for cross-reactivity and provide a detailed experimental protocol for direct comparison.

Understanding the Antigens: Native Sulfatide vs. N-Hexanoyl-biotin-sulfatide

Sulfatide is a major glycosphingolipid of the myelin sheath, and antibodies directed against it are implicated in various peripheral neuropathies.[1][2] In immunoassays like ELISA, native sulfatide is typically coated onto microtiter plates. However, this direct coating can lead to heterogeneity in antigen presentation and potential masking of epitopes.

N-Hexanoyl-biotin-sulfatide is a synthetically modified version of sulfatide where a biotin (B1667282) molecule is attached to the sphingosine (B13886) backbone via a hexanoyl spacer. This modification allows for a more controlled and uniform presentation of the sulfatide headgroup when captured on a streptavidin-coated surface.

Theoretical Cross-Reactivity: A Comparative Analysis

The primary epitope for the majority of anti-sulfatide antibodies is the sulfated galactose headgroup. Theoretically, the modification at the lipid tail in N-Hexanoyl-biotin-sulfatide should not significantly impede the binding of antibodies that target this carbohydrate moiety. However, for a subset of antibodies that may recognize a conformational epitope involving the ceramide portion, the presence of the biotin-hexanoyl linker could potentially influence binding affinity.

Here, we present a table summarizing the expected performance characteristics of native sulfatide and N-Hexanoyl-biotin-sulfatide in an immunoassay context.

Feature	Native Sulfatide (Direct Coating)	N-Hexanoyl-biotin-sulfatide (Streptavidin Capture)	Rationale
Immobilization	Passive adsorption to polystyrene plates.	High-affinity binding of biotin to streptavidin.	Biotin-streptavidin interaction is one of the strongest non-covalent bonds known.
Antigen Orientation	Random, potentially leading to epitope masking.	Uniform orientation with the carbohydrate headgroup presented away from the surface.	The linker facilitates optimal presentation of the epitope.
Assay Reproducibility	Can be variable due to inconsistent coating.	Generally higher due to controlled immobilization.	Uniform antigen density and orientation lead to more consistent results.
Potential for Altered Antibody Binding	Low, as it is the native antigen.	Possible for antibodies recognizing epitopes involving the ceramide backbone.	The hexanoyl-biotin modification could sterically hinder or alter such epitopes.
Cross-Reactivity with Epitope-Specific Antibodies	High	Expected to be high for antibodies targeting the sulfated galactose headgroup.	The primary epitope remains unmodified.

Experimental Workflow for Comparative Analysis

To empirically determine the cross-reactivity, a comparative ELISA is recommended. The following workflow outlines the key steps.

Figure 1. Comparative ELISA workflow for assessing the cross-reactivity of anti-sulfatide antibodies.

Detailed Experimental Protocol: Comparative ELISA

This protocol provides a framework for comparing antibody binding to native sulfatide and N-Hexanoyl-biotin-sulfatide.

Materials:

• 96-well ELISA plates

• Native sulfatide

• N-Hexanoyl-biotin-sulfatide

• Streptavidin

• Coating Buffer (e.g., methanol (B129727) for sulfatide, PBS for streptavidin)

• Blocking Buffer (e.g., 1% BSA in PBS)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Patient serum or monoclonal anti-sulfatide antibody

• HRP-conjugated anti-human (or relevant species) secondary antibody

• TMB substrate

• Stop Solution (e.g., 2N H₂SO₄)

• Microplate reader

Procedure:

• Plate Coating:

  • Native Sulfatide: Dissolve native sulfatide in methanol and add to wells. Allow the solvent to evaporate overnight at room temperature, leaving the sulfatide adsorbed to the well surface.

  • N-Hexanoyl-biotin-sulfatide: Dissolve streptavidin in PBS and coat the wells overnight at 4°C.

• Washing: Wash the streptavidin-coated plates three times with Wash Buffer. The sulfatide-coated plates are typically not washed at this stage.

• Antigen Immobilization (for N-Hexanoyl-biotin-sulfatide):

  • Dissolve N-Hexanoyl-biotin-sulfatide in an appropriate buffer (e.g., PBS with 1% BSA) and add to the streptavidin-coated wells.

  • Incubate for 1-2 hours at room temperature to allow for biotin-streptavidin binding.

  • Wash the plates three times with Wash Buffer.

• Blocking: Block all wells (both sulfatide-coated and biotin-sulfatide-coated) with Blocking Buffer for 1-2 hours at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation:

  • Dilute patient serum or anti-sulfatide antibody in Blocking Buffer.

  • Add the diluted antibody to the wells and incubate for at least 5 hours at 4°C.[3]

• Washing: Wash the plates three to five times with Wash Buffer.

• Secondary Antibody Incubation:

  • Dilute the HRP-conjugated secondary antibody in Blocking Buffer.

  • Add to the wells and incubate for 1 hour at room temperature.

• Washing: Wash the plates three to five times with Wash Buffer.

• Detection:

  • Add TMB substrate to each well and incubate in the dark until a blue color develops.

  • Stop the reaction by adding Stop Solution. The color will change to yellow.

• Data Acquisition: Read the absorbance at 450 nm using a microplate reader.

Visualizing the Immobilization Strategy

The method of antigen presentation on the ELISA plate surface is a critical factor influencing antibody binding. The following diagram illustrates the difference between direct coating of native sulfatide and the streptavidin-biotin capture method for N-Hexanoyl-biotin-sulfatide.

Figure 2. Comparison of sulfatide immobilization methods on an ELISA plate.

Conclusion

References

• 1. Anti-Sulfatide Antibodies [neuromuscular.wustl.edu]
• 2. Sulfatide binding properties of murine and human antiganglioside antibodies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Polyneuropathy attributes: a comparison between patients with anti-MAG and anti-sulfatide antibodies - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Linkers for Biotinylated Sulfatides in Preclinical Research

For researchers, scientists, and drug development professionals, the selection of an appropriate linker for biotinylating sulfatides (B1148509) is a critical step in designing robust and reliable experiments. This guide provides a comparative overview of different linker strategies, summarizing available data and providing detailed experimental protocols to aid in the selection of the optimal biotinylated sulfatide probe for your research needs.

Sulfatides, a class of sulfated galactosylceramides, are integral components of cell membranes and are involved in a myriad of biological processes, including cell adhesion, signaling, and myelin sheath maintenance. To elucidate their functions and identify their binding partners, biotinylated sulfatide probes are invaluable tools. The linker, or spacer arm, that connects the biotin (B1667282) moiety to the sulfatide can significantly impact the probe's performance by influencing its solubility, steric hindrance, and the accessibility of the biotin for detection and purification.

Comparison of Linker Types for Biotinylated Sulfatides

While direct comparative studies exclusively focused on different linkers for biotinylated sulfatides are limited in the published literature, we can extrapolate from studies on other biotinylated biomolecules and the known properties of different linker types to guide selection. The primary considerations when choosing a linker are its length, flexibility, and chemical composition.

Commonly Employed Linker Classes:

• Short Alkyl Chains: These linkers, such as aminocaproic acid, provide a short, rigid spacer. They are straightforward to synthesize but may lead to steric hindrance, potentially obscuring the biotin moiety or the sulfatide's binding epitope.

• Polyethylene Glycol (PEG) Linkers: PEG linkers are hydrophilic and flexible, and they come in various lengths. They are known to reduce non-specific binding of probes to proteins and surfaces and can improve the solubility of the biotinylated sulfatide. The flexibility of the PEG chain can also enhance the accessibility of the biotin tag for binding to avidin (B1170675) or streptavidin.

• Cleavable Linkers: For applications such as mass spectrometry-based proteomics, cleavable linkers (e.g., containing a disulfide bond or a photocleavable group) are advantageous. These linkers allow for the release of the bound proteins from the streptavidin beads under mild conditions, reducing the co-elution of streptavidin and improving the identification of interacting partners.

Below is a summary of the potential advantages and disadvantages of different linker types for biotinylated sulfatides:

Linker Type	Structure	Key Characteristics	Potential Applications
Short Alkyl Chain	e.g., -(CH₂)₅-	Short, relatively rigid, hydrophobic.	Basic pull-down assays where steric hindrance is not a major concern.
Long-Chain PEG	e.g., -(CH₂CH₂O)n-	Long, flexible, hydrophilic. Reduces non-specific binding.	Solid-phase binding assays (ELISA), pull-down assays, in vivo imaging.
Cleavable Linker	e.g., containing -S-S-	Allows for release of captured molecules under specific conditions.	Affinity purification followed by mass spectrometry (pull-down proteomics).

Experimental Protocols

I. Synthesis of Biotinylated Sulfatide with a PEG Linker

This protocol describes a general method for the synthesis of a biotinylated sulfatide utilizing a commercially available amine-reactive biotin-PEG derivative. This method involves the activation of the sulfatide's primary hydroxyl group followed by coupling to the biotin-PEG-amine.

Materials:

• Sulfatide

• 1,1'-Carbonyldiimidazole (CDI)

• Anhydrous Dimethylformamide (DMF)

• Biotin-PEG-Amine (e.g., NH₂-PEG₄-Biotin)

• Triethylamine (TEA)

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., chloroform, methanol, water)

Procedure:

• Activation of Sulfatide:

  • Dissolve sulfatide in anhydrous DMF.

  • Add CDI in a 1.5 molar excess to the sulfatide.

  • Stir the reaction mixture under an inert atmosphere (e.g., argon or nitrogen) at room temperature for 2-4 hours.

• Coupling with Biotin-PEG-Amine:

  • In a separate flask, dissolve Biotin-PEG-Amine in anhydrous DMF.

  • Add the activated sulfatide solution dropwise to the Biotin-PEG-Amine solution.

  • Add TEA (2 molar equivalents based on sulfatide) to the reaction mixture.

  • Stir the reaction at room temperature overnight.

• Purification:

  • Remove the solvent under reduced pressure.

  • Purify the crude product by silica gel column chromatography using a chloroform:methanol:water gradient to yield the pure biotinylated sulfatide.

• Characterization:

  • Confirm the structure and purity of the final product using techniques such as ¹H NMR and mass spectrometry.

II. Pull-Down Assay to Identify Sulfatide-Binding Proteins

This protocol outlines a typical workflow for using a biotinylated sulfatide probe to isolate and identify interacting proteins from a cell lysate.

Materials:

• Biotinylated sulfatide probe

• Control biotinylated lipid (e.g., biotinylated phosphatidylcholine)

• Cell lysate

• Streptavidin-conjugated magnetic beads or agarose (B213101) resin

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• Wash buffer (e.g., PBS with 0.1% Tween-20)

• Elution buffer (e.g., SDS-PAGE sample buffer for western blotting, or a buffer compatible with mass spectrometry if using a cleavable linker)

Procedure:

• Preparation of Bait-Coupled Beads:

  • Incubate streptavidin beads with the biotinylated sulfatide probe (and control probe in a separate tube) for 1-2 hours at 4°C with gentle rotation to allow for binding.

  • Wash the beads three times with wash buffer to remove unbound probe.

• Incubation with Cell Lysate:

  • Add the prepared cell lysate to the bait-coupled beads.

  • Incubate for 2-4 hours or overnight at 4°C with gentle rotation to allow for protein binding.

• Washing:

  • Wash the beads extensively (at least five times) with wash buffer to remove non-specifically bound proteins.

• Elution:

  • Elute the bound proteins from the beads using an appropriate elution buffer. For western blot analysis, boiling in SDS-PAGE sample buffer is common. For mass spectrometry, if a cleavable linker was used, follow the manufacturer's protocol for cleavage.

• Analysis:

  • Analyze the eluted proteins by SDS-PAGE followed by silver staining or western blotting for a specific candidate protein.

  • For unbiased identification of interacting partners, subject the eluate to mass spectrometry analysis.

Visualizing Workflows and Pathways

To better illustrate the experimental processes and biological contexts, the following diagrams have been generated using the DOT language.

Caption: Experimental workflow for the synthesis and application of biotinylated sulfatide probes.

Caption: Simplified signaling pathway of sulfatide interaction with P-selectin.[1]

Conclusion

The choice of linker is a critical parameter in the design of biotinylated sulfatide probes. While short alkyl linkers offer simplicity, PEG linkers generally provide superior performance by reducing non-specific interactions and improving the accessibility of the biotin tag. For proteomic applications, cleavable linkers are highly recommended to facilitate the analysis of captured proteins. The protocols provided in this guide offer a starting point for the synthesis and application of these valuable research tools. Researchers should consider the specific requirements of their experimental system to select the most appropriate linker strategy for their studies of sulfatide biology.

References

• 1. Sulfatides activate platelets through P-selectin and enhance platelet and platelet-leukocyte aggregation - PubMed [pubmed.ncbi.nlm.nih.gov]

Decoding Sulfatide Function: A Comparative Guide to Probes and Methodologies

For researchers, scientists, and drug development professionals, understanding the multifaceted roles of sulfatides (B1148509) is crucial for advancing our knowledge of neuroscience, immunology, and oncology. This guide provides a comprehensive validation of N-Hexanoyl-biotin-sulfatide as a powerful probe for elucidating sulfatide function, comparing its performance with alternative methods through supporting experimental data and detailed protocols.

Sulfatides, a class of sulfated galactosylceramides, are integral components of cell membranes, particularly abundant in the myelin sheath of the nervous system. Their involvement in crucial physiological and pathological processes—ranging from myelin maintenance and cell adhesion to cancer progression and immune regulation—has made them a key target of investigation. To explore these functions, various molecular tools and experimental models have been developed. This guide focuses on the validation and application of N-Hexanoyl-biotin-sulfatide, a biotinylated analog of sulfatide, and offers a comparative analysis against other prevalent techniques.

Probing Sulfatide Interactions: A Head-to-Head Comparison

The selection of an appropriate method to study sulfatide function is contingent on the specific research question. Here, we compare three primary approaches: the use of a biotinylated sulfatide probe, the application of anti-sulfatide antibodies, and the analysis of a genetic knockout model.

Method	Principle	Primary Application	Advantages	Limitations
N-Hexanoyl-biotin-sulfatide Probe	A biotin-tagged sulfatide analog that allows for the detection and isolation of sulfatide-binding partners through high-affinity streptavidin-biotin interactions.	Identification and characterization of novel sulfatide-binding proteins; pull-down assays; affinity-based screening.	Direct identification of interacting molecules; high specificity and affinity of the biotin-streptavidin interaction; versatile for various assay formats.	Potential for steric hindrance by the biotin (B1667282) tag; requires careful optimization to maintain the native conformation of the sulfatide headgroup.
Anti-Sulfatide Antibodies	Monoclonal or polyclonal antibodies that specifically recognize and bind to the sulfated galactose moiety of sulfatides.	Detection and localization of sulfatides in tissues and cells (Immunohistochemistry, Immunocytochemistry); quantification of sulfatide levels (ELISA).	High specificity for the sulfatide headgroup; commercially available; well-established protocols.	May not provide direct information on functional interactions; binding can be influenced by the surrounding lipid environment; potential for cross-reactivity.
Cerebroside Sulfotransferase (CST) Knockout Mice	A genetic model where the enzyme responsible for sulfatide synthesis is deleted, resulting in a global or tissue-specific absence of sulfatides.	Investigation of the overall physiological role of sulfatides in a whole-organism context; studying the consequences of sulfatide deficiency.	Provides insights into the systemic effects of sulfatide loss; allows for the study of developmental and long-term consequences.	Compensatory mechanisms may mask the primary effects of sulfatide deficiency; observed phenotypes may be indirect consequences of sulfatide absence.[1][2]

Quantitative Analysis of Sulfatide Interactions

The affinity of sulfatide for its binding partners is a critical parameter in understanding its biological function. The following table summarizes quantitative data from studies investigating the interaction of sulfatides with P-selectin, a key adhesion molecule involved in inflammation and thrombosis.

Interaction	Method	Key Findings	Dissociation Constant (Kd)
Sulfatide Liposomes and P-selectin	Surface Plasmon Resonance (SPR)	Increasing sulfatide density in liposomes enhances binding affinity to P-selectin.	57 ± 5 nM (for liposomes with 28% sulfatide)
Sulfatide Liposomes and P-selectin	Solid-Phase Binding Assay	Sulfatide-containing liposomes bind to immobilized P-selectin in a dose-dependent manner.	Not explicitly determined, but binding is significant at concentrations above 21% sulfatide.

Experimental Protocols

Protocol 1: Pull-Down Assay using N-Hexanoyl-biotin-sulfatide to Identify Sulfatide-Binding Proteins

This protocol outlines a procedure to identify proteins from a cell lysate that interact with sulfatide using a biotinylated probe.

Materials:

• N-Hexanoyl-biotin-sulfatide

• Streptavidin-coated magnetic beads

• Cell lysate from the tissue or cell line of interest

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• Wash buffer (e.g., PBS with 0.1% Tween-20)

• Elution buffer (e.g., SDS-PAGE sample buffer)

• Magnetic rack

Procedure:

• Preparation of Biotinylated Sulfatide Micelles:

  • Resuspend N-Hexanoyl-biotin-sulfatide in an appropriate buffer (e.g., PBS) to form micelles. The concentration should be empirically determined, but a starting point of 10-50 µM is recommended.

  • Sonicate briefly to ensure homogeneity.

• Incubation with Cell Lysate:

  • Incubate the biotinylated sulfatide micelles with the cell lysate (e.g., 1 mg of total protein) for 2-4 hours at 4°C with gentle rotation. This allows for the formation of sulfatide-protein complexes.

• Capture of Biotinylated Complexes:

  • Add pre-washed streptavidin-coated magnetic beads to the lysate-micelle mixture.

  • Incubate for 1 hour at 4°C with gentle rotation to allow the biotinylated complexes to bind to the streptavidin beads.

• Washing:

  • Place the tube on a magnetic rack to pellet the beads.

  • Carefully remove the supernatant.

  • Wash the beads three times with wash buffer to remove non-specific binding proteins.

• Elution:

  • Resuspend the beads in elution buffer.

  • Heat the sample at 95°C for 5-10 minutes to release the bound proteins from the beads.

• Analysis:

  • Separate the eluted proteins by SDS-PAGE.

  • Visualize the proteins by Coomassie blue or silver staining.

  • Excise protein bands of interest for identification by mass spectrometry.

Protocol 2: Enzyme-Linked Immunosorbent Assay (ELISA) for Detecting Anti-Sulfatide Antibodies

This protocol provides a method for quantifying the presence of anti-sulfatide antibodies in a sample, such as patient serum.

Materials:

• High-binding 96-well microplate

• Purified sulfatide

• Blocking buffer (e.g., 1% BSA in PBS)

• Sample containing antibodies (e.g., serum)

• HRP-conjugated secondary antibody (e.g., anti-human IgG-HRP)

• TMB substrate

• Stop solution (e.g., 2N H₂SO₄)

• Plate reader

Procedure:

• Coating:

  • Dissolve purified sulfatide in an appropriate solvent (e.g., methanol) and coat the wells of the microplate.

  • Allow the solvent to evaporate overnight at room temperature, leaving the sulfatide adhered to the well surface.

• Blocking:

  • Wash the plate with PBS.

  • Add blocking buffer to each well and incubate for 1-2 hours at room temperature to prevent non-specific antibody binding.

• Sample Incubation:

  • Wash the plate with PBS containing 0.05% Tween-20 (PBST).

  • Add diluted samples to the wells and incubate for 1-2 hours at room temperature.

• Secondary Antibody Incubation:

  • Wash the plate with PBST.

  • Add the HRP-conjugated secondary antibody and incubate for 1 hour at room temperature.

• Detection:

  • Wash the plate with PBST.

  • Add TMB substrate and incubate in the dark until a blue color develops.

  • Add stop solution to quench the reaction, which will turn the color to yellow.

• Measurement:

  • Read the absorbance at 450 nm using a plate reader. The absorbance is proportional to the amount of anti-sulfatide antibody in the sample.

Visualizing Sulfatide's Role: Signaling Pathways and Workflows

To visually represent the complex roles of sulfatide, the following diagrams have been generated using the Graphviz DOT language.

Sulfatide in Myelin Maintenance

Sulfatide is essential for the proper structure and function of the myelin sheath. It interacts with several key myelin proteins to maintain the integrity of the paranodal junctions and the compacted myelin layers.

Caption: Sulfatide synthesis and its role in stabilizing myelin proteins and maintaining paranodal junctions.

This diagram illustrates the synthesis of sulfatide from galactosylceramide by the enzyme cerebroside sulfotransferase (CST) within oligodendrocytes. The synthesized sulfatide is then incorporated into the myelin sheath where it plays a crucial role in stabilizing key myelin proteins such as Myelin-Associated Glycoprotein (MAG), Myelin Basic Protein (MBP), and Proteolipid Protein (PLP).[1][2] Furthermore, sulfatide is essential for maintaining the structural integrity of the paranodal junctions by interacting with proteins like Neurofascin 155.[1][2]

Sulfatide in P-selectin Mediated Platelet Aggregation

Sulfatide on the surface of activated platelets acts as a ligand for P-selectin, promoting platelet aggregation and thrombus formation.

Caption: The role of sulfatide in P-selectin mediated platelet aggregation upon platelet activation.

This workflow demonstrates that upon activation by agonists like thrombin, platelets undergo a conformational change. This activation leads to the exposure of both sulfatides and P-selectin on the platelet surface. The exposed sulfatide on one platelet can then bind to P-selectin on an adjacent activated platelet, leading to the formation of platelet aggregates.

Experimental Workflow: N-Hexanoyl-biotin-sulfatide Pull-Down Assay

The following diagram outlines the key steps in a pull-down assay using the biotinylated sulfatide probe.

Caption: A step-by-step workflow for identifying sulfatide-binding proteins using a pull-down assay.

This logical diagram clearly illustrates the sequential steps of the pull-down assay. It begins with the incubation of the N-Hexanoyl-biotin-sulfatide probe with a cell lysate, followed by the capture of the probe-protein complexes using streptavidin-coated beads. Subsequent washing steps remove non-specifically bound proteins, and the final elution step releases the specific sulfatide-binding proteins for analysis by SDS-PAGE and mass spectrometry.

Conclusion

N-Hexanoyl-biotin-sulfatide emerges as a highly effective and versatile probe for the investigation of sulfatide function. Its ability to directly identify interacting partners offers a significant advantage over indirect methods. While alternative approaches such as the use of anti-sulfatide antibodies and CST knockout mice provide valuable contextual information, the biotinylated probe allows for a more targeted and mechanistic exploration of sulfatide's molecular interactions. The detailed protocols and comparative data presented in this guide are intended to empower researchers to confidently select and implement the most appropriate methods for their specific research objectives, ultimately accelerating our understanding of the critical roles of sulfatides in health and disease.

References

• 1. Novel molecular insights into the critical role of sulfatide in myelin maintenance/function - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel molecular insights into the critical role of sulfatide in myelin maintenance/function - PubMed [pubmed.ncbi.nlm.nih.gov]

comparative binding studies of sulfatide isoforms using biotinylated tags

For researchers, scientists, and drug development professionals, understanding the nuanced interactions between sulfatide isoforms and their protein targets is critical for unraveling their roles in health and disease. This guide provides a comparative analysis of sulfatide isoform binding, supported by experimental data and detailed protocols, to aid in the design and interpretation of such studies.

Sulfatides (B1148509), a class of sulfated galactosylceramides, are integral components of cell membranes and are involved in a myriad of biological processes, including myelin sheath maintenance, cell adhesion, and immune signaling.[1] Variations in the length and saturation of their fatty acid chains give rise to different isoforms, which exhibit distinct binding properties and functional consequences. This guide focuses on the comparative binding of these isoforms, particularly in the context of their interaction with key protein targets, and the utility of biotinylated tags in elucidating these interactions.

Isoform-Specific Binding: The Case of Toll-like Receptor 4 (TLR4)

A compelling example of isoform-specific sulfatide binding is its interaction with the Toll-like receptor 4 (TLR4)-MD-2 complex, a key player in the innate immune system.[1][2] Studies have revealed that the length of the sulfatide fatty acid chain dictates its effect on TLR4 signaling.

Shorter-chain sulfatides, such as C12:0 and C16:0, have been shown to act as agonists for murine TLR4-MD-2, effectively activating the receptor.[2] In contrast, these same isoforms act as antagonists for human TLR4.[2] Conversely, the long-chain C24:0 sulfatide isoform has been reported to activate TLR4 in dendritic cells.[1] This differential activity highlights the critical importance of considering specific sulfatide isoforms in immunological studies.

The structural basis for this isoform preference has been elucidated through the crystal structure of the mouse TLR4-MD-2 complex bound to C16-sulfatide.[1][2] This revealed that three molecules of C16-sulfatide bind to the hydrophobic pocket of MD-2, inducing a receptor dimerization conformation similar to that triggered by its canonical ligand, lipopolysaccharide (LPS).[2]

Quantitative Binding Data

While comprehensive quantitative data comparing a wide range of sulfatide isoforms is still an active area of research, the available evidence clearly indicates differential binding affinities. The following table summarizes the observed effects of different sulfatide isoforms on protein binding and function.

Sulfatide Isoform	Binding Partner(s)	Observed Effect	Reference
C12:0	mouse TLR4-MD-2	Agonist	[2]
C16:0	mouse TLR4-MD-2	Agonist	[2]
C16:0	human TLR4-MD-2	Antagonist	[2]
C24:0	TLR4 (dendritic cells)	Agonist	[1]
Not specified	Neurofascin 155 (NF155)	Specific binding (no binding to GalCer or GM4)	[3][4][5][6]
Not specified	P-selectin, L-selectin	Binding	[7][8][9][10][11][12]
Not specified	Disabled-2 (Dab2)	Binding, inhibition of platelet aggregation	[1]

Experimental Protocols

To facilitate further research in this area, detailed protocols for the synthesis of biotinylated sulfatide isoforms and their use in comparative binding studies are provided below.

Protocol 1: Synthesis and Purification of Biotinylated Sulfatide Isoforms

This protocol outlines the general steps for the synthesis of biotinylated sulfatide isoforms. The specific fatty acid used will determine the resulting isoform.

• Starting Material: Begin with the desired sulfatide isoform (e.g., C16:0, C24:0, or C24:1 sulfatide).

• Biotinylation Reagent: Utilize a biotinylating reagent with a spacer arm to minimize steric hindrance, such as EZ-Link™ Sulfo-NHS-LC-Biotin.

• Reaction: The primary amine group of the sphingosine (B13886) backbone of the sulfatide is targeted for biotinylation. The reaction is typically carried out in a suitable buffer (e.g., phosphate-buffered saline, pH 7.2-8.0) at room temperature for 30 minutes or on ice for 2 hours.

• Purification: The resulting biotinylated sulfatide is purified from the reaction mixture using techniques such as dialysis or chromatography to remove excess biotinylation reagent and other impurities. Magnetic beads coated with streptavidin can also be employed for purification.[13]

• Characterization: The final product should be characterized by mass spectrometry to confirm the successful biotinylation and purity of the sulfatide isoform.

Protocol 2: Comparative Binding Analysis using Surface Plasmon Resonance (SPR)

SPR is a powerful label-free technique for quantifying the binding affinity and kinetics of molecular interactions in real-time.[14][15]

• Sensor Chip Preparation: A sensor chip with a streptavidin-coated surface (e.g., a Biacore SA chip) is used to capture the biotinylated sulfatide isoforms.

• Ligand Immobilization: Inject the biotinylated sulfatide isoforms over separate flow cells of the sensor chip. The high affinity of the biotin-streptavidin interaction will ensure stable immobilization. A flow cell with no immobilized sulfatide should be used as a reference.

• Analyte Injection: Inject the protein of interest (analyte) at various concentrations over the flow cells containing the immobilized sulfatide isoforms.

• Data Acquisition: The SPR response, measured in resonance units (RU), is recorded in real-time, reflecting the binding of the analyte to the immobilized sulfatide.

• Data Analysis: The resulting sensorgrams are analyzed to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD). A lower KD value indicates a higher binding affinity. By comparing the KD values obtained for each sulfatide isoform, a quantitative measure of their relative binding affinities can be established.

Visualizing the Workflow and Signaling Pathways

To further clarify the experimental process and the biological context of sulfatide isoform binding, the following diagrams are provided.

Fig. 1: Experimental workflow for comparative binding studies.

Fig. 2: Sulfatide isoform-mediated TLR4 signaling pathway.

Conclusion

The use of biotinylated tags provides a robust method for the comparative analysis of sulfatide isoform binding. The evidence clearly demonstrates that variations in the fatty acid chain of sulfatides significantly impact their interaction with protein targets, leading to distinct biological outcomes. The detailed protocols and conceptual frameworks presented in this guide are intended to empower researchers to further explore the fascinating and complex world of sulfatide biology, ultimately contributing to the development of novel therapeutic strategies for a range of diseases.

References

• 1. Frontiers | The repertoire of protein-sulfatide interactions reveal distinct modes of sulfatide recognition [frontiersin.org]
• 2. Sulfatides are endogenous ligands for the TLR4–MD-2 complex - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Altered plasma membrane abundance of the sulfatide-binding protein NF155 links glycosphingolipid imbalances to demyelination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Sulfatide binding and activation of leukocytes through an L-selectin-independent pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Peptide Antagonists for P-selectin Discriminate between Sulfatide-Dependent Platelet Aggregation and PSGL-1-Mediated Cell Adhesion - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Inhibitory action of sulfatide, a putative ligand for L-selectin, on B cell proliferation and Ig production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. L-selectin - Wikipedia [en.wikipedia.org]
• 12. Frontiers | L-selectin: A Major Regulator of Leukocyte Adhesion, Migration and Signaling [frontiersin.org]
• 13. merckmillipore.com [merckmillipore.com]
• 14. Bot Verification [molecular-interactions.si]
• 15. Surface plasmon resonance for measuring interactions of proteins with lipid membranes - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Biological Activity of N-Hexanoyl-biotin-sulfatide: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for assessing the biological activity of N-Hexanoyl-biotin-sulfatide, a synthetically modified sulfatide molecule. Due to a lack of publicly available experimental data directly pertaining to N-Hexanoyl-biotin-sulfatide, this document outlines comparative methodologies and expected outcomes based on the known biological functions of sulfatides (B1148509) and the properties conferred by its hexanoyl and biotin (B1667282) modifications. This guide will enable researchers to design experiments to effectively characterize this molecule and compare its performance against other relevant sulfatides.

Introduction to N-Hexanoyl-biotin-sulfatide

N-Hexanoyl-biotin-sulfatide is a specialized glycolipid designed for research applications. It consists of a sulfatide molecule, which is a sulfated galactosylceramide, modified with two key features:

• N-Hexanoyl Chain: A short, six-carbon acyl chain. The length of the fatty acid chain in sulfatides can influence their biological function.[1] Shorter chains, like the hexanoyl group, may alter membrane dynamics and protein interactions compared to the more common longer-chain natural sulfatides.

• Biotin Tag: A biotin molecule covalently attached, allowing for high-affinity binding to streptavidin and avidin. This enables a wide range of detection and purification applications, such as enzyme-linked immunosorbent assays (ELISAs), surface plasmon resonance (SPR), and affinity chromatography.

The biological roles of sulfatides are diverse, encompassing functions in the nervous and immune systems, as well as involvement in cancer and infectious diseases.[2] They are known to interact with a variety of proteins, including selectins, and are implicated in signaling pathways related to cell adhesion and inflammation.[2]

Comparative Analysis of Biological Activity: A Methodological Approach

To assess the biological activity of N-Hexanoyl-biotin-sulfatide, a direct comparison with a non-biotinylated N-Hexanoyl-sulfatide and naturally occurring long-chain sulfatides is recommended. This will help to distinguish the effects of the hexanoyl chain and the biotin tag.

Protein-Lipid Binding Affinity

A primary function of sulfatides is their interaction with specific proteins. The binding affinity of N-Hexanoyl-biotin-sulfatide to known sulfatide-binding proteins can be quantified using techniques like Surface Plasmon Resonance (SPR).

Table 1: Hypothetical Comparative Binding Affinities of Sulfatides to a Target Protein (e.g., P-selectin)

Compound	Association Rate (ka) (M⁻¹s⁻¹)	Dissociation Rate (kd) (s⁻¹)	Dissociation Constant (KD) (µM)
N-Hexanoyl-biotin-sulfatide	Expected to be measurable	Expected to be measurable	Hypothesized to be in the low µM range
N-Hexanoyl-sulfatide (Control)	To be determined	To be determined	To be determined
C16-Sulfatide (Natural Variant)	To be determined	To be determined	To be determined
C24-Sulfatide (Natural Variant)	To be determined	To be determined	To be determined

Note: This table presents a template for data presentation. The values are hypothetical and need to be determined experimentally.

Cellular Adhesion Assays

Sulfatides are involved in cell adhesion processes. The ability of N-Hexanoyl-biotin-sulfatide to mediate or inhibit cell adhesion can be assessed using in vitro models.

Table 2: Hypothetical Inhibition of P-selectin Mediated Cell Adhesion

Compound	IC₅₀ (µM)	Maximum Inhibition (%)
N-Hexanoyl-biotin-sulfatide	To be determined	To be determined
N-Hexanoyl-sulfatide (Control)	To be determined	To be determined
C16-Sulfatide (Natural Variant)	To be determined	To be determined
C24-Sulfatide (Natural Variant)	To be determined	To be determined

Note: This table presents a template for data presentation. The values are hypothetical and need to be determined experimentally.

Experimental Protocols

Surface Plasmon Resonance (SPR) for Binding Affinity

This protocol outlines the general steps for assessing the binding of a sulfatide-binding protein to immobilized sulfatides.

Experimental Workflow for SPR

Caption: Workflow for SPR-based analysis of sulfatide-protein interactions.

Methodology:

• Liposome Preparation: Prepare small unilamellar vesicles (SUVs) composed of a background lipid (e.g., DOPC) and the sulfatide of interest (N-Hexanoyl-biotin-sulfatide, N-Hexanoyl-sulfatide, or natural sulfatides) at a defined molar ratio.

• Sensor Chip Immobilization: Immobilize the prepared liposomes onto an L1 sensor chip. The biotin tag on N-Hexanoyl-biotin-sulfatide allows for an alternative immobilization strategy on a streptavidin-coated sensor chip.

• Binding Analysis: Inject a series of concentrations of the target protein over the sensor surface and monitor the association and dissociation phases in real-time.

• Data Analysis: Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD).

Solid-Phase Cell Adhesion Assay

This protocol describes a method to assess the ability of sulfatides to mediate cell adhesion.

Experimental Workflow for Cell Adhesion Assay

References

• 1. Sulfatide species with various fatty acid chains in oligodendrocytes at different developmental stages determined by imaging mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]

Confirming N-Hexanoyl-biotin-sulfatide Findings: A Comparative Guide to Orthogonal Validation Methods

Validating Biochemical Interactions

Initial identification of protein interactors with N-Hexanoyl-biotin-sulfatide, often through pull-down assays, requires confirmation of direct and specific binding. Several biophysical techniques can provide this validation, each with distinct advantages and data outputs.

Comparison of Key Techniques for Validating Protein-Lipid Interactions

Method	Principle	Key Quantitative Data	Throughput	Sample Requirements	Key Considerations
Surface Plasmon Resonance (SPR)	Measures changes in refractive index upon binding of an analyte to a ligand immobilized on a sensor chip.	Dissociation constant (KD), association rate constant (ka), dissociation rate constant (kd)	Medium to High	Low (µg of protein)	Label-free, real-time data. Potential for artifacts due to ligand immobilization.[1][2][3]
Isothermal Titration Calorimetry (ITC)	Measures the heat change associated with a binding event.	Dissociation constant (KD), binding enthalpy (ΔH), binding entropy (ΔS), stoichiometry (n)	Low	High (mg of protein)	Label-free, in-solution measurement providing a complete thermodynamic profile.[1][2][3]
Protein-Lipid Overlay Assay	Proteins are incubated with lipids spotted on a membrane, and bound protein is detected by immunoblotting.	Qualitative or semi-quantitative assessment of binding specificity.	High	Low (µg of protein)	Simple, high-throughput screening method. Prone to false positives due to non-native lipid presentation.
Liposome (B1194612) Binding/Pelleting Assay	Proteins are incubated with liposomes containing the lipid of interest, and protein-liposome complexes are separated by centrifugation.	Semi-quantitative assessment of binding.	Medium	Moderate (µg of protein)	More physiologically relevant than overlay assays as lipids are in a bilayer context.

Experimental Protocols

Surface Plasmon Resonance (SPR) Protocol for Sulfatide-Protein Interaction Analysis

• Immobilization of Sulfatide:

  • Prepare liposomes incorporating N-Hexanoyl-biotin-sulfatide. A typical composition is 1,2-dioleoyl-sn-glycero-3-phosphocholine (B1670884) (DOPC) with 5 mol% N-Hexanoyl-biotin-sulfatide.

  • Functionalize a streptavidin-coated SPR sensor chip by injecting the biotinylated sulfatide liposomes until a stable baseline is achieved.

• Analyte Injection:

  • Prepare a series of dilutions of the purified putative binding protein in a suitable running buffer (e.g., HBS-P+).

  • Inject the protein solutions over the sensor surface at a constant flow rate.

  • Include a buffer-only injection as a blank for double referencing.

• Data Analysis:

  • Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding model) to determine the kinetic and affinity constants (ka, kd, KD).

Isothermal Titration Calorimetry (ITC) Protocol for Sulfatide-Protein Interaction

• Sample Preparation:

  • Prepare a solution of the purified putative binding protein in the desired buffer.

  • Prepare a suspension of sulfatide-containing liposomes in the same buffer. The lipid concentration should be at least 10-20 times the protein concentration.

• Titration:

  • Fill the ITC sample cell with the protein solution.

  • Fill the injection syringe with the sulfatide liposome suspension.

  • Perform a series of small injections of the liposome suspension into the protein solution while monitoring the heat change.

• Data Analysis:

  • Integrate the heat pulses and fit the data to a suitable binding model to determine the KD, ΔH, ΔS, and stoichiometry of the interaction.

Workflow for Validating a Putative Protein-Sulfatide Interaction

Caption: Workflow for validating protein-sulfatide interactions.

Confirming Cellular Localization

Determining the subcellular localization of N-Hexanoyl-biotin-sulfatide is crucial for understanding its function. While initial observations may be made with fluorescence microscopy, orthogonal methods are necessary to confirm these findings with higher precision and to rule out potential artifacts.

Comparison of Techniques for Confirming Cellular Localization

Method	Principle	Key Quantitative Data	Resolution	Key Considerations
Confocal Microscopy with Co-localization Analysis	Fluorescence imaging of the biotinylated sulfatide and known organelle markers.	Pearson's Correlation Coefficient (PCC), Mander's Overlap Coefficient (MOC)	~200 nm	Provides quantitative assessment of co-localization. Limited by the diffraction of light.
Super-Resolution Microscopy (e.g., STED, PALM/STORM)	Advanced fluorescence imaging techniques that bypass the diffraction limit of light.	Cluster size, density, and co-localization at the nanoscale.	20-50 nm	Enables visualization of sulfatide localization within nanoscale structures like lipid rafts.[4]
Subcellular Fractionation with Western Blotting	Physical separation of cellular organelles followed by immunoblotting for a sulfatide-binding protein.	Relative enrichment of the binding protein in specific fractions.	N/A (Biochemical)	Provides biochemical evidence of localization. Prone to contamination between fractions.
Proximity Ligation Assay (PLA)	In situ detection of protein-lipid interactions with high specificity and sensitivity.	Quantification of PLA signals per cell.	<40 nm	Allows for visualization and quantification of the close proximity between sulfatide and a binding partner within the cell.

Experimental Protocols

Super-Resolution Microscopy (STED) for Lipid Raft Localization

• Cell Preparation and Labeling:

  • Culture cells on high-precision glass coverslips.

  • Treat cells with N-Hexanoyl-biotin-sulfatide.

  • Fix the cells with 4% paraformaldehyde.

  • Permeabilize the cells (if necessary for intracellular markers).

  • Label the biotin-sulfatide with a STED-compatible fluorophore-conjugated streptavidin (e.g., Abberior STAR 635P).

  • Co-stain with an antibody against a known lipid raft marker (e.g., cholera toxin B subunit or flotillin) labeled with a spectrally distinct STED-compatible fluorophore.

• Imaging:

  • Acquire images using a STED microscope, optimizing laser powers for excitation and depletion to achieve super-resolution.

• Data Analysis:

  • Perform co-localization analysis on the super-resolved images to quantify the degree of association between the sulfatide and the lipid raft marker. Analyze cluster sizes and densities.

Logical Flow for Confirming Lipid Raft Localization

Caption: Validating lipid raft localization of sulfatides.

Verifying Functional Effects

Observing a cellular response to N-Hexanoyl-biotin-sulfatide treatment, such as the modulation of a signaling pathway, is a key finding. Orthogonal methods are essential to confirm that the observed effect is specific to the sulfatide moiety and to elucidate the underlying mechanism.

Comparison of Assays for Validating Functional Effects

Method	Principle	Key Quantitative Data	Throughput	Key Considerations
Western Blotting for Signaling Pathway Activation	Measures the change in phosphorylation status of key signaling proteins (e.g., p-ERK, p-Akt).	Fold change in protein phosphorylation relative to a control.	Medium	A direct and widely used method to assess the activation state of specific signaling pathways.
Reporter Gene Assay	Measures the activity of a reporter gene (e.g., luciferase) under the control of a transcription factor that is a downstream target of the signaling pathway of interest.	Fold change in reporter gene activity.	High	Highly sensitive and suitable for high-throughput screening. Provides a readout of transcriptional activation downstream of the signaling cascade.[5]
Functional Cell-Based Assays (e.g., Proliferation, Migration)	Measures changes in cellular phenotypes that are known to be regulated by the signaling pathway .	Percent change in proliferation, migration, etc.	Medium to High	Provides a physiologically relevant readout of the functional consequences of signaling pathway modulation.
Pharmacological or Genetic Inhibition	Uses specific inhibitors or siRNA to block the activity of a putative binding partner or downstream signaling component to see if the sulfatide-induced effect is abrogated.	Reversal of the sulfatide-induced phenotype.	Medium	Crucial for establishing a causal link between the sulfatide, its binding partner, and the observed functional effect.

Experimental Protocols

Reporter Gene Assay for Sulfatide-Mediated Signaling

• Cell Transfection:

  • Co-transfect cells with a reporter plasmid containing a luciferase gene downstream of a response element for a transcription factor of interest (e.g., Serum Response Element for the MAPK/ERK pathway) and a control plasmid (e.g., Renilla luciferase) for normalization.

• Cell Treatment:

  • Treat the transfected cells with varying concentrations of N-Hexanoyl-biotin-sulfatide. Include appropriate controls, such as vehicle-only and a known activator of the pathway.

• Luciferase Assay:

  • After an appropriate incubation period, lyse the cells and measure the firefly and Renilla luciferase activities using a dual-luciferase assay system.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each sample. Calculate the fold change in reporter activity relative to the vehicle-treated control.

Signaling Pathway Validation Workflow

Caption: Confirming functional effects on a signaling pathway.

Considerations for Biotinylated Probes and Potential Alternatives

While the biotin-streptavidin interaction is a powerful tool, it is not without its limitations. Endogenous biotin (B1667282) can lead to background signals, and the bulky nature of streptavidin can potentially cause steric hindrance.[6] It is also important to consider that the biotin tag itself or the short hexanoyl chain could induce cellular effects.

Control Experiments for Biotinylated Probes

• Unlabeled Sulfatide: Use a non-biotinylated version of the same sulfatide to ensure the observed effects are not due to the biotin moiety.

• Biotinylated Lipid with a Different Headgroup: Use a biotinylated lipid with a different headgroup to demonstrate the specificity of the interaction for the sulfatide headgroup.

• Free Biotin Competition: Pre-incubate cells or lysates with an excess of free biotin to block non-specific binding of streptavidin.

Alternative Labeling Strategies

Labeling Strategy	Principle	Advantages	Disadvantages
Click Chemistry	Covalent reaction between an azide (B81097) and an alkyne. Lipids can be synthesized with one of these functional groups and then labeled with a probe containing the other.	Bioorthogonal (highly specific), small tag size.	Requires chemical synthesis of the lipid analog.
Fluorescent Lipid Analogs	Lipids directly conjugated to a fluorescent dye.	Direct visualization without the need for a secondary detection reagent.	The fluorophore can be bulky and may alter the lipid's properties and localization.[7]
Metabolic Labeling	Cells are incubated with precursors containing a bioorthogonal handle, which is incorporated into newly synthesized lipids.	Allows for the labeling of endogenous lipids in living cells.	Can be challenging to achieve high labeling efficiency and specificity.

References

• 1. xantec.com [xantec.com]
• 2. Comparison of Biomolecular Interaction Techniques — SPR vs ITC vs MST vs BLI [reichertspr.com]
• 3. Surface Plasmon Resonance (SPR) vs. Isothermal Titration Calorimetry (ITC): Analyzing Molecular Interactions | Lab Manager [labmanager.com]
• 4. Unbiased quantitative proteomics of lipid rafts reveals high specificity for signaling factors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. biorxiv.org [biorxiv.org]
• 7. journals.biologists.com [journals.biologists.com]

Safety & Regulatory Compliance

Navigating the Disposal of N-Hexanoyl-biotin-sulfatide: A Procedural Guide

For researchers, scientists, and professionals in drug development, the proper disposal of specialized chemical compounds is a critical component of laboratory safety and regulatory compliance. This guide provides a detailed, step-by-step procedure for the safe disposal of N-Hexanoyl-biotin-sulfatide, ensuring a secure and environmentally responsible approach.

While a specific Safety Data Sheet (SDS) for N-Hexanoyl-biotin-sulfatide is not broadly available, information on its constituent parts and general principles of laboratory waste management provide a strong foundation for its proper handling. The biotin (B1667282) component, according to multiple safety data sheets, is not classified as a hazardous substance[1][2][3]. However, the overall compound's properties and any solvents used must be considered.

Key Compound Characteristics

To understand the nature of the waste, a summary of the known properties of Biotin (Vitamin H) is provided below. This information is derived from various safety data sheets and should be considered in the context of the full N-Hexanoyl-biotin-sulfatide molecule.

Property	Data	Source
Hazard Classification	Not a hazardous substance or mixture	[1][3]
Carcinogenicity	Not identified as a probable, possible, or confirmed human carcinogen by IARC	[1]
Physical State	Solid, powder	[2][4]
Melting Point	231 - 233 °C (448 - 451 °F)	[2]
Storage	Freezer	[4]

Experimental Protocols: Disposal Procedure

The overriding principle for managing laboratory waste is to have a disposal plan in place before beginning any experiment[5]. The following protocol outlines the decision-making process and steps for the proper disposal of N-Hexanoyl-biotin-sulfatide.

Step 1: Waste Identification and Classification

• Characterize the Waste Stream : Your waste is not just the N-Hexanoyl-biotin-sulfatide itself, but a mixture that may include solvents, buffers, and other reagents used in your experiment.

• Consult Institutional Guidelines : Your institution's Environmental Health & Safety (EH&S) department has specific protocols for waste disposal. These guidelines are paramount and should always be followed.

• Segregate the Waste : Do not mix N-Hexanoyl-biotin-sulfatide waste with other chemical waste streams unless explicitly permitted by your institution's protocols[5][6]. Keep it in a dedicated, clearly labeled waste container.

Step 2: Containerization and Labeling

• Use Appropriate Containers : Collect the waste in a chemically compatible container with a secure lid. If possible, use the original container, ensuring the label is intact and legible[5].

• Label Clearly : The waste container must be clearly labeled with its contents, including "N-Hexanoyl-biotin-sulfatide," any solvents present, and the approximate concentrations and volumes. Also, include the date of accumulation[6].

Step 3: On-site Neutralization and Disposal (for non-hazardous aqueous solutions)

For very small quantities of N-Hexanoyl-biotin-sulfatide dissolved in aqueous, non-hazardous buffers, and if permitted by your institution, sewer disposal may be an option.

• Verify Non-Hazardous Nature : Ensure the solution does not contain any other hazardous chemicals.

• Check pH : If the solution is acidic or basic, it must be neutralized to a pH between 5 and 9 before disposal[7].

• Dilute and Flush : For small volumes (typically under 5 gallons), the neutralized solution may be flushed down the sanitary sewer with a large volume of water (at least 20 parts water)[7].

Caution : Do not dispose of solutions containing organic solvents or heavy metals down the drain.

Step 4: Professional Disposal

For pure N-Hexanoyl-biotin-sulfatide, solutions containing organic solvents, or if you are uncertain about the hazardous nature of the waste, professional disposal is required.

• Store Safely : Keep the labeled waste container in a designated satellite accumulation area within the laboratory[5].

• Arrange for Pickup : Contact your institution's EH&S department to arrange for the collection and disposal of the chemical waste. They will partner with a licensed waste disposal service to ensure the material is managed responsibly[6].

Mandatory Visualization

The following diagram illustrates the logical workflow for making decisions on the proper disposal of N-Hexanoyl-biotin-sulfatide.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. fisherbiotec.com.au [fisherbiotec.com.au]
• 3. dcfinechemicals.com [dcfinechemicals.com]
• 4. larodan.com [larodan.com]
• 5. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]
• 7. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]

Essential Safety and Logistical Information for Handling N-Hexanoyl-biotin-sulfatide

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial guidance on the safe handling, storage, and disposal of N-Hexanoyl-biotin-sulfatide to ensure the safety of laboratory personnel and maintain the integrity of the product. While a specific Safety Data Sheet (SDS) for N-Hexanoyl-biotin-sulfatide is not publicly available, the following recommendations are based on information for similar compounds, including sulfatides (B1148509) and biotinylated lipids, as well as standard laboratory safety practices for handling powdered chemical substances.[1][2]

Hazard Assessment and Primary Precautions

N-Hexanoyl-biotin-sulfatide is a complex biomolecule. While its components, such as biotin, are generally considered non-hazardous, the complete toxicological properties of the compound have not been fully characterized.[3][4][5][6][7] Therefore, it is prudent to handle it with care, assuming it could be a potential irritant or harmful if ingested or inhaled in significant quantities. The primary risks associated with this compound in a laboratory setting are inhalation of airborne powder and contact with skin and eyes.[1][2]

Key Safety Principles:

• Minimize all chemical exposures.[8]

• Assume any unknown chemical is hazardous.

• Always read available safety information before beginning work.

• Wash hands thoroughly after handling.[2]

Personal Protective Equipment (PPE)

The appropriate selection and use of PPE is the primary barrier against potential exposure. The following table summarizes the recommended PPE for handling N-Hexanoyl-biotin-sulfatide.

PPE Component	Specification	Purpose
Hand Protection	Chemical-resistant gloves (e.g., Nitrile)	To prevent skin contact with the compound.[1]
Eye Protection	Safety glasses with side shields or goggles	To protect eyes from dust particles.[2]
Respiratory Protection	NIOSH-approved respirator (e.g., N95) or use in a well-ventilated area	To prevent inhalation of airborne powder.[2]
Body Protection	Laboratory coat	To protect skin and clothing from contamination.

Operational Plan: From Receipt to Experimentation

A systematic approach to handling N-Hexanoyl-biotin-sulfatide will minimize risks and ensure the compound's stability.

Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks.

• Store the compound in a tightly sealed container in a freezer, as recommended for many lipids to prevent degradation.

• The storage area should be a designated, well-ventilated, and secure location.

Handling and Weighing:

• All handling of the powdered form of N-Hexanoyl-biotin-sulfatide should be conducted in a well-ventilated area, preferably within a chemical fume hood or a biological safety cabinet, to control dust.[2]

• Before opening the container, allow it to equilibrate to room temperature to prevent condensation of moisture, which could degrade the compound.

• Use a dedicated, clean spatula for transferring the powder.

• Weigh the desired amount of the compound on a tared weigh boat or paper, taking care to minimize the creation of dust.

• Close the container tightly immediately after use.

Experimental Procedures:

• When preparing solutions, add the solvent to the weighed powder slowly to avoid splashing.

• If the compound is dissolved in an organic solvent, handle the solution in a chemical fume hood.

• Ensure all glassware and equipment are clean and dry before use.

Disposal Plan

Proper disposal of N-Hexanoyl-biotin-sulfatide and associated waste is essential to prevent environmental contamination and ensure regulatory compliance.

Waste Characterization:

• Based on available information for similar compounds, N-Hexanoyl-biotin-sulfatide is not expected to be classified as hazardous waste. However, it should be treated as chemical waste.[1]

Disposal Procedures:

• Solid Waste: Dispose of unused N-Hexanoyl-biotin-sulfatide powder, contaminated gloves, weigh boats, and other solid materials in a designated and clearly labeled chemical waste container.

• Liquid Waste: Solutions of N-Hexanoyl-biotin-sulfatide should also be collected in a labeled chemical waste container. Do not pour solutions down the drain unless permitted by local regulations for non-hazardous waste.

• Contaminated Labware: Reusable glassware should be decontaminated by washing thoroughly with an appropriate solvent and then with soap and water.

Regulatory Compliance:

• Always follow your institution's specific guidelines and local, state, and federal regulations for chemical waste disposal. Consult with your institution's Environmental Health and Safety (EHS) department for specific instructions.

Emergency Procedures

Spills:

• In case of a small spill of the powder, gently cover it with a damp paper towel to avoid raising dust.

• Wipe the area with the damp towel and place it in a sealed bag for disposal in the chemical waste.

• Clean the spill area with soap and water.

• For larger spills, evacuate the area and contact your institution's EHS department.

Personal Exposure:

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek medical attention.[2]

• Skin Contact: Wash the affected area thoroughly with soap and water. Remove contaminated clothing. If irritation persists, seek medical attention.[2]

• Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[2]

• Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical attention.[2]

Workflow for Safe Handling of N-Hexanoyl-biotin-sulfatide

Caption: A logical workflow for the safe handling of N-Hexanoyl-biotin-sulfatide.

References

• 1. benchchem.com [benchchem.com]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 4. quanterix.com [quanterix.com]
• 5. agilent.com [agilent.com]
• 6. sartorius.com [sartorius.com]
• 7. spectrumchemical.com [spectrumchemical.com]
• 8. Traceless Cleavage of Protein–Biotin Conjugates under Biologically Compatible Conditions - PMC [pmc.ncbi.nlm.nih.gov]